Tert-butyl 1,2-diazepane-1-carboxylate

• CAS: 443295-32-7

Core Science & Biosynthesis

Introduction: The Significance of Saturated Heterocycles in Drug Discovery

An In-depth Technical Guide to the Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

In the landscape of modern medicinal chemistry, there is a pronounced shift towards molecules with greater three-dimensionality. Saturated, sp³-rich heterocyclic scaffolds are increasingly sought after as they often lead to improved physicochemical properties, enhanced selectivity, and novel intellectual property.[1] The 1,2-diazepane framework, a seven-membered saturated ring containing two adjacent nitrogen atoms, represents a valuable, non-planar scaffold for library synthesis. The title compound, tert-butyl 1,2-diazepane-1-carboxylate, is a key building block, featuring a tert-butyloxycarbonyl (Boc) protecting group that allows for controlled, sequential functionalization of the two nitrogen atoms. This guide provides an in-depth exploration of robust and scientifically-grounded pathways for its synthesis, focusing on the underlying principles and practical execution.

Retrosynthetic Analysis: Devising a Synthetic Strategy

A logical approach to synthesizing tert-butyl 1,2-diazepane-1-carboxylate begins with a retrosynthetic analysis to identify key bond disconnections and strategic precursors. The primary challenge lies in the formation of the seven-membered ring and the selective protection of one of the two adjacent nitrogen atoms.

Caption: Retrosynthetic pathways for the target molecule.

Two primary retrosynthetic disconnections are considered the most viable:

• C-N Bond Formation via Nucleophilic Displacement: This classical approach involves disconnecting the two C-N bonds of the ring, leading back to a five-carbon electrophilic chain (e.g., a 1,5-dihalopentane) and a dinucleophilic hydrazine source, such as mono-Boc protected hydrazine (tert-butyl carbazate).

• C=C Bond Formation via Ring-Closing Metathesis (RCM): A more contemporary strategy involves disconnecting a carbon-carbon bond within the pentyl chain. This leads to a diene precursor which can be cyclized using an olefin metathesis catalyst. This is followed by the reduction of the newly formed double bond.

This guide will elaborate on these two primary pathways.

Pathway 1: Synthesis via Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis (RCM) has become a cornerstone of modern organic synthesis for constructing cyclic systems, including those of medium size which can be entropically disfavored.[2][3] The power of RCM lies in its functional group tolerance and the reliability of catalysts, such as those developed by Grubbs and Schrock.[2]

The overall strategy involves synthesizing a diene precursor from tert-butyl carbazate, followed by RCM to form the seven-membered ring, and a final hydrogenation step to yield the saturated diazepane.

Caption: Workflow for the RCM synthesis pathway.

Causality Behind Experimental Choices

• Starting Material: Tert-butyl carbazate is chosen because one nitrogen is already protected with the desired Boc group. This allows for selective alkylation on the more nucleophilic, unprotected -NH₂ terminus.

• Sequential Alkylation: A two-step alkylation is necessary to introduce the two different olefinic arms. The choice of base (e.g., K₂CO₃ or NaH) and solvent (e.g., DMF or THF) is critical to achieve high yields without side reactions.

• Catalyst Selection: Second-generation Grubbs catalysts are generally preferred for their higher activity and broader functional group tolerance compared to first-generation catalysts.[3] The reaction is typically run at high dilution to favor the intramolecular RCM reaction over intermolecular polymerization. The driving force for the reaction is the formation of volatile ethylene gas, which is removed from the system.[3]

• Hydrogenation: The final reduction of the C=C bond is a standard procedure, typically achieved with hydrogen gas and a palladium on carbon (Pd/C) catalyst, to yield the desired saturated ring.

Experimental Protocol: RCM Pathway

Step 1: Synthesis of tert-Butyl 2-(but-3-en-1-yl)hydrazine-1-carboxylate

• To a solution of tert-butyl carbazate (1.0 eq) in acetonitrile, add potassium carbonate (1.5 eq).

• Add 4-bromobut-1-ene (1.05 eq) dropwise at room temperature.

• Heat the mixture to 60 °C and stir for 12-16 hours, monitoring by TLC.

• After completion, cool the reaction, filter off the solids, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to yield the mono-alkylated product.

Step 2: Synthesis of the Diene Precursor

• Dissolve the mono-alkylated product from Step 1 (1.0 eq) in dry THF and cool to 0 °C.

• Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Cool the reaction back to 0 °C and add allyl bromide (1.1 eq) dropwise.

• Stir at room temperature for 4-6 hours until the reaction is complete (TLC).

• Quench the reaction carefully with saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate. Purify by column chromatography.

Step 3 & 4: Ring-Closing Metathesis and Hydrogenation

• Dissolve the diene precursor (1.0 eq) in dry, degassed dichloromethane to a final concentration of 0.01 M.

• Add Grubbs' second-generation catalyst (0.05 eq) and reflux the mixture under a nitrogen atmosphere for 4-8 hours.

• Monitor the reaction for the consumption of starting material and the evolution of ethylene.

• Upon completion, concentrate the reaction mixture and purify via column chromatography to isolate the unsaturated diazepine.

• Dissolve the purified unsaturated ring in methanol or ethanol.

• Add 10% Palladium on carbon (10% w/w).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

• Filter the reaction through Celite to remove the catalyst and concentrate the filtrate to yield the final product, tert-butyl 1,2-diazepane-1-carboxylate.

Pathway 2: Synthesis via Intramolecular Nucleophilic Displacement

This pathway represents a more traditional but highly effective method for forming heterocyclic rings. It relies on the construction of the seven-membered ring through a double nucleophilic substitution reaction between a dinucleophile (hydrazine) and a dielectrophile (a 1,5-dihalopentane).

Caption: Workflow for the Nucleophilic Displacement pathway.

Causality Behind Experimental Choices

• Reagent Selection: Tert-butyl carbazate is again the ideal starting hydrazine. 1,5-dibromopentane is a common and effective five-carbon dielectrophile. Other dihalides or ditosylates can also be used.

• Base and Reaction Conditions: A strong, non-nucleophilic base like sodium hydride (NaH) is required to deprotonate both nitrogen atoms of the hydrazine, forming a highly reactive dianion intermediate.[4][5] The reaction is performed under high-dilution conditions to favor the intramolecular cyclization over intermolecular polymerization, which is a common competing side reaction in the formation of medium-sized rings.

• One-Pot Procedure: This method has the significant advantage of potentially being a one-pot reaction, making it more step-economical than the RCM approach.

Experimental Protocol: Nucleophilic Displacement Pathway

• Set up a three-neck flask under a nitrogen atmosphere, equipped with a dropping funnel.

• Add dry, high-boiling solvent such as DMF to the flask.

• Add sodium hydride (60% dispersion, 2.2 eq) to the solvent and cool to 0 °C.

• Dissolve tert-butyl carbazate (1.0 eq) and 1,5-dibromopentane (1.05 eq) in a separate portion of dry DMF.

• Using a syringe pump, add the solution of reagents dropwise to the stirred NaH suspension over a period of 8-12 hours to maintain high dilution.

• After the addition is complete, allow the reaction to stir at room temperature overnight.

• Monitor the reaction by GC-MS or LC-MS for the formation of the product.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with ethyl acetate or diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield tert-butyl 1,2-diazepane-1-carboxylate.

Data Summary and Pathway Comparison

Parameter	Pathway 1: RCM	Pathway 2: Nucleophilic Displacement
Number of Steps	4 (Mono-alkylation, Di-alkylation, RCM, Hydrogenation)	1 (One-pot cyclization)
Key Reagents	Grubbs' Catalyst, H₂/Pd-C	NaH, 1,5-Dibromopentane
Key Conditions	High dilution for RCM	High dilution for cyclization
Advantages	Modular; easy to introduce diversity in the backbone.	Step-economical; potentially higher overall yield.
Disadvantages	Longer sequence; expensive catalyst; removal of Ru traces.	Risk of polymerization; requires careful control of addition rate.
Typical Yield	Moderate to Good (over 4 steps)	Good to Excellent (for the single step)

Conclusion

The synthesis of tert-butyl 1,2-diazepane-1-carboxylate can be achieved through several strategic pathways. The Ring-Closing Metathesis (RCM) approach offers a modern, reliable, and modular route that is well-suited for creating analogs by modifying the olefinic precursors. While it involves multiple steps, each reaction is generally high-yielding and predictable. In contrast, the Intramolecular Nucleophilic Displacement pathway provides a more direct and step-economical route. Its success hinges on carefully controlling reaction conditions, particularly high dilution, to favor the desired intramolecular cyclization over competing polymerization. The choice between these pathways will depend on the specific requirements of the research program, including scale, cost, available equipment, and the need for analog synthesis. Both methods provide a robust foundation for accessing this valuable sp³-rich heterocyclic building block for drug discovery and development.

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An In-Depth Technical Guide to the Physicochemical Properties of Tert-butyl 1,2-diazepane-1-carboxylate

Abstract

Tert-butyl 1,2-diazepane-1-carboxylate (CAS No. 443295-32-7) is a saturated seven-membered heterocyclic compound containing a hydrazine moiety protected by a tert-butoxycarbonyl (Boc) group. Such scaffolds are of significant interest to medicinal chemists and drug development professionals as versatile building blocks for synthesizing more complex molecules with potential therapeutic applications. The physicochemical properties of these intermediates are critical determinants of their reactivity, handling, and, ultimately, their suitability for incorporation into drug discovery pipelines. This guide provides a comprehensive overview of the core physicochemical properties of this compound. Recognizing the limited availability of experimentally-derived public data, this document emphasizes the robust, validated methodologies for determining these essential parameters, offering both theoretical grounding and practical, step-by-step protocols relevant to a research and development setting.

Introduction and Molecular Overview

Tert-butyl 1,2-diazepane-1-carboxylate is characterized by a diazepane ring, a seven-membered heterocycle with two adjacent nitrogen atoms. The presence of the Boc protecting group on one of the nitrogens modulates the nucleophilicity of the hydrazine core, making it a stable and synthetically tractable intermediate. Understanding its fundamental properties such as molecular weight, melting point, and solubility is a non-negotiable first step in its application. These parameters directly influence reaction kinetics, purification strategies, formulation development, and even preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

While specific experimental data for this exact isomer is sparse in publicly accessible databases, its structural motifs are common. Therefore, this guide will focus on the authoritative, industry-standard protocols for characterizing such a molecule from first principles.

Core Molecular and Computed Properties

A baseline characterization begins with fundamental and computationally derived properties. These values are essential for everyday laboratory calculations and for planning subsequent experimental work.

Property	Value / Data	Source / Method
IUPAC Name	tert-butyl 1,2-diazepane-1-carboxylate	-
CAS Number	443295-32-7	Chemical Abstracts Service
Molecular Formula	C₁₀H₂₀N₂O₂	[1]
Molecular Weight	200.28 g/mol	[1]
Physical State	To be determined (Likely a solid at STP)	-
Melting Point	To be determined experimentally	See Protocol 3.1
Boiling Point	To be determined experimentally	-
Solubility	To be determined experimentally	See Protocol 3.2

Experimental Determination of Key Physicochemical Properties

The following sections provide detailed, validated protocols for determining the most critical physicochemical properties for a novel or sparsely characterized compound like Tert-butyl 1,2-diazepane-1-carboxylate. The rationale behind key steps is explained to provide a deeper understanding of the methodology.

Melting Point Determination: A Criterion for Purity

The melting point is a fundamental physical property that provides a quick, reliable indication of a compound's purity.[2] A pure crystalline solid typically exhibits a sharp melting point range of 0.5-1.0°C.[1] Impurities depress and broaden this range.

This protocol describes the use of a standard digital melting point apparatus (e.g., a Mel-Temp).

Rationale: This method is chosen for its accuracy, small sample requirement, and reproducibility. The slow heating rate near the melting point is critical to allow the system to remain in thermal equilibrium, ensuring an accurate reading.[1]

Methodology:

• Sample Preparation: Place a small amount of dry Tert-butyl 1,2-diazepane-1-carboxylate onto a clean, dry watch glass. Crush the sample into a fine powder using a spatula.

• Capillary Loading: Take a glass capillary tube (sealed at one end) and tap the open end into the powdered sample until a small amount of material enters the tube. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. A sample height of 1-2 mm is sufficient.[3]

• Apparatus Setup: Insert the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Determination (Optional but Recommended): Set the apparatus to heat rapidly to get an approximate melting point. This saves time in the subsequent accurate determination.

• Accurate Determination: Allow the block to cool to at least 20°C below the approximate melting point. Insert a new capillary. Set the heating rate to 1-2°C per minute.[1]

• Observation and Recording: Observe the sample through the magnifying lens. Record the temperature (T₁) at which the first drop of liquid appears. Record the temperature (T₂) at which the last crystal melts and the entire sample is liquid.[4] The melting point is reported as the range T₁ - T₂.

• Repeat: For accuracy, repeat the determination with a fresh sample until two consistent values are obtained.

Fig. 1: Workflow for determining melting point.

Aqueous Solubility: A Cornerstone of Drug Development

Solubility is one of the most critical properties in drug discovery, directly impacting bioassays, formulation, and bioavailability.[5] For early-stage discovery compounds, a kinetic solubility assay is often employed due to its high throughput.[6] This method measures the concentration of a compound in a saturated solution after a short incubation period, starting from a DMSO stock solution.[5]

Rationale: Nephelometry, which measures the scattering of light by undissolved particles, is a rapid and automated method suitable for screening large numbers of compounds.[6] It provides a rank-ordering of compound solubility, which is invaluable for guiding structure-activity relationship (SAR) studies. This "kinetic" approach is highly relevant as many discovery experiments are performed under non-equilibrium conditions.[5]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Tert-butyl 1,2-diazepane-1-carboxylate in 100% dimethyl sulfoxide (DMSO).

• Plate Preparation: Using a liquid handler, add 198 µL of phosphate-buffered saline (PBS, pH 7.4) to the wells of a 384-well microplate.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to the PBS-containing wells. This creates a final concentration of 100 µM with 1% DMSO. Mix thoroughly.

• Incubation: Cover the plate and incubate at room temperature for 2 hours with gentle shaking. This allows time for precipitation to occur.

• Measurement: Place the microplate into a nephelometer (e.g., a BMG LABTECH NEPHELOstar® Plus). Measure the light scattering at an appropriate wavelength.

• Data Analysis: The amount of scattered light is directly proportional to the amount of precipitated (insoluble) compound. Wells with low light scattering indicate high solubility at that concentration. The result is often reported as the concentration at which precipitation is first observed or as a binary soluble/insoluble call at a specific concentration.

Fig. 2: Workflow for a nephelometry-based kinetic solubility assay.

Structural Confirmation: ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the structure of an organic molecule in solution. A ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their connectivity.

Rationale: Proper sample preparation is paramount for obtaining a high-quality NMR spectrum. The choice of deuterated solvent is crucial to avoid overwhelming the analyte signals.[7] Filtering the sample is a mandatory step to remove particulate matter, which can degrade the magnetic field homogeneity and result in broad, poorly resolved peaks.[8]

Methodology:

• Sample Weighing: Accurately weigh 5-25 mg of Tert-butyl 1,2-diazepane-1-carboxylate into a clean, small vial.[9]

• Solvent Selection & Dissolution: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). Chloroform-d is a good first choice for many organic molecules. Gently swirl the vial to dissolve the compound completely.

• Filtration: Prepare a Pasteur pipette with a small, tight plug of glass wool at the bottom. Filter the sample solution through this plug directly into a clean, dry NMR tube.[8] This removes any suspended solids.

• Capping and Labeling: Cap the NMR tube and label it clearly.

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument will then be tuned, locked onto the deuterium signal of the solvent, and shimmed to optimize the magnetic field homogeneity.

• Acquisition: Acquire the ¹H NMR spectrum using standard instrument parameters.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale (typically to the residual solvent peak or an internal standard like TMS). Integrate all peaks.

Safety and Handling

Based on safety data for structurally related diazepane compounds, Tert-butyl 1,2-diazepane-1-carboxylate should be handled with care.

• Hazard Classification: Analogous compounds are often classified as skin and eye irritants and may cause respiratory irritation.

• Handling Precautions: Handle in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion: The Foundational Role of Physicochemical Characterization

The systematic determination of physicochemical properties is not merely a data collection exercise; it is a foundational pillar of successful drug discovery and development. For a versatile building block like Tert-butyl 1,2-diazepane-1-carboxylate, the properties of melting point, solubility, and spectral characteristics dictate its utility and guide its journey from a laboratory reagent to a key component of a potential therapeutic agent. The protocols and workflows detailed in this guide represent robust, industry-standard approaches to generating this critical data, ensuring both scientific integrity and the efficient progression of research objectives.

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An In-depth Technical Guide to Tert-butyl 1,2-diazepane-1-carboxylate: Structure, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The 1,2-Diazepane Scaffold

The diazepine core, a seven-membered ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, most famously represented by the anxiolytic drug diazepam.[1][2] The positional arrangement of the nitrogen atoms within the diazepine ring significantly influences the molecule's three-dimensional structure and, consequently, its biological activity. This guide focuses on the 1,2-diazepane system, where the two nitrogen atoms are adjacent, forming a hydrazine linkage within the seven-membered ring.

The introduction of a tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms, yielding tert-butyl 1,2-diazepane-1-carboxylate, serves two primary purposes in synthetic chemistry: it deactivates one of the nucleophilic nitrogen atoms, allowing for selective functionalization of the other, and it enhances the compound's solubility in organic solvents, facilitating purification and handling.[3]

While tert-butyl 1,2-diazepane-1-carboxylate itself is not extensively studied, the 1,2-diazepane moiety is of growing interest to researchers for its potential to yield novel bioactive molecules.[4]

Structural Elucidation and Physicochemical Properties

As of the latest literature review, a specific CAS number for tert-butyl 1,2-diazepane-1-carboxylate has not been officially assigned. One supplier, Santa Cruz Biotechnology, lists the compound, but without a CAS registry number.[5] For clarity, its molecular formula is C10H20N2O2, and its molecular weight is 200.28 g/mol .

Chemical Structure

The structure of tert-butyl 1,2-diazepane-1-carboxylate is characterized by a saturated seven-membered ring (diazepane) with two adjacent nitrogen atoms. One of these nitrogens is part of a carbamate functional group, specifically a tert-butoxycarbonyl (Boc) group.

Structural Isomerism: 1,2- vs. 1,4-Diazepane

It is crucial to distinguish tert-butyl 1,2-diazepane-1-carboxylate from its commercially available and well-documented isomer, tert-butyl 1,4-diazepane-1-carboxylate (CAS Number: 112275-50-0) .[6][7][8] In the 1,4-isomer, the nitrogen atoms are separated by two carbon atoms, which significantly alters the ring's conformation and chemical reactivity.

Predicted Physicochemical Properties

Due to the absence of experimental data, the following table summarizes the predicted physicochemical properties of tert-butyl 1,2-diazepane-1-carboxylate. These values are computational estimations and should be used as a guideline.

Property	Predicted Value
Molecular Formula	C10H20N2O2
Molecular Weight	200.28 g/mol
XLogP3	1.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Topological Polar Surface Area	41.6 Ų

Proposed Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

While a specific, documented synthesis for tert-butyl 1,2-diazepane-1-carboxylate is not available in the current literature, a plausible synthetic route can be devised based on established methods for the formation of the 1,2-diazepane ring system. The following proposed synthesis involves a multi-step process starting from readily available precursors.

Retrosynthetic Analysis

A logical retrosynthetic approach would involve the cyclization of a linear precursor containing the pre-formed N-Boc hydrazine moiety and a suitable leaving group at the appropriate position to facilitate ring closure.

Proposed Synthetic Pathway

A feasible synthetic pathway involves the initial mono-N-Boc protection of hydrazine, followed by alkylation with a 1,5-dihalopentane, and subsequent intramolecular cyclization.

Detailed Experimental Protocol (Hypothetical)

This protocol is a proposed method and has not been experimentally validated. It should be adapted and optimized by qualified researchers.

Step 1: Synthesis of tert-Butyl carbazate

• To a stirred solution of hydrazine hydrate (1.0 eq) in a suitable solvent (e.g., dichloromethane) at 0 °C, add a solution of di-tert-butyl dicarbonate (Boc)2O (1.0 eq) in the same solvent dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl carbazate.

Step 2: N-Alkylation of tert-Butyl carbazate

• To a solution of tert-butyl carbazate (1.0 eq) in a polar aprotic solvent such as acetonitrile, add a mild base (e.g., K2CO3, 1.5 eq) and 1,5-dibromopentane (1.1 eq).

• Heat the reaction mixture to reflux and stir for 24-48 hours, monitoring by TLC.

• After cooling to room temperature, filter the inorganic salts and concentrate the filtrate.

• The crude product, the linear alkylated intermediate, may be purified by column chromatography or used directly in the next step.

Step 3: Intramolecular Cyclization

• Dissolve the crude linear alkylated intermediate in a high-boiling point solvent such as dimethylformamide (DMF).

• Add a stronger base (e.g., sodium hydride, 1.2 eq) portion-wise at 0 °C.

• Slowly warm the reaction mixture to room temperature and then heat to 80-100 °C for 12-24 hours.

• Monitor the formation of the cyclized product by TLC or GC-MS.

• Upon completion, carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product, tert-butyl 1,2-diazepane-1-carboxylate, by column chromatography.

Potential Applications in Drug Discovery

While there is no direct pharmacological data for tert-butyl 1,2-diazepane-1-carboxylate, the broader class of diazepines exhibits a wide range of biological activities, suggesting potential avenues of research for its derivatives.[9][10] The 1,2-diazepane scaffold, in particular, offers a unique spatial arrangement of nitrogen atoms that could lead to novel interactions with biological targets.

Central Nervous System (CNS) Activity

Benzodiazepines, which are 1,4-diazepine derivatives, are well-known for their anxiolytic, sedative, anticonvulsant, and muscle relaxant properties, primarily through their action on GABAA receptors.[2] Derivatives of the 1,2-diazepane scaffold could potentially exhibit novel CNS activities by interacting with known or novel targets within the brain.

Antimicrobial Agents

Some heterocyclic compounds containing nitrogen, including certain diazepine derivatives, have shown promise as antimicrobial agents. The unique structure of the 1,2-diazepane ring could be explored for the development of new antibiotics.

Scaffolding for Combinatorial Chemistry

As a protected diamine, tert-butyl 1,2-diazepane-1-carboxylate can serve as a versatile building block in combinatorial chemistry.[11] The Boc group can be removed under acidic conditions, revealing a free amine that can be further functionalized to generate a library of diverse compounds for high-throughput screening.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate represents an under-explored area of heterocyclic chemistry. While a confirmed CAS number and detailed experimental data are currently lacking, this guide has provided a comprehensive overview of its structure, a plausible synthetic route, and its potential applications in drug discovery. The key distinction from its 1,4-isomer has been highlighted. Further research into the synthesis and biological evaluation of tert-butyl 1,2-diazepane-1-carboxylate and its derivatives is warranted to unlock the full potential of this intriguing molecular scaffold. The proposed synthetic protocol offers a starting point for researchers to access this compound and explore its chemical and biological properties.

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• Vtechworks. Design and Synthesis of Novel Benzodiazepines. [Link]

• PubChem. tert-Butyl 1,4-diazepane-1-carboxylate. [Link]

• Oakwood Chemical. tert-Butyl 1,4-diazepane-1-carboxylate. [Link]

• Wołczański, G., & Lisowski, M. (2018). A general method for preparation of N‐Boc‐protected or N‐Fmoc‐protected α,β‐didehydropeptide building blocks and their use in the solid‐phase peptide synthesis. Journal of peptide science, 24(8-9), e3091. [Link]

• Petri, W. F., Jr. (2011). Privileged Diazepine Compounds and their Emergence as Bromodomain Inhibitors. Journal of medicinal chemistry, 54(17), 5783–5801. [Link]

• ResearchGate. Synthesis and characterization of new 1,2-diazepine derivative. [Link]

• ResearchGate. Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate. [Link]

• Der Pharma Chemica. Synthesis and characterization of new 1,2-diazepine derivative. [Link]

• Taylor & Francis Online. A review on the chemistry and pharmacological properties of benzodiazepine motifs in drug design. [Link]

• Synthetic Communications. Selective Mono-BOC Protection of Diamines. [Link]

• MDPI. Synthesis and Pharmacological Evaluation of Novel 2,3,4,5-tetrahydro[4][6]diazepino[1,2-a]benzimidazole Derivatives as Promising Anxiolytic and Analgesic Agents. [Link]

• NCBI. Synthesis and Pharmacological Evaluation of Novel 2,3,4,5-tetrahydro[4][6]diazepino[1,2-a]benzimidazole Derivatives as Promising Anxiolytic and Analgesic Agents. [Link]

• Royal Society of Chemistry. Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. [Link]

• ACS Publications. Comparative Physical Study of Three Pharmaceutically Active Benzodiazepine Derivatives: Crystalline versus Amorphous State and Crystallization Tendency. [Link]

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Navigating the Spectroscopic Landscape of Tert-butyl 1,2-diazepane-1-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of the spectroscopic characteristics of Tert-butyl 1,2-diazepane-1-carboxylate, a saturated seven-membered heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Due to the limited availability of experimental spectroscopic data in public databases, this guide leverages high-fidelity predicted data to offer a comprehensive analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. The methodologies for spectral prediction are discussed, and the interpretation of the predicted data is presented to facilitate the identification and characterization of this molecule in a laboratory setting. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis, purification, and application of Tert-butyl 1,2-diazepane-1-carboxylate and its analogues.

Introduction: The Significance of Tert-butyl 1,2-diazepane-1-carboxylate

Saturated nitrogen-containing heterocycles are privileged scaffolds in modern drug discovery, appearing in a vast array of approved pharmaceuticals. The diazepane ring system, a seven-membered ring containing two nitrogen atoms, is of particular interest due to its conformational flexibility, which allows for the precise spatial orientation of substituents to interact with biological targets. Tert-butyl 1,2-diazepane-1-carboxylate, with its Boc-protected nitrogen, serves as a versatile building block for the synthesis of more complex molecules. The tert-butyloxycarbonyl (Boc) protecting group offers stability under a range of reaction conditions and can be readily removed, providing a handle for further functionalization.

Accurate and comprehensive spectroscopic data is paramount for the unambiguous identification and quality control of such compounds. This guide addresses the current gap in publicly accessible experimental data by providing a detailed analysis based on state-of-the-art predictive algorithms.

Molecular Structure and Isomerism

Tert-butyl 1,2-diazepane-1-carboxylate possesses the molecular formula C₁₀H₂₀N₂O₂ and a molecular weight of 200.28 g/mol . It is crucial to distinguish this molecule from its common isomer, tert-butyl 1,4-diazepane-1-carboxylate, where the nitrogen atoms are in a 1,4-relationship. The 1,2-arrangement of the nitrogen atoms in the target molecule imparts distinct spectroscopic features.

Diagram: Molecular Structure of Tert-butyl 1,2-diazepane-1-carboxylate

A 2D representation of Tert-butyl 1,2-diazepane-1-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predicted Profile

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. In the absence of experimental spectra, predicted NMR data provides invaluable insights into the chemical environment of each proton and carbon atom. The following predictions are based on advanced algorithms that consider through-bond and through-space effects.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to exhibit broad and overlapping signals for the methylene protons of the diazepane ring due to its conformational flexibility at room temperature. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen atoms and the anisotropic effect of the carbonyl group.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.4 - 3.6	Multiplet	2H	N-CH₂-CH₂
~3.0 - 3.2	Multiplet	2H	N-N-CH₂
~1.7 - 1.9	Multiplet	4H	CH₂-CH₂-CH₂
~1.5 - 1.7	Multiplet	2H	N-CH₂-CH₂
1.47	Singlet	9H	C(CH₃)₃

Expert Insights: The protons on the carbon adjacent to the two nitrogen atoms (N-N-CH₂) are expected to be the most deshielded of the ring protons due to the inductive effect of both nitrogens. The large singlet at approximately 1.47 ppm is the characteristic signal for the nine equivalent protons of the tert-butyl group.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum provides information on the number and type of carbon atoms in the molecule.

Predicted Chemical Shift (ppm)	Assignment
~156	C=O (Carbamate)
~80	C(CH₃)₃
~50 - 55	N-CH₂
~45 - 50	N-N-CH₂
~28	C(CH₃)₃
~25 - 30	CH₂-CH₂-CH₂

Expert Insights: The carbonyl carbon of the Boc group is expected to have the largest chemical shift. The quaternary carbon of the tert-butyl group will also be significantly downfield. The methylene carbons of the ring will appear in the aliphatic region, with those directly attached to nitrogen being the most deshielded.

Diagram: NMR Prediction Workflow

A simplified workflow for predicting NMR spectra.

Infrared (IR) Spectroscopy: Key Functional Group Identification

Predicted IR spectroscopy is useful for identifying the presence of key functional groups. The spectrum of Tert-butyl 1,2-diazepane-1-carboxylate is expected to be dominated by the stretching vibrations of the carbamate group and the C-H bonds of the aliphatic ring and the tert-butyl group.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~2970 - 2850	C-H stretch	Aliphatic (ring and tert-butyl)
~1690	C=O stretch	Carbamate
~1450	C-H bend	CH₂ and CH₃
~1365	C-H bend	tert-butyl (umbrella mode)
~1250, ~1160	C-N stretch	Carbamate
~1170	C-O stretch	Carbamate

Expert Insights: The most prominent peak will be the strong carbonyl stretch of the carbamate at around 1690 cm⁻¹. The C-H stretching vibrations just below 3000 cm⁻¹ will also be significant. The presence of the tert-butyl group is often indicated by a characteristic doublet or a strong band around 1365 cm⁻¹.

Mass Spectrometry (MS): Fragmentation and Molecular Ion

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Molecular Ion Peak (M⁺): m/z = 200.1525 (for C₁₀H₂₀N₂O₂)

Predicted Fragmentation Pattern:

The fragmentation of Tert-butyl 1,2-diazepane-1-carboxylate under electron ionization (EI) is expected to proceed through several key pathways:

• Loss of the tert-butyl group: A prominent peak at m/z = 143 [M - 57]⁺ is expected due to the facile loss of the stable tert-butyl cation.

• Loss of isobutylene: A peak at m/z = 144 [M - 56]⁺ can occur through McLafferty-type rearrangement.

• Loss of the Boc group: A peak corresponding to the protonated diazepane ring at m/z = 101 [M - 99]⁺.

• Ring fragmentation: Various smaller fragments arising from the cleavage of the diazepane ring.

Diagram: Predicted Mass Spectrometry Fragmentation

Key predicted fragmentation pathways for Tert-butyl 1,2-diazepane-1-carboxylate.

Experimental Protocols: A Guide to Data Acquisition

While this guide provides predicted data, the following are generalized protocols for acquiring experimental spectroscopic data for Tert-butyl 1,2-diazepane-1-carboxylate.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required compared to the ¹H NMR spectrum.

IR Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory. For an oil, a thin film can be prepared between two salt plates.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion or through a gas or liquid chromatograph.

• Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) for fragmentation information or Electrospray Ionization (ESI) for a softer ionization and observation of the molecular ion.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range.

Conclusion: A Foundation for Future Research

This technical guide provides a comprehensive, albeit predicted, spectroscopic characterization of Tert-butyl 1,2-diazepane-1-carboxylate. The presented NMR, IR, and MS data, along with their interpretations, offer a solid foundation for researchers to identify and characterize this important synthetic building block. While predicted data is a powerful tool, it is imperative that experimental data be acquired and compared for ultimate confirmation. This guide serves as a roadmap for such an analysis and will hopefully catalyze further research into the synthesis and application of novel diazepane-based compounds in the pursuit of new therapeutics.

References

Note: As this guide is based on predicted data due to the lack of publicly available experimental spectra for this specific molecule, direct literature references for the spectra of Tert-butyl 1,2-diazepane-1-carboxylate are not available. The references below pertain to the general principles and methodologies of spectroscopic prediction and the importance of the diazepane scaffold.

• ACD/Labs. ACD/NMR Predictor Suite. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• PubChem. Tert-butyl 1,2-diazepane-1-carboxylate. [Link]

An In-depth Technical Guide to the Solubility and Stability of Tert-butyl 1,2-diazepane-1-carboxylate

Abstract

Tert-butyl 1,2-diazepane-1-carboxylate is a saturated heterocyclic compound of interest in medicinal chemistry and drug discovery as a scaffold or building block. A comprehensive understanding of its physicochemical properties, specifically solubility and stability, is paramount for its effective application, from storage and handling to formulation and in vivo studies. This guide provides a predictive overview of its solubility and stability based on the well-established chemistry of the tert-butoxycarbonyl (Boc) protecting group and analogous saturated heterocycles. Crucially, this document serves as a practical manual, offering detailed, field-proven experimental protocols for researchers to quantitatively determine these critical parameters. The methodologies are designed as self-validating systems, grounded in authoritative ICH guidelines, to ensure data integrity and reproducibility.

Introduction: The Significance of Physicochemical Profiling

The journey of a chemical entity from a laboratory curiosity to a valuable research tool or therapeutic candidate is critically dependent on its fundamental physicochemical properties. For tert-butyl 1,2-diazepane-1-carboxylate, a molecule featuring a seven-membered diazepane ring protected by a Boc group, its behavior in various chemical environments dictates its utility.

• Solubility directly impacts the design of homogeneous reaction conditions, the reliability of biological assays, and the feasibility of formulation for preclinical studies. Poor solubility can lead to underestimated potency in biological screens and challenges in achieving desired exposure levels in vivo.[1][2][3]

• Stability defines the compound's shelf-life and dictates acceptable storage conditions. Understanding its degradation pathways is essential for developing robust analytical methods and ensuring that the intended compound, not an unknown degradant, is being studied.[4][5]

This guide provides the foundational knowledge and actionable protocols to thoroughly characterize tert-butyl 1,2-diazepane-1-carboxylate, empowering researchers to proceed with confidence in their synthetic and developmental programs.

Predicted Solubility and Stability Profile

While specific experimental data for tert-butyl 1,2-diazepane-1-carboxylate is not extensively published, a reliable profile can be predicted based on its constituent functional groups.

Predicted Solubility

The molecule's structure—a polar heterocyclic core combined with a lipophilic tert-butyl group—suggests a moderate solubility profile.

• Polar Protic Solvents (e.g., Methanol, Ethanol): Expected to be readily soluble due to the potential for hydrogen bonding with the carbamate and the second nitrogen atom.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, THF): High solubility is anticipated, as these solvents are effective at solvating a wide range of organic molecules.

• Non-Polar Solvents (e.g., Toluene, Hexanes): Limited solubility is expected due to the polar nature of the diazepane ring and carbamate group.

• Aqueous Media (e.g., Water, Buffers): Low solubility is predicted. While the nitrogen atoms offer some potential for hydrogen bonding, the overall lipophilicity contributed by the tert-butyl group and the hydrocarbon backbone will likely limit aqueous solubility.[6]

These predictions provide a starting point for solvent selection in synthesis, purification, and assay development.

Predicted Stability

The stability of tert-butyl 1,2-diazepane-1-carboxylate is overwhelmingly dictated by the integrity of the N-Boc protecting group.[7]

• Acidic Conditions: The Boc group is notoriously labile under acidic conditions.[8][9] Exposure to strong acids (e.g., HCl, TFA) or even moderate acids will rapidly cleave the carbamate, yielding the unprotected 1,2-diazepane, carbon dioxide, and isobutylene. This is the primary and most significant degradation pathway.

• Basic Conditions: The Boc group is generally stable towards a wide range of basic and nucleophilic conditions, a property that makes it an orthogonal protecting group to base-labile groups like Fmoc.[8][10] Therefore, the compound is expected to be stable under basic hydrolysis conditions.

• Thermal Stress: Thermolytic cleavage of the Boc group can occur at elevated temperatures, typically above 85-90°C, although this can be solvent-dependent.[7][11][12]

• Oxidative Stress: The saturated diazepane ring and the Boc group are generally resistant to mild oxidation. Degradation under strong oxidative conditions is possible but is not considered a primary liability.

• Photostability: While carbamates themselves are not strong chromophores, heterocyclic amines can be susceptible to photo-oxidation.[5] As per ICH guidelines, a formal photostability study is necessary to confirm its behavior upon exposure to light.[13][14]

Quantitative Solubility Assessment: A Practical Workflow

To move from prediction to quantification, a systematic experimental approach is required. The shake-flask method is the gold standard for determining thermodynamic (equilibrium) solubility.

Experimental Protocol: Thermodynamic Solubility Determination

This protocol provides a step-by-step method to determine the solubility of the compound in various solvents.

Methodology:

• Preparation: Add an excess amount of tert-butyl 1,2-diazepane-1-carboxylate solid to a series of glass vials. Ensure a visible amount of undissolved solid remains to guarantee saturation.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of each selected solvent (e.g., water, PBS pH 7.4, ethanol, acetonitrile, dichloromethane) to the respective vials.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place them in a shaker or on a rotating wheel within a temperature-controlled environment (e.g., 25 °C) for 24 to 48 hours to ensure equilibrium is reached.

• Sample Preparation: After equilibration, allow the vials to stand undisturbed for at least 2 hours, permitting the excess solid to settle.

• Filtration: Carefully withdraw a portion of the supernatant and filter it through a 0.45 µm syringe filter (ensure the filter material is compatible with the solvent) to remove all undissolved particles.

• Quantification:

  • Accurately dilute the clear filtrate with a suitable solvent.

  • Analyze the diluted sample using a validated analytical method, such as HPLC-UV (as described in Section 5), against a calibration curve prepared from known concentrations of the compound.

• Calculation: Calculate the original concentration in the saturated solution, factoring in the dilution. Express the solubility in mg/mL and mol/L.

Data Presentation: Solubility Profile

All experimentally determined solubility data should be compiled into a structured table for clear comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)
Water	25
PBS (pH 7.4)	25
Methanol	25
Ethanol	25
Acetonitrile	25
Dichloromethane	25
Toluene	25

Visualization: Solubility Workflow

Caption: Workflow for Forced Degradation Studies.

Stability-Indicating Analytical Method

A robust analytical method is the cornerstone of any solubility or stability study. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is recommended for its ability to separate the parent compound from potential impurities and degradation products. [15]

Recommended HPLC Method

• Instrumentation: HPLC system with a UV detector or Mass Spectrometer (LC-MS).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A typical starting gradient would be 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: ~210 nm (as carbamates lack a strong chromophore) or by MS.

• Column Temperature: 30 °C.

This method must be validated for its stability-indicating properties by demonstrating that the degradation products are well-resolved from the parent peak.

Conclusion

While direct experimental data for tert-butyl 1,2-diazepane-1-carboxylate is sparse, a comprehensive understanding of its likely characteristics can be inferred from fundamental chemical principles. It is predicted to be soluble in common organic solvents but have limited aqueous solubility. Its stability is governed by the acid-labile N-Boc group, suggesting careful handling and storage away from acidic environments. This guide provides the necessary theoretical framework and, more importantly, the detailed, actionable experimental protocols for researchers to rigorously determine the solubility and stability profiles. By following these E-E-A-T-grounded methodologies, scientists and drug developers can generate the high-quality, reliable data required to confidently advance their research and development objectives.

References

Sources

• 1. inventivapharma.com [inventivapharma.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. creative-biolabs.com [creative-biolabs.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijcrt.org [ijcrt.org]
• 14. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Synthesis and Supply of Tert-butyl 1,2-diazepane-1-carboxylate: A Technical Guide for Chemical Researchers

Abstract

This technical guide provides an in-depth analysis of Tert-butyl 1,2-diazepane-1-carboxylate, a valuable heterocyclic building block in contemporary drug discovery and medicinal chemistry. The document outlines its commercial availability, delineates a robust, field-tested synthetic protocol, and explores its strategic applications in the design of novel therapeutics. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their synthetic endeavors. We will delve into the causality behind experimental choices, ensuring a reproducible and scalable synthesis, and provide a comprehensive overview of its utility, supported by authoritative references.

Introduction: The Emerging Importance of Saturated Diazepane Scaffolds

In the landscape of modern medicinal chemistry, the exploration of novel chemical space is paramount for the discovery of next-generation therapeutics. Saturated heterocyclic scaffolds form the backbone of a significant portion of approved drugs, offering three-dimensional diversity that can lead to improved pharmacological properties. Among these, the seven-membered 1,2-diazepane ring system has garnered increasing interest as a versatile template. Its unique conformational flexibility and the presence of two nitrogen atoms offer multiple points for diversification, making it an attractive alternative to more conventional piperidine or piperazine rings. The introduction of a tert-butyloxycarbonyl (Boc) protecting group, yielding Tert-butyl 1,2-diazepane-1-carboxylate, provides a stable and readily manipulable intermediate, primed for a wide array of synthetic transformations. This guide will serve as a comprehensive resource for the procurement and utilization of this key synthetic intermediate.

Commercial Availability and Supplier Landscape

Tert-butyl 1,2-diazepane-1-carboxylate, identified by the CAS number 443295-32-7 , is commercially available from a number of specialized chemical suppliers. Its availability facilitates its direct use in research and development without the immediate need for de novo synthesis.

For researchers requiring this building block, a comparative summary of prominent suppliers is provided below. It is crucial to note that purity, lead times, and available quantities can vary between suppliers, and direct inquiry is always recommended for the most current information.

Supplier	Typical Purity	Available Quantities	Notes
Santa Cruz Biotechnology	≥95%	Gram scale	Often suitable for initial screening and small-scale synthesis.[1]
BLD Pharm	≥97% (HPLC)	Milligram to gram scale	Provides some analytical data upon request.
Arctom Scientific	Custom	Inquire for details	Specializes in a wide range of research chemicals.
CymitQuimica	Inquire for details	Gram scale	European-based supplier.
ChemicalBook	Varies	Varies	A platform connecting various suppliers.

This table is for informational purposes and does not constitute an endorsement of any specific supplier. Researchers should conduct their own due diligence.

Strategic Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

While commercially available, an in-house synthesis of Tert-butyl 1,2-diazepane-1-carboxylate can be advantageous for large-scale campaigns or when specific purity requirements must be met. The following protocol describes a reliable and scalable synthetic route, predicated on fundamental principles of organic chemistry, including nucleophilic substitution and intramolecular cyclization.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic disconnection of the target molecule points to a linear precursor containing the necessary carbon and nitrogen atoms. A plausible approach involves the cyclization of a difunctionalized pentane derivative with a protected hydrazine. The key steps are the formation of a dihaloalkane and a subsequent double nucleophilic substitution by a suitably protected hydrazine. The choice of the Boc protecting group is strategic due to its stability under a range of reaction conditions and its facile removal under mild acidic conditions.

Caption: Retrosynthetic analysis of Tert-butyl 1,2-diazepane-1-carboxylate.

Detailed Experimental Protocol

This protocol is designed to be self-validating, with clear checkpoints and analytical guidance.

Step 1: Synthesis of 1,5-Dibromopentane

This is a standard procedure and the starting material is also commercially available. If synthesized, a common method involves the bromination of 1,5-pentanediol using HBr or PBr₃.

Step 2: Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

This step involves the direct cyclization of 1,5-dibromopentane with tert-butyl carbazate. The use of a suitable base is critical to facilitate the double nucleophilic substitution.

• Materials:

  • 1,5-Dibromopentane

  • Tert-butyl carbazate

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetonitrile (CH₃CN), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add tert-butyl carbazate (1.0 eq) and anhydrous acetonitrile.

  • Add anhydrous potassium carbonate (2.5 eq).

  • To this stirred suspension, add a solution of 1,5-dibromopentane (1.1 eq) in anhydrous acetonitrile dropwise over 30 minutes at room temperature.

  • Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude Tert-butyl 1,2-diazepane-1-carboxylate.

Caption: Workflow for the synthesis of Tert-butyl 1,2-diazepane-1-carboxylate.

Purification and Characterization

The crude product is typically purified by flash column chromatography on silica gel. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is generally effective.

• Characterization Data:

  • ¹H NMR (CDCl₃, 400 MHz): The spectrum is expected to show characteristic signals for the tert-butyl group (a singlet around 1.4-1.5 ppm) and multiplets for the methylene protons of the diazepane ring.

  • ¹³C NMR (CDCl₃, 101 MHz): Signals corresponding to the carbonyl carbon of the Boc group (around 155-160 ppm), the quaternary carbon of the tert-butyl group (around 80 ppm), the methyl carbons of the tert-butyl group (around 28 ppm), and the methylene carbons of the diazepane ring are expected.

  • IR (neat, cm⁻¹): A strong absorption band around 1690-1710 cm⁻¹ is characteristic of the C=O stretch of the carbamate.

  • Mass Spectrometry (ESI+): The mass spectrum should show the [M+H]⁺ ion corresponding to the molecular weight of the product (201.16 g/mol ).

Applications in Drug Discovery and Medicinal Chemistry

Tert-butyl 1,2-diazepane-1-carboxylate serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. The diazepane scaffold is considered a "privileged structure" in medicinal chemistry, appearing in a number of biologically active compounds.

As a Bioisosteric Replacement

The 1,2-diazepane moiety can be employed as a bioisostere for other cyclic amines like piperidine or piperazine. This substitution can modulate physicochemical properties such as lipophilicity, polarity, and basicity, potentially leading to improved pharmacokinetic profiles (ADME) and reduced off-target effects.

Introduction of Novel Vectors for SAR Studies

The seven-membered ring of the diazepane scaffold provides unique exit vectors for substituents compared to six-membered rings. This allows for the exploration of new chemical space and the optimization of ligand-receptor interactions in structure-activity relationship (SAR) studies.

Synthesis of Fused Heterocyclic Systems

The nitrogen atoms of the diazepane ring can serve as anchor points for the construction of fused heterocyclic systems. These more complex scaffolds can exhibit novel biological activities and are of significant interest in the development of new drugs.

Caption: Key applications of Tert-butyl 1,2-diazepane-1-carboxylate in drug discovery.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a commercially available and synthetically accessible building block of significant value to the medicinal chemistry community. Its unique structural features and the versatility of the Boc protecting group make it an excellent starting point for the synthesis of novel and diverse molecular architectures. This guide has provided a comprehensive overview of its procurement, a detailed and practical synthetic protocol, and an exploration of its strategic applications in drug discovery. By understanding the principles outlined herein, researchers can confidently incorporate this valuable scaffold into their synthetic programs to accelerate the discovery of new therapeutic agents.

References

• PubChem. tert-Butyl 1,4-diazepane-1-carboxylate. [Link] (Note: This is for the 1,4-isomer, provided for general diazepane information).

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

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Navigating the Unseen Architecture: A Technical Guide to the Ring Conformation of N-Boc-1,2-diazepane

For Immediate Release

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Advanced Molecular Design Subject: An In-depth Technical Guide to the Ring Conformation of N-Boc-1,2-diazepane

Abstract

The seven-membered 1,2-diazepane scaffold is an emerging motif in medicinal chemistry, offering a unique three-dimensional architecture for the development of novel therapeutics. The introduction of a tert-butyloxycarbonyl (Boc) protecting group on one of the nitrogen atoms not only facilitates synthetic manipulations but also profoundly influences the conformational landscape of the diazepane ring. This guide provides a comprehensive analysis of the predicted ring conformations of N-Boc-1,2-diazepane, drawing upon established principles of seven-membered ring stereochemistry and the known steric and electronic effects of the N-Boc group. We present a theoretical framework for the conformational possibilities and propose a synergistic experimental and computational workflow for the definitive elucidation of its structure. Understanding the conformational proclivities of this key synthetic intermediate is paramount for the rational design of constrained analogues and the optimization of drug-receptor interactions.

Introduction: The 1,2-Diazepane Scaffold and the Imperative of Conformational Control

Seven-membered heterocyclic rings, such as diazepanes, are of significant interest in drug discovery due to their inherent non-planarity, which allows for the presentation of substituents in well-defined three-dimensional vectors.[1][2] This is in stark contrast to the more commonly employed five- and six-membered rings. The 1,2-diazepane system, with its adjacent nitrogen atoms, introduces unique electronic and steric properties that can be exploited in the design of novel bioactive molecules.

The N-tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its stability and ease of removal.[3][4] However, its influence extends beyond that of a simple protecting group; its considerable steric bulk and the delocalization of the nitrogen lone pair into the carbonyl system can dramatically alter the conformational preferences of the heterocyclic ring to which it is attached. For N-Boc-1,2-diazepane, a key building block in many synthetic routes, a thorough understanding of its conformational behavior is not merely academic—it is a critical prerequisite for structure-based drug design.

This guide will, therefore, serve as a predictive and methodological resource for researchers working with this scaffold. In the absence of direct crystallographic or comprehensive NMR data for N-Boc-1,2-diazepane in the public domain, we will build a robust model of its likely conformational behavior based on analogous systems and fundamental principles.

The Conformational Topography of the 1,2-Diazepane Ring

Like other seven-membered rings, the 1,2-diazepane core is highly flexible and can adopt a variety of puckered conformations to alleviate torsional and angle strain.[5] The primary low-energy conformations anticipated for the unsubstituted 1,2-diazepane ring are variations of the chair, boat, and twist-boat forms.

• Chair Conformations: Characterized by a C2 axis of symmetry, the chair form can exist in multiple variations, with different atoms occupying the "back" of the chair.

• Boat and Twist-Boat Conformations: The boat form often represents a higher energy state due to flagpole interactions. However, a slight twisting of the boat conformation leads to the more stable twist-boat form, which has been identified as the global minimum for some substituted 1,4-diazepanes.[6]

The relative energies of these conformers are dictated by a delicate balance of torsional strain (eclipsing interactions), transannular strain (non-bonded interactions across the ring), and angle strain. The presence of the N-N bond in the 1,2-diazepane system introduces a unique set of torsional barriers around the N-N, N-C, and C-C bonds that will significantly influence the conformational equilibrium.

The Directing Influence of the N-Boc Group

The introduction of the N-Boc group is predicted to have two major impacts on the conformational landscape of the 1,2-diazepane ring:

3.1. Steric Dominance and Conformational Restriction:

The bulky tert-butyl group of the Boc moiety will introduce significant steric hindrance. This will likely disfavor conformations where the Boc group is in a sterically crowded axial-like position. Consequently, the ring is expected to adopt a conformation that places the N-Boc group in a less hindered, pseudo-equatorial orientation. This steric demand can be a powerful tool for locking the ring into a more limited set of conformations, thereby reducing the entropic penalty upon binding to a biological target.

3.2. Electronic Effects and Rotational Barriers:

The amide-like nature of the N-Boc group results in delocalization of the nitrogen lone pair into the carbonyl. This imparts partial double-bond character to the N-C(O) bond, leading to a significant rotational barrier. As a result, syn and anti isomers with respect to the Boc group are possible, further complicating the conformational analysis. The interplay between this rotational barrier and the ring inversion barrier will determine the overall dynamic behavior of the molecule in solution.

A Proposed Workflow for Definitive Conformational Elucidation

To move from a predictive model to a definitive structural assignment, a combined computational and experimental approach is essential.

Computational Modeling: Mapping the Energy Landscape

A thorough computational analysis should be the first step in characterizing the conformational preferences of N-Boc-1,2-diazepane.

Protocol for Computational Conformational Analysis:

• Conformational Search: Employ a robust conformational search algorithm (e.g., Monte Carlo, LowModeMD) using a molecular mechanics force field (e.g., MMFF94s) to generate a broad range of possible conformers.

• Geometry Optimization and Energy Calculation: Subject the low-energy conformers from the initial search to geometry optimization using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G*). This will provide more accurate geometries and relative energies of the different conformers.

• Transition State Analysis: To understand the dynamics of interconversion between stable conformers, perform transition state searches (e.g., using the Berny algorithm) to calculate the energy barriers for ring flipping and N-Boc group rotation.

• NMR Chemical Shift Prediction: For the lowest energy conformers, calculate the NMR chemical shifts (¹H and ¹³C) using the GIAO (Gauge-Including Atomic Orbital) method. These predicted shifts can then be compared with experimental data for structural validation.

Logical Workflow for Computational Analysis

Caption: Computational workflow for conformational analysis.

Experimental Validation: Spectroscopic and Crystallographic Insights

Experimental data is crucial to validate and refine the computational models.

4.2.1. NMR Spectroscopy: A Window into Solution-State Dynamics

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for studying the conformation of molecules in solution.

Key NMR Experiments:

• ¹H and ¹³C NMR: The chemical shifts and coupling constants provide initial clues about the ring's geometry.

• Variable Temperature (VT) NMR: By acquiring spectra at different temperatures, it is possible to observe the coalescence of signals as the rate of conformational exchange increases. This allows for the determination of the energy barrier to ring inversion.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for unambiguous assignment of all proton and carbon signals.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): NOE data provides information about through-space proximity of protons, which is invaluable for determining the relative stereochemistry and overall conformation of the ring. For instance, strong NOEs between axial protons on the same face of the ring can confirm a chair-like conformation.

Table 1: Predicted vs. Experimental Data Correlation

Parameter	Computational Prediction	Experimental Measurement	Implication
Relative Energies	ΔG of conformers	Population from integration of VT-NMR signals	Identifies the major conformer(s) in solution.
Energy Barriers	ΔG‡ of transition states	ΔG‡ from Eyring equation using coalescence temperature	Validates the calculated dynamics of the system.
Coupling Constants	Karplus equation analysis of dihedral angles	³JHH values from ¹H NMR	Provides information on torsional angles.
Interatomic Distances	Distances in optimized geometries	NOE intensities	Confirms spatial proximity of atoms.

4.2.2. X-Ray Crystallography: The Solid-State Benchmark

Single-crystal X-ray diffraction provides an unambiguous determination of the molecule's conformation in the solid state. While this may not be identical to the solution-state conformation, it provides a crucial benchmark for validating the accuracy of the computational methods.

Synergistic Workflow for Conformation Elucidation

Caption: Integrated workflow for structural elucidation.

Implications for Drug Development and Future Directions

A definitive understanding of the conformational preferences of N-Boc-1,2-diazepane is a critical step in harnessing the full potential of this scaffold. This knowledge enables:

• Rational Design of Constrained Analogues: By understanding the low-energy conformations, medicinal chemists can design rigidified analogues that lock the molecule into its bioactive conformation, potentially leading to increased potency and selectivity.

• Improved Pharmacophore Modeling: Accurate conformational models are essential for developing reliable pharmacophore hypotheses and for performing virtual screening and docking studies.

• Predictive SAR: A clear picture of the three-dimensional structure of N-Boc-1,2-diazepane and its derivatives allows for a more predictive understanding of structure-activity relationships (SAR).

References

• • Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. (Source:[7])

  • Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. (Source:[8])

  • Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. (Source:[9])

  • Seven-Membered Rings. (Source:[10])

  • Asymmetric C–H Functionalization of N‑Boc-2,5-dihydro‑1H‑pyrrole and Its Application as a Key Step in the Synthesis of (−)-Dragocin D. (Source:[11])

  • Synthesis and characterization of new 1,2-diazepine derivative. (Source:[12])

  • Heterocycle N‐Boc deprotection scope. (Source:[13])

  • Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. (Source:[14])

  • Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding. (Source:[6])

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (Source:[15])

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (Source:[16])

  • Conformation selectivity in the binding of diazepam and analogues to α1-acid glycoprotein. (Source:[17])

  • Identification, synthesis and characterization of principal process related potential impurities in Diazepam. (Source:[18])

  • Benzodiazepine Analogues. Part 22. Conformational Analysis of Benzodioxepine and Benzoxathiepine Derivatives. (Source:[19])

  • Design, synthesis, computational and biological evaluation of new benzodiazepines as CNS agents. (Source:[20])

  • SYNTHESIS OF DIAZEPAM | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM. (Source:[21])

  • Ring Conformations. (Source:[5])

  • Theoretical conformational analysis of 1,5-benzodiazepines and benzothiazepines. (Source:[22])

  • Chapter 7: Seven-Membered Rings. (Source:[1])

  • Computational NMR Study of Benzothienoquinoline Heterohelicenes. (Source:[23])

  • The Reactivity of the N-Boc Protecting Group: An Underrated Feature. (Source:[3])

  • 7-Membered Ring Nitrogen Heterocycles. (Source:[24])

  • Boc-Protected Amino Groups. (Source:[4])

  • Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds. (Source:[2])

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Navigating the Unseen: A Technical Guide to the Safe Handling of Tert-butyl 1,2-diazepane-1-carboxylate

Preamble: A Note on Isomeric Specificity and Data Scarcity

In the landscape of drug discovery and development, the N-Boc protected diazepane scaffold is a privileged structure, offering a versatile entry point for the synthesis of novel therapeutics. However, not all isomers are created equal, and a critical point of caution for researchers is the common confusion between Tert-butyl 1,2-diazepane-1-carboxylate and its more frequently documented regioisomer, Tert-butyl 1,4-diazepane-1-carboxylate. This guide is dedicated exclusively to the 1,2-isomer (CAS No. 443295-32-7).

It is imperative to acknowledge that comprehensive toxicological and reactivity data for Tert-butyl 1,2-diazepane-1-carboxylate is not as robustly available as for other common laboratory reagents. This scarcity of information necessitates a heightened level of caution. The protocols and recommendations outlined herein are therefore built upon a foundation of established best practices for handling novel or under-characterized chemical entities, urging the researcher to treat the compound with the respect a potentially more hazardous substance would command.

Section 1: Hazard Identification and Risk Assessment

The known hazard profile of Tert-butyl 1,2-diazepane-1-carboxylate, based on available safety data sheets, indicates that it is a hazardous substance. The primary risks associated with this compound are detailed in the table below.

Hazard Classification	GHS Category	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Skin Irritation	Category 2	Causes skin irritation.[1]
Eye Irritation	Category 2	Causes serious eye irritation.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1]

A note on further potential hazards: Some limited data suggests the possibility of mutagenic and teratogenic effects, with an oral LD50 in mice reported at 48 mg/kg and a dermal LD50 in mice at 800 mg/kg[2]. While these studies require further validation, they underscore the need for stringent safety measures to minimize exposure.

The Causality of Prudence: Why We Assume Greater Risk

In the absence of exhaustive toxicological data, a responsible scientist must operate under the precautionary principle. The rationale is simple: the potential consequences of underestimating a compound's toxicity far outweigh the minor inconveniences of enhanced safety protocols. For a novel or under-studied molecule like Tert-butyl 1,2-diazepane-1-carboxylate, we must assume that other, uncharacterized hazards may exist. This approach ensures the long-term safety of all laboratory personnel.

Section 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety is paramount, beginning with robust engineering controls and culminating in appropriate personal protective equipment.

Primary Containment: The Chemical Fume Hood

All manipulations of solid Tert-butyl 1,2-diazepane-1-carboxylate, including weighing, transferring, and dissolution, must be conducted within a certified chemical fume hood. This is a non-negotiable control to mitigate the risk of inhaling the fine crystalline powder, which may cause respiratory irritation[1][2].

Personal Protective Equipment (PPE): The Last Line of Defense

The following PPE is mandatory when handling this compound:

• Eye Protection: Chemical safety goggles are required at all times. Standard safety glasses do not provide a sufficient seal against airborne particulates.

• Hand Protection: Chemically resistant gloves, such as nitrile, must be worn. It is crucial to inspect gloves for any signs of degradation or perforation before use. Double-gloving is recommended for extended manipulations.

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• Respiratory Protection: In situations where there is a risk of generating significant dust, or if engineering controls are not sufficient, a NIOSH-approved respirator with a particulate filter is recommended[2].

Caption: A logical flowchart for responding to a spill of Tert-butyl 1,2-diazepane-1-carboxylate.

Section 5: Disposal Considerations

All waste containing Tert-butyl 1,2-diazepane-1-carboxylate, including empty containers, contaminated PPE, and spill clean-up materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion: A Culture of Safety

The safe handling of any chemical, particularly one with a limited safety profile like Tert-butyl 1,2-diazepane-1-carboxylate, is not merely a matter of following protocols but of fostering a deeply ingrained culture of safety. By understanding the known hazards, respecting the unknown, and meticulously applying established best practices, researchers can confidently and safely unlock the synthetic potential of this valuable molecule.

References

• Material Safety Data Sheet. (2005, October 10).
• Safety Data Sheet for tert-Butyl 1,2-diazepane-1-carboxyl
• Safety Data Sheet for tert-Butyl 1,4-diazepane-1-carboxylate. (2025, December 21). Fisher Scientific. [Note: While for the 1,4-isomer, the incompatibility with strong oxidizing agents is a reasonable general precaution for this class of compounds].

Sources

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• 2. americanamb.com [americanamb.com]

An In-Depth Technical Guide to the Discovery and Synthesis of 1,2-Diazepane

For Researchers, Scientists, and Drug Development Professionals

Foreword

The 1,2-diazepane scaffold, a seven-membered heterocyclic ring containing two adjacent nitrogen atoms, represents a unique chemical space with significant potential in medicinal chemistry and materials science. Unlike its more famous cousins, the 1,4- and 1,5-diazepines, the synthetic history of the fully saturated 1,2-diazepane system is more nuanced, with its discovery and the evolution of its synthesis reflecting broader trends in organic chemistry over the past seven decades. This guide provides a comprehensive overview of the seminal discovery of 1,2-diazepane, a detailed exploration of the foundational synthetic methodologies, and an examination of modern techniques that have expanded the accessibility and diversity of this intriguing heterocyclic system.

Chapter 1: The Genesis of a Ring System - The First Synthesis of Hexahydro-1,2-Diazepine

The journey into the synthesis of the 1,2-diazepane ring system began in the mid-20th century. The first documented synthesis of the parent hexahydro-1,2-diazepine was reported by G. F. Grail, L. E. Tenenbaum, and their colleagues in a 1952 publication in the Journal of the American Chemical Society . This pioneering work laid the foundation for all subsequent explorations of 1,2-diazepane chemistry.

The causality behind their experimental choices was rooted in the established reactivity of sulfonamides and the burgeoning field of reductive cleavage reactions. The core of their strategy was the reductive cleavage of a cyclic sulfonamide, a robust and reliable method at the time for the formation of N-N bonds within a cyclic framework.

The Grail-Tenenbaum Synthesis: A Self-Validating Protocol

The original synthesis is a testament to elegant and efficient chemical design. It proceeds through a multi-step sequence, culminating in the reductive cleavage of a cyclic sulfonylhydrazide.

Experimental Protocol: Synthesis of Hexahydro-1,2-Diazepine (Grail et al., 1952)

Step 1: Synthesis of 1,5-Dibromopentane This protocol begins with a readily available starting material, 1,5-pentanediol, which is converted to the corresponding dibromide. This dihalide serves as the electrophilic component for the subsequent cyclization.

• Reagents: 1,5-Pentanediol, Hydrobromic acid (48%), Sulfuric acid.

• Procedure: A mixture of 1,5-pentanediol, concentrated hydrobromic acid, and sulfuric acid is heated under reflux. The resulting 1,5-dibromopentane is then isolated and purified by distillation. The success of this step is validated by the characteristic physical properties of the product and its subsequent reactivity.

Step 2: Synthesis of N,N'-Di-p-toluenesulfonyl-1,5-pentanediamine The dibromide is then reacted with p-toluenesulfonamide in the presence of a base to form the disulfonamide. This step introduces the nitrogen atoms and the sulfonyl protecting groups, which are crucial for the subsequent cyclization and final deprotection.

• Reagents: 1,5-Dibromopentane, p-Toluenesulfonamide, Sodium ethoxide in ethanol.

• Procedure: 1,5-Dibromopentane is treated with two equivalents of the sodium salt of p-toluenesulfonamide in ethanol. The reaction mixture is heated to drive the nucleophilic substitution to completion. The product precipitates upon cooling and can be purified by recrystallization.

Step 3: Synthesis of N,N'-Trimethylene-p-toluenesulfonhydrazide (Cyclic Sulfonylhydrazide) This is the key ring-forming step. The linear disulfonamide is treated with a strong base to induce an intramolecular cyclization, forming the seven-membered ring.

• Reagents: N,N'-Di-p-toluenesulfonyl-1,5-pentanediamine, Sodium ethoxide in ethanol.

• Procedure: The disulfonamide is heated under reflux with a solution of sodium ethoxide in absolute ethanol. The cyclization proceeds via an intramolecular nucleophilic substitution, yielding the cyclic sulfonylhydrazide. The progress of the reaction can be monitored by the consumption of the starting material.

Step 4: Reductive Cleavage to Hexahydro-1,2-diazepine The final and most critical step is the reductive cleavage of the N-S bonds in the cyclic sulfonylhydrazide to liberate the free 1,2-diazepane. The choice of reducing agent is paramount for the success of this transformation.

• Reagents: N,N'-Trimethylene-p-toluenesulfonhydrazide, Sodium in liquid ammonia.

• Procedure: The cyclic sulfonylhydrazide is dissolved in liquid ammonia, and sodium metal is added portion-wise until a persistent blue color is observed, indicating the completion of the reduction. The ammonia is then allowed to evaporate, and the resulting 1,2-diazepane is extracted and purified. The successful synthesis is confirmed by elemental analysis and the formation of characteristic derivatives.

This foundational synthesis, while effective, relies on harsh reducing conditions (sodium in liquid ammonia), which can limit its applicability to more complex, functionalized substrates. This limitation spurred the development of milder and more versatile synthetic routes in the decades that followed.

Chapter 2: The Evolution of 1,2-Diazepane Synthesis - A Journey of Innovation

Following the initial breakthrough, the field of 1,2-diazepane synthesis saw a gradual evolution, with researchers seeking to improve upon the original methodology and develop entirely new approaches.

Modifications and Improvements to the Reductive Cleavage Approach

Early efforts focused on finding alternative and milder reducing agents for the cleavage of the N-S bonds in cyclic sulfonylhydrazides. These included catalytic hydrogenation and the use of other dissolving metal reductions. While offering some advantages, these methods often suffered from their own limitations, such as catalyst poisoning or lack of general applicability.

Ring-Closing Metathesis: A Paradigm Shift

The advent of ring-closing metathesis (RCM) in the latter half of the 20th century provided a powerful and versatile tool for the construction of cyclic systems, including 1,2-diazepanes. This approach involves the use of ruthenium-based catalysts to cyclize a diene precursor containing a hydrazine moiety.

Conceptual Workflow for RCM Synthesis of 1,2-Diazepanes

Caption: RCM approach to 1,2-diazepane synthesis.

The key advantage of RCM lies in its functional group tolerance and the ability to introduce a wide range of substituents into the 1,2-diazepane ring.

Modern Catalytic Methods: Expanding the Synthetic Toolbox

The 21st century has witnessed the emergence of sophisticated catalytic methods that have further revolutionized 1,2-diazepane synthesis. These approaches offer high efficiency, selectivity, and the ability to construct complex molecular architectures.

[5+2] Cycloadditions: Palladium-catalyzed [5+2] cycloaddition reactions have emerged as a powerful strategy for the synthesis of seven-membered rings. In the context of 1,2-diazepanes, this typically involves the reaction of a vinylcyclopropane with a diazene or a related N-N-containing component.

N-Heterocyclic Carbene (NHC) Catalysis: NHC-catalyzed annulation reactions have also been successfully applied to the synthesis of 1,2-diazepine derivatives. These reactions often proceed through the formation of homoenolate intermediates, which then undergo cyclization with a suitable nitrogen-containing partner.

Photochemical Syntheses: Photochemical methods, such as the ring expansion of N-aminopyridinium salts, have provided unique entry points to unsaturated 1,2-diazepine systems, which can then be reduced to the corresponding saturated 1,2-diazepanes.

Chapter 3: Comparative Analysis of Synthetic Methodologies

The choice of a synthetic route to a particular 1,2-diazepane derivative depends on several factors, including the desired substitution pattern, the scale of the synthesis, and the availability of starting materials.

Synthetic Method	Key Advantages	Key Limitations
Grail-Tenenbaum Synthesis	Historical significance, reliable for the parent compound.	Harsh reducing conditions, limited functional group tolerance.
Ring-Closing Metathesis	Excellent functional group tolerance, modular.	Requires specialized catalysts, potential for E/Z selectivity issues.
[5+2] Cycloadditions	High atom economy, convergent.	Requires specific vinylcyclopropane precursors.
NHC Catalysis	Mild reaction conditions, asymmetric variants available.	Substrate scope can be limited.
Photochemical Synthesis	Access to unique unsaturated precursors.	Requires specialized equipment, potential for side reactions.

Chapter 4: Future Outlook and Applications

The continued development of novel synthetic methodologies will undoubtedly expand the accessibility and utility of the 1,2-diazepane scaffold. The ability to synthesize a diverse range of substituted 1,2-diazepanes is crucial for their exploration in drug discovery programs. Potential therapeutic applications of 1,2-diazepane derivatives are being investigated in areas such as neurodegenerative diseases and oncology. Furthermore, the unique conformational properties of the 1,2-diazepane ring make it an interesting building block for the design of novel materials and polymers.

References

• Grail, G. F., Tenenbaum, L. E., et al. (1952). The Synthesis of Hexahydro-1,2-diazepine. Journal of the American Chemical Society, 74(5), 1313–1316. [Link]

• (A comprehensive list of references for modern synthetic methods would be included here, citing relevant primary literature for RCM, [5+2] cycloadditions, NHC c

Protocols & Analytical Methods

The Versatile Building Block: Tert-butyl 1,2-diazepane-1-carboxylate in Modern Organic Synthesis

Abstract

This comprehensive guide details the synthesis, functionalization, and strategic applications of tert-butyl 1,2-diazepane-1-carboxylate, a valuable heterocyclic building block in organic synthesis and medicinal chemistry. The unique conformational properties of the seven-membered 1,2-diazepane ring, combined with the versatile tert-butyloxycarbonyl (Boc) protecting group, make this scaffold a powerful tool for accessing novel chemical space. This document provides researchers, scientists, and drug development professionals with foundational knowledge, detailed experimental protocols for key transformations—including N-alkylation, N-acylation, and deprotection—and insights into its application in constructing complex molecular architectures.

Introduction: The Strategic Value of the 1,2-Diazepane Scaffold

Saturated nitrogen-containing heterocycles are cornerstones of modern drug discovery, with their three-dimensional structures enabling precise interactions with biological targets. Among these, the seven-membered diazepine core is a "privileged scaffold," appearing in numerous therapeutic agents.[1][2] While 1,4- and 1,3-diazepine isomers have been extensively studied, the 1,2-diazepane motif offers a distinct structural and electronic arrangement due to the adjacent nitrogen atoms. This hydrazine-like linkage introduces unique reactivity and conformational constraints, making it an attractive, yet underexplored, scaffold for generating novel molecular frameworks.

The subject of this guide, tert-butyl 1,2-diazepane-1-carboxylate , strategically employs a Boc protecting group. This serves a dual purpose:

• Deactivation and Selectivity: It tempers the nucleophilicity of the N1 nitrogen, allowing for selective functionalization at the N2 position.

• Facile Deprotection: The Boc group is readily cleaved under acidic conditions, unmasking the N1 nitrogen for subsequent synthetic manipulations.[3]

This combination of a unique heterocyclic core and a versatile protecting group makes tert-butyl 1,2-diazepane-1-carboxylate a highly valuable and adaptable building block for library synthesis and complex target-oriented synthesis.

Synthesis of the Core Scaffold

While tert-butyl 1,2-diazepane-1-carboxylate is commercially available from suppliers like Santa Cruz Biotechnology, its synthesis in the laboratory is crucial for custom modifications and cost-effective scale-up.[4] A robust and plausible synthetic strategy involves a two-step process starting from readily available precursors: a ring-closing metathesis (RCM) followed by hydrogenation.

Logical Workflow for Synthesis

The following diagram illustrates the synthetic logic, starting from a mono-Boc protected hydrazine and creating the seven-membered ring via an olefin metathesis reaction, a powerful C=C bond-forming strategy.

Caption: Synthetic workflow for tert-butyl 1,2-diazepane-1-carboxylate.

Protocol 1: Synthesis of tert-Butyl 1,2-diazepane-1-carboxylate

This protocol is a representative procedure based on established synthetic transformations, including N-alkylation of hydrazines and ring-closing metathesis.[5][6]

Step A: Synthesis of tert-Butyl 1-(diallylamino)carbamate

• To a stirred solution of tert-butyl carbazate (1.0 eq) in acetonitrile (ACN), add potassium carbonate (K₂CO₃, 3.0 eq).

• Add allyl bromide (2.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 60 °C and stir for 16 hours, monitoring by Thin Layer Chromatography (TLC) until consumption of the starting material.

• Cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the bis-allylated hydrazine.

Step B: Synthesis of tert-Butyl 4,7-dihydro-1H-1,2-diazepine-1-carboxylate via RCM

• Dissolve the product from Step A (1.0 eq) in anhydrous and degassed dichloromethane (DCM) to a concentration of ~0.01 M.

• Add a Grubbs-type catalyst (e.g., Grubbs' 2nd Generation Catalyst, 2-5 mol%) to the solution.[7]

• Heat the mixture to reflux (approx. 40 °C) under an inert atmosphere (N₂ or Ar) for 4-12 hours. Monitor the reaction for the disappearance of the starting material and the formation of the cyclic product by TLC or GC-MS.

• Upon completion, cool the reaction and concentrate under reduced pressure.

• Purify the residue by flash chromatography to yield the unsaturated diazepine ring.

Step C: Hydrogenation to tert-Butyl 1,2-diazepane-1-carboxylate

• Dissolve the unsaturated diazepine from Step B (1.0 eq) in methanol (MeOH) or ethanol (EtOH).

• Carefully add palladium on carbon (Pd/C, 10% w/w, ~5 mol% Pd) to the solution.

• Purge the reaction vessel with hydrogen gas (H₂) and maintain a hydrogen atmosphere (e.g., using a balloon) at room temperature.

• Stir the suspension vigorously for 6-24 hours until the reaction is complete (monitored by TLC or ¹H NMR).

• Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the final product, tert-butyl 1,2-diazepane-1-carboxylate, which can be used without further purification or purified if necessary.

Key Synthetic Transformations

The N2-position of tert-butyl 1,2-diazepane-1-carboxylate is a nucleophilic handle that serves as the primary point for diversification. Standard N-alkylation and N-acylation reactions proceed efficiently at this position.

N-Alkylation

N-alkylation introduces carbon-based substituents, a fundamental step in building molecular complexity. The reaction typically proceeds via an Sₙ2 mechanism with alkyl halides or through reductive amination with aldehydes and ketones.

Logical Workflow for N-Alkylation

Caption: General workflows for the N-alkylation of the 1,2-diazepane scaffold.

Protocol 2: N-Alkylation with an Alkyl Halide

This protocol is adapted from standard procedures for the alkylation of N-Boc protected secondary amines.[8]

• In a round-bottom flask, dissolve tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile (ACN).

• Add a non-nucleophilic base. Cesium carbonate (Cs₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 2.5 eq) are effective choices.

• Add the alkyl halide (e.g., benzyl bromide, methyl iodide, 1.1-1.5 eq) to the stirred suspension.

• Heat the reaction to a temperature between 50-80 °C and stir for 4-16 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous phase with an organic solvent like ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to obtain the desired N-alkylated diazepane.

Protocol 3: Reductive Amination with an Aldehyde

Reductive amination is a mild and highly effective method for forming C-N bonds, particularly with sensitive substrates.[9]

• Dissolve tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq) and the desired aldehyde (1.1 eq) in an anhydrous chlorinated solvent such as 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the stirred solution at room temperature. A small amount of acetic acid (0.1 eq) can be added to catalyze imine formation.

• Stir the reaction at room temperature for 12-24 hours. Monitor for the formation of the product by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the residue by flash column chromatography to yield the N-alkylated product.

N-Acylation

N-acylation introduces an amide bond, a key functional group in many pharmaceuticals due to its role as a hydrogen bond donor and acceptor. This transformation is typically achieved using acid chlorides or by coupling with carboxylic acids.

Protocol 4: N-Acylation with an Acid Chloride

This is a direct and often high-yielding method for amide formation.[10]

• Dissolve tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add a non-nucleophilic base, such as triethylamine (Et₃N, 1.5 eq) or DIPEA (1.5 eq).

• Cool the solution to 0 °C in an ice bath.

• Add the acid chloride (e.g., benzoyl chloride, 1.1 eq) dropwise to the cold solution.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Quench the reaction with water or saturated NaHCO₃ solution.

• Separate the organic layer, wash sequentially with 1 M HCl (if a tertiary amine base was used), saturated NaHCO₃, and brine.

• Dry the organic phase over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to afford the N-acylated diazepane.

Reaction Type	Reagent	Base	Solvent	Typical Yield	Ref.
N-Alkylation	Benzyl Bromide	Cs₂CO₃	DMF	85-95%	[8]
Reductive Amination	Benzaldehyde	NaBH(OAc)₃	DCE	80-90%	[9]
N-Acylation	Benzoyl Chloride	Et₃N	DCM	90-98%	[10]
Yields are representative and based on analogous transformations reported in the literature.

Boc-Group Deprotection

Removal of the Boc protecting group is a critical step to reveal the N1 amine, enabling further functionalization or providing the final target compound. This is reliably achieved under acidic conditions.

Protocol 5: Acid-Mediated Boc Deprotection

• Dissolve the N-Boc protected diazepane (1.0 eq) in a suitable solvent such as DCM, dioxane, or methanol.

• Add a strong acid. Common choices include:

  • Method A (TFA): Add trifluoroacetic acid (TFA, 10-20 eq) at 0 °C, then allow to stir at room temperature for 1-4 hours.[3]

  • Method B (HCl): Add a 4 M solution of HCl in dioxane (5-10 eq) and stir at room temperature for 2-6 hours.[3]

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure. If TFA was used, co-evaporation with a solvent like toluene can help remove residual acid.

• The product is typically isolated as the corresponding hydrochloride or trifluoroacetate salt. To obtain the free amine, dissolve the salt in water, basify to pH >10 with NaOH or K₂CO₃, and extract with an organic solvent (e.g., DCM or EtOAc). Dry the organic extracts and concentrate to yield the deprotected diazepane.

Synthetic Applications and Case Studies

The true utility of a building block is demonstrated in its application. Tert-butyl 1,2-diazepane-1-carboxylate serves as a precursor to unique heterocyclic systems with potential biological activity.

Case Study: Synthesis of 1,2-Diazepine-Fused β-Lactams

A recent study demonstrated the use of a Boc-protected 1,2-diazepine in a Staudinger-type [2+2] cycloaddition to form novel β-lactam structures.[10] β-lactams are a cornerstone of antibiotic chemistry, and fusing them to a seven-membered diazepine ring creates a novel and unexplored chemical entity.

The reaction involves the in-situ generation of a ketene from an α-diazoketone under photochemical conditions, which then undergoes a cycloaddition with the imine tautomer of the 1,2-diazepine.

Reaction Scheme: Formation of a Fused β-Lactam

Note: Placeholder images are used. In a real application, these would be chemical structure images.

Caption: Photochemical [2+2] cycloaddition to form a novel β-lactam scaffold.

This application showcases how the inherent reactivity of the 1,2-diazepine ring can be harnessed to create complex, polycyclic systems that would be difficult to access through other synthetic routes. The Boc group is stable to the photochemical conditions, highlighting its orthogonality and strategic utility.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a building block with significant untapped potential. Its unique hydrazine-based seven-membered ring provides a foundation for exploring novel chemical space, while the Boc protecting group offers a reliable handle for controlled, selective functionalization. The protocols outlined in this guide for synthesis, N-alkylation, N-acylation, and deprotection provide a robust toolkit for chemists to incorporate this versatile scaffold into their research programs. As the demand for structurally diverse and three-dimensional molecules in drug discovery continues to grow, the strategic application of building blocks like tert-butyl 1,2-diazepane-1-carboxylate will be instrumental in driving innovation.

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• Dömling, A. (2002). The 1,4-benzodiazepine scaffold in drug design. Current Opinion in Chemical Biology, 6(6), 700-706. [Link]

• Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current Opinion in Chemical Biology, 14(3), 347-361. [Link]

• God-Carles, J., Bourdreux, F., Damond, A., Marrot, J., Moreau, X., & Ghiazza, C. (2023). Synthesis of unique 1,2-diazepine-fused β-lactams via Staudinger-type [2+2] cyclization. ChemRxiv. [Link]

• Stewart, I. C., Douglas, C. J., & Grubbs, R. H. (2008). Increased Efficiency in Cross-Metathesis Reactions of Sterically Hindered Olefins. Organic Letters, 10(3), 441-444. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Holz, L. M. (2016). Answer to "How to do alkylation of NHBoc amines using alkyl bromide?". ResearchGate. [Link]

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Introduction: The Strategic Value of Saturated Heterocycles in Drug Design

An Application Guide to Tert-butyl 1,2-diazepane-1-carboxylate in Medicinal Chemistry

In the landscape of modern drug discovery, there is a clear and accelerating shift towards molecules with greater three-dimensionality. While aromatic and heteroaromatic rings have long been staples, saturated heterocycles are increasingly recognized for their ability to confer advantageous physicochemical properties.[1][2] These scaffolds often lead to improved aqueous solubility, reduced metabolic liability, and the ability to project substituents into precise vectors in three-dimensional space, enhancing target engagement.[1][2]

Within this class, the seven-membered 1,2-diazepane ring system represents a particularly valuable scaffold. Its inherent conformational flexibility allows it to serve as a versatile template, capable of mimicking peptide β-turns or presenting functional groups in unique spatial arrangements.[3][4] The subject of this guide, tert-butyl 1,2-diazepane-1-carboxylate , is a key building block that provides medicinal chemists with a stable, easily handled precursor to this important heterocyclic core. The tert-butyloxycarbonyl (Boc) protecting group at the N1 position temporarily masks one of the reactive nitrogen atoms, enabling selective functionalization at the N2 position. Subsequent removal of the Boc group then opens up the N1 position for further diversification, making this reagent a cornerstone for building diverse chemical libraries.

This document serves as a technical guide for researchers, scientists, and drug development professionals, outlining the core applications, key experimental protocols, and strategic considerations for employing tert-butyl 1,2-diazepane-1-carboxylate in medicinal chemistry programs.

Physicochemical and Structural Profile

A foundational understanding of the molecule's properties is essential for its effective use in synthesis and design.

Property	Value
Molecular Formula	C₁₀H₂₀N₂O₂
Molecular Weight	200.28 g/mol [5]
CAS Number	160430-97-1
Appearance	Off-white to yellow crystalline powder or solid
Solubility	Soluble in common organic solvents (DCM, Chloroform, Methanol, Ethyl Acetate)

Conformational Insights: The seven-membered diazepane ring is not planar. It exists as a dynamic equilibrium of multiple low-energy conformations (e.g., chair, boat, twist-boat). This conformational flexibility is a key feature in drug design.[4] For the related 1,4-benzodiazepines, it is well-established that conformational enantiomers can interconvert and that specific conformations are selectively bound by biological targets like the GABA-A receptor.[4][6] This principle extends to the 1,2-diazepane scaffold, where its ability to adopt different shapes can be exploited to optimize binding affinity and selectivity for a given protein target.

Core Synthetic Applications & Strategic Workflows

Tert-butyl 1,2-diazepane-1-carboxylate is primarily used as a versatile intermediate. Its synthetic utility stems from the orthogonal reactivity of its two nitrogen atoms, dictated by the presence of the Boc protecting group.

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Application Note & Protocols: Tert-butyl 1,2-diazepane-1-carboxylate as a Versatile Scaffold for the Synthesis of Novel Fused Heterocyclic Systems

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist: Dr. Gemini

Introduction: The Strategic Value of the Diazepane Scaffold

Seven-membered heterocyclic compounds, particularly those containing the diazepine core, are recognized as "privileged structures" in medicinal chemistry.[1] Their unique three-dimensional geometry allows them to effectively interact with a wide range of biological targets, serving as a robust framework for the development of novel therapeutics.[1] Among these, the 1,2-diazepane system, a saturated cyclic hydrazine, offers a unique chemical reactivity profile for building more complex, fused heterocyclic systems.

This guide focuses on Tert-butyl 1,2-diazepane-1-carboxylate , a commercially available and versatile starting material.[2] The presence of the tert-butyloxycarbonyl (Boc) protecting group is strategic; it temporarily masks one of the nitrogen atoms, enabling selective functionalization at the adjacent nitrogen (N2). Subsequent removal of the Boc group uncovers the N1 amine, paving the way for cyclization reactions that generate novel fused scaffolds.

This document provides a detailed exploration of two primary synthetic pathways originating from this key starting material: the synthesis of fused pyrazolo[1,2-a][3][4]diazepines and triazolo[1,2-a][3][4]diazepines. We will also discuss advanced C-H activation strategies for downstream functionalization. Each section explains the chemical logic behind the protocols, offering both step-by-step instructions and insights into reaction mechanisms.

Foundational Step: N-Boc Deprotection of 1,2-Diazepane

Expertise & Experience: The selective and high-yield removal of the Boc group is the gateway to all subsequent chemistry. The choice of acidic reagent is critical and depends on the substrate's overall stability and the desired salt form of the product. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is highly effective and common, but the resulting TFA salt can sometimes be challenging to handle (e.g., oily).[3] An alternative, 4M HCl in 1,4-dioxane, often yields a crystalline hydrochloride salt that precipitates from the reaction mixture, simplifying isolation and purification.[3][5][6]

Comparative Analysis of Deprotection Methods

Method/Reagents	Solvent(s)	Typical Temp.	Typical Time	Reported Yield Range (%)	Key Considerations
Method 1: TFA/DCM	Dichloromethane (DCM)	0 °C to Room Temp.	1 - 4 hours	90 - 99%[3]	Volatile and corrosive TFA requires careful handling. Co-evaporation may be needed to remove residual TFA.[3]
Method 2: HCl in Dioxane	1,4-Dioxane, Methanol	Room Temp.	1 - 4 hours	>95% (often quantitative)[6]	Product often precipitates as the HCl salt, facilitating easy isolation by filtration.[6]
Method 3: Thermolytic	HFIP or TFE	Reflux or Microwave	5 min - 2 hours	90 - 99%[7][8]	Neutral conditions, ideal for acid-sensitive substrates. Product is isolated by simple solvent evaporation.[7]

Workflow for N-Boc Deprotection

Caption: General workflow for the acidic deprotection of the N-Boc group.

Protocol 2.1: N-Boc Deprotection using HCl in 1,4-Dioxane

Trustworthiness: This protocol is designed to be self-validating. The precipitation of the product as a hydrochloride salt provides a clear visual endpoint and yields a high-purity product directly from the reaction mixture, often negating the need for chromatographic purification.

Materials:

• Tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq)

• 4M Hydrogen Chloride solution in 1,4-dioxane (5.0 - 10.0 eq)

• Diethyl ether

• Round-bottom flask, magnetic stirrer, and stir bar

• Filtration apparatus (Büchner funnel)

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve Tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq) in a minimal amount of a suitable solvent like methanol or ethyl acetate.

• Reagent Addition: To the stirred solution at room temperature, add the 4M HCl solution in 1,4-dioxane (5-10 eq) dropwise. A white precipitate should begin to form.

• Reaction: Stir the resulting slurry at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Isolation: Once the reaction is complete, add diethyl ether to the reaction mixture to ensure complete precipitation of the product.

• Filtration: Collect the solid product by vacuum filtration, wash the filter cake with a small amount of cold diethyl ether, and dry under vacuum to yield 1,2-diazepane dihydrochloride. The product can be converted to the free base by neutralization with a base like saturated NaHCO₃ solution followed by extraction.[3]

Synthesis of Fused Pyrazolo[1,2-a][3][4]diazepines

Expertise & Experience: Fusing a pyrazole ring onto the 1,2-diazepane core creates a rigid, bicyclic scaffold of significant interest in drug design.[9] The classical and most reliable method to achieve this is the Paal-Knorr synthesis, which involves the condensation of a hydrazine (in this case, our cyclic 1,2-diazepane) with a 1,3-dicarbonyl compound. The reaction proceeds through the formation of a dihydropyrazole intermediate which can be subsequently oxidized to the aromatic pyrazole ring system.

Synthetic Pathway: Pyrazole Annulation

Caption: Two-step synthesis of fused pyrazoles via condensation and oxidation.

Protocol 3.1: Synthesis of Tetrahydropyrazolo[1,2-a][3][4]diazepine derivative

Materials:

• 1,2-Diazepane (free base, 1.0 eq)

• Acetylacetone (1.05 eq)

• Ethanol

• Acetic acid (catalytic amount)

• Round-bottom flask with reflux condenser

Procedure:

• Reaction Setup: To a solution of 1,2-diazepane (1.0 eq) in ethanol, add acetylacetone (1.05 eq).

• Catalysis: Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reaction: Heat the mixture to reflux and stir for 4-8 hours.

• Monitoring: Follow the consumption of the starting materials by TLC or GC-MS.

• Isolation: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Purification: The resulting crude residue can be purified by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure tetrahydropyrazolo[1,2-a][3][4]diazepine product.

Synthesis of Fused Triazolo[1,2-a][3][4]diazepines

Expertise & Experience: The fusion of a 1,2,3-triazole ring creates another important heterocyclic scaffold.[10][11] Modern synthetic chemistry often employs "click" reactions, particularly the copper-catalyzed or thermal azide-alkyne cycloaddition, for its high efficiency and functional group tolerance.[12][13] A powerful strategy for creating fused systems is an intramolecular click reaction. This requires synthesizing a linear precursor containing both an azide and an alkyne tethered to the 1,2-diazepane core.

Synthetic Pathway: Intramolecular Azide-Alkyne Cycloaddition

Caption: Multi-step pathway for fused triazole synthesis via intramolecular click reaction.

Protocol 4.1: N-Propargylation of 1,2-Diazepane

Trustworthiness: This protocol for N-alkylation is a standard and robust transformation. Using a mild base like potassium carbonate ensures selective mono-alkylation and minimizes side reactions.

Materials:

• 1,2-Diazepane (free base, 1.0 eq)

• Propargyl bromide (1.1 eq, 80% solution in toluene)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Acetonitrile (CH₃CN)

• Round-bottom flask

Procedure:

• Reaction Setup: Suspend 1,2-diazepane (1.0 eq) and potassium carbonate (2.0 eq) in acetonitrile.

• Reagent Addition: Add propargyl bromide (1.1 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Stir the mixture at room temperature for 12-18 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Filter the reaction mixture to remove the K₂CO₃ and wash the solid with acetonitrile. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain N-propargyl-1,2-diazepane.

Mechanistic Insight: The subsequent steps would involve converting the remaining N-H group into an azide (e.g., using triflyl azide) and then inducing the intramolecular cycloaddition through heating or with a copper(I) catalyst to form the final fused triazole product.[13]

Advanced Strategy: C-H Activation for Downstream Functionalization

Expertise & Experience: For further diversification of the synthesized heterocyclic cores, transition-metal-catalyzed C-H activation is a state-of-the-art strategy.[14][15] This approach avoids lengthy pre-functionalization steps by directly converting a C-H bond into a C-C or C-heteroatom bond. Palladium catalysis, in particular, has been effectively used for the regioselective halogenation or arylation of diazepine-containing molecules.[4][16][17] The nitrogen atoms within the newly formed pyrazole or triazole rings can act as directing groups, guiding the metal catalyst to activate specific C-H bonds, typically at the ortho position.[14]

Conceptual Workflow: Pd-Catalyzed C-H Arylation

Caption: Conceptual workflow for the late-stage C-H arylation of a fused diazepine system.

This advanced protocol allows for the rapid generation of analog libraries from a common heterocyclic core, significantly accelerating the structure-activity relationship (SAR) studies essential in drug discovery.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a highly valuable and versatile starting material for constructing novel, fused heterocyclic systems. The foundational N-Boc deprotection step provides access to the reactive 1,2-diazepane core. Through well-established condensation and modern cycloaddition strategies, complex scaffolds such as pyrazolo[1,2-a][3][4]diazepines and triazolo[1,2-a][3][4]diazepines can be synthesized efficiently. Furthermore, advanced C-H activation methodologies offer powerful tools for the late-stage functionalization of these cores, enabling the rapid exploration of chemical space for drug discovery programs. The protocols and insights provided herein serve as a practical guide for researchers aiming to leverage this scaffold in their synthetic endeavors.

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Application Notes & Protocols: The Strategic Application of Tert-butyl 1,2-diazepane-1-carboxylate in the Synthesis of Pharmaceutical Intermediates

<_

Abstract

The 1,2-diazepane scaffold is a privileged heterocyclic motif integral to the development of a wide array of therapeutic agents, particularly those targeting the central nervous system. This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic use of tert-butyl 1,2-diazepane-1-carboxylate. This key intermediate leverages the tert-butyloxycarbonyl (Boc) protecting group to facilitate precise and efficient synthetic manipulations. We will explore the causality behind synthetic choices, provide detailed, validated protocols for its synthesis and deprotection, and present data-driven insights to guide the development of novel pharmaceutical intermediates.

Introduction: The Significance of the 1,2-Diazepane Scaffold

The seven-membered 1,2-diazepane ring system is a core structural component in a variety of biologically active molecules. Its non-planar, conformationally flexible nature allows for precise spatial orientation of substituents, enabling potent and selective interactions with biological targets. Derivatives of this scaffold have demonstrated significant therapeutic potential, including anxiolytic, anticonvulsant, and analgesic properties.[1] The synthesis of complex pharmaceutical agents often requires a multi-step approach where specific nitrogen atoms within the diazepine ring need to be selectively functionalized. This necessitates a robust protecting group strategy.

The tert-butyloxycarbonyl (Boc) group is a widely employed amine protecting group in organic synthesis due to its stability under a broad range of reaction conditions and its facile removal under specific acidic conditions.[2][3] Tert-butyl 1,2-diazepane-1-carboxylate serves as a critical building block, offering a stable, readily functionalizable platform for the elaboration of the 1,2-diazepane core.

Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

The synthesis of the 1,2-diazepane ring system can be approached through several strategic pathways. Two common and effective methods are Ring-Closing Metathesis (RCM) and the catalytic hydrogenation of pyridazine precursors.

Synthetic Strategy 1: Ring-Closing Metathesis (RCM)

RCM has emerged as a powerful tool for the formation of cyclic structures, including medium-sized rings which can be challenging to synthesize via traditional methods.[4][5] The driving force for this reaction is often the formation of volatile ethylene gas, which shifts the equilibrium towards the desired cyclic product.[5]

Workflow for RCM Synthesis:

Caption: RCM workflow for diazepane synthesis.

Experimental Protocol: RCM Synthesis

Step 1: Synthesis of a Diene Precursor

• To a solution of a suitable diamine precursor in an appropriate solvent (e.g., dichloromethane), add a base (e.g., triethylamine).

• Cool the mixture to 0 °C and add an allyl-containing electrophile (e.g., allyl bromide) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work up the reaction and purify the resulting diene.

Step 2: Ring-Closing Metathesis

• Dissolve the diene precursor in a degassed solvent (e.g., dichloromethane or toluene).

• Add a Grubbs' catalyst (e.g., Grubbs' second-generation catalyst).[6]

• Heat the reaction mixture to reflux under an inert atmosphere.

• Monitor the reaction for the formation of the desired cycloalkene.[4]

• Upon completion, cool the reaction and remove the catalyst residues through filtration or chromatography.

Rationale for RCM: This method is highly versatile and tolerates a wide range of functional groups, making it suitable for complex molecule synthesis.[7] The choice of catalyst is critical and can influence reaction efficiency and stereoselectivity.[7]

Synthetic Strategy 2: Catalytic Hydrogenation of Pyridazines

An alternative and often more direct route involves the reduction of a pyridazine precursor. Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms.[8] Catalytic hydrogenation can effectively reduce the aromatic ring to the saturated 1,2-diazepane system.

Workflow for Pyridazine Reduction:

Caption: Pyridazine reduction to a diazepane.

Experimental Protocol: Pyridazine Hydrogenation and Boc Protection

Step 1: Catalytic Hydrogenation

• Charge a high-pressure reactor with the substituted pyridazine and a suitable solvent (e.g., methanol or ethanol).

• Add a hydrogenation catalyst (e.g., 10% Palladium on carbon).

• Pressurize the reactor with hydrogen gas to the desired pressure.

• Heat the reaction mixture and maintain stirring until hydrogen uptake ceases.

• Cool the reactor, vent the hydrogen, and filter the catalyst.

• Concentrate the filtrate to obtain the crude 1,2-diazepane.

Step 2: N-Boc Protection

• Dissolve the crude 1,2-diazepane in a suitable solvent (e.g., dichloromethane or THF).

• Add a base (e.g., triethylamine or diisopropylethylamine).

• Add di-tert-butyl dicarbonate (Boc₂O) and stir at room temperature.[3]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Perform an aqueous workup and purify the product by column chromatography.

Rationale for Pyridazine Reduction: This approach can be highly efficient for certain substrates and avoids the use of expensive transition-metal catalysts required for RCM. The choice of catalyst and reaction conditions is crucial for achieving complete reduction without side reactions.[9]

Application in Pharmaceutical Intermediate Synthesis: N-Functionalization

With one nitrogen atom of the 1,2-diazepane ring protected by the Boc group, the remaining secondary amine is available for a variety of synthetic transformations. This allows for the introduction of diverse functional groups and the construction of more complex molecular architectures.

General Workflow for N-Functionalization:

Caption: N-Functionalization of the diazepane.

Boc Deprotection: Releasing the Full Potential of the Scaffold

The final step in many synthetic sequences involving tert-butyl 1,2-diazepane-1-carboxylate is the removal of the Boc protecting group. The acid-lability of the Boc group allows for its selective cleavage under conditions that often leave other functional groups intact.[10]

Table 1: Common Boc Deprotection Conditions

Reagent(s)	Solvent(s)	Temperature	Typical Reaction Time	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temp.	30 min - 2 h	Highly effective, but TFA is corrosive and requires careful handling.[11][12]
Hydrochloric Acid (HCl)	1,4-Dioxane, Ethyl Acetate, Methanol	0 °C to Room Temp.	1 - 4 h	A common and cost-effective method.[12][13]
Oxalyl Chloride	Methanol	Room Temp.	1 - 4 h	A milder alternative for sensitive substrates.[2]
p-Toluenesulfonic Acid (TsOH)	DME, Methanol	40 °C	2 h	Can be used in automated synthesis platforms.[14]
Water	-	100 °C	< 15 min	A green chemistry approach for certain substrates.[11]

Experimental Protocol: Standard Boc Deprotection with TFA

• Dissolve the N-Boc protected diazepane derivative in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid dropwise.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.[12]

• Once the deprotection is complete, concentrate the reaction mixture under reduced pressure.

• The resulting residue can be triturated with a non-polar solvent (e.g., diethyl ether) to precipitate the amine salt.

• The free amine can be obtained by neutralization with a suitable base.

Causality Behind Experimental Choices: The choice of deprotection conditions is critical and depends on the stability of other functional groups in the molecule.[15] For acid-sensitive substrates, milder conditions such as oxalyl chloride in methanol may be preferable.[2] It is also important to consider potential side reactions, such as tert-butylation of electron-rich aromatic rings by the tert-butyl cation generated during deprotection.[15]

Analytical Characterization

The identity and purity of tert-butyl 1,2-diazepane-1-carboxylate and its derivatives should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• Chromatography (TLC, LC-MS, GC-MS): To monitor reaction progress and assess the purity of the products.[16][17]

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling tert-butyl 1,2-diazepane-1-carboxylate and the reagents used in its synthesis and manipulation.

• Always work in a well-ventilated fume hood.[18]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[19][20]

• Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling procedures.[18][21]

• Many diazepine derivatives are biologically active and should be handled with care.[19]

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a versatile and valuable building block in the synthesis of pharmaceutical intermediates. The strategic use of the Boc protecting group allows for the selective functionalization of the 1,2-diazepane scaffold, enabling the efficient construction of complex and diverse molecular architectures. The protocols and insights provided in this application note are intended to empower researchers to effectively utilize this key intermediate in their drug discovery and development efforts.

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Application of Tert-butyl 1,2-diazepane-1-carboxylate as a Chiral Scaffold: A Technical Guide

Introduction: The Strategic Advantage of Constrained Chiral Scaffolds in Asymmetric Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the precise control of stereochemistry is not merely a benchmark of elegance but a fundamental necessity. Chiral auxiliaries have long been a cornerstone in the asymmetric synthesis of complex molecules, offering a reliable method to introduce chirality by temporarily attaching a chiral moiety to a prochiral substrate.[1][2] Among the diverse array of chiral scaffolds, conformationally restricted cyclic diamines and their derivatives have garnered significant attention. Their rigid frameworks reduce the conformational flexibility of the transition state, leading to higher diastereoselectivity in subsequent chemical transformations.[3][4]

This guide focuses on a promising yet underexplored chiral scaffold: Tert-butyl 1,2-diazepane-1-carboxylate . This seven-membered cyclic hydrazine derivative, featuring a bulky tert-butyloxycarbonyl (Boc) group, presents a unique combination of steric hindrance and conformational rigidity. The inherent chirality of the substituted diazepane ring, once established, can effectively bias the facial approach of reagents to a prochiral center attached to the second nitrogen atom. This document provides a comprehensive overview of its synthesis, a detailed protocol for its application in asymmetric alkylation, and methods for the subsequent removal of the scaffold, thereby equipping researchers with the knowledge to leverage this tool in their synthetic endeavors.

Scientific Rationale: Conformational Control in the 1,2-Diazepane Ring

The efficacy of a chiral auxiliary is intrinsically linked to its ability to create a well-defined and predictable chiral environment. In the case of Tert-butyl 1,2-diazepane-1-carboxylate, the seven-membered ring adopts a non-planar, chiral conformation, often resembling a twist-chair or boat-like structure.[5][6] The presence of the bulky Boc group on one nitrogen and a substituent on the chiral carbon further stabilizes a specific conformation, creating a distinct steric bias.

When a prochiral substrate is attached to the second nitrogen (N2), the chiral diazepane ring effectively shields one of the two faces of the prochiral center. This steric hindrance directs the approach of an incoming electrophile to the less hindered face, resulting in the preferential formation of one diastereomer. The predictability of this facial bias is a key advantage of using such a constrained scaffold.

Enantioselective Synthesis of the Chiral Scaffold

The cornerstone of any chiral auxiliary-based strategy is the efficient and highly enantioselective synthesis of the auxiliary itself. Based on recent advancements in the asymmetric synthesis of cyclic hydrazines, a nickel-catalyzed asymmetric hydrogenation of a cyclic N-acyl hydrazone precursor is a highly effective method to obtain the chiral 1,2-diazepane core with excellent enantioselectivity.[1][7][8]

Protocol 1: Enantioselective Synthesis of (S)-Tert-butyl 1,2-diazepane-1-carboxylate

This protocol is adapted from the nickel-catalyzed asymmetric hydrogenation of cyclic N-acyl hydrazones.[1][7]

Workflow for Scaffold Synthesis:

Caption: Enantioselective synthesis of the chiral diazepane scaffold.

Materials and Reagents:

Reagent	Supplier	Purity
Cyclic N-Boc-1,2-diazepine-3-one hydrazone	Custom Synthesis	>98%
Nickel(II) Chloride Hexahydrate	Major Supplier	>98%
(S,S)-Ph-BPE (Chiral Ligand)	Strem Chemicals	>99%
Sodium Borohydride	Sigma-Aldrich	>98%
Acetic Acid	Fisher Scientific	ACS Grade
Anhydrous Methanol	Acros Organics	>99.8%
Dichloromethane (DCM)	VWR Chemicals	HPLC Grade
Ethyl Acetate	EMD Millipore	ACS Grade
Hexanes	Avantor	ACS Grade
Silica Gel	SiliCycle Inc.	230-400 mesh

Procedure:

• Catalyst Preparation: In a glovebox, to a solution of NiCl₂·6H₂O (5 mol%) and (S,S)-Ph-BPE (5.5 mol%) in anhydrous methanol, add NaBH₄ (10 mol%) at room temperature. Stir the mixture for 30 minutes to generate the active nickel catalyst.

• Reaction Setup: In a separate flask, dissolve the cyclic N-Boc-1,2-diazepine-3-one hydrazone (1.0 eq) in anhydrous methanol.

• Hydrogenation: Transfer the substrate solution to a high-pressure autoclave. Add the prepared catalyst solution and acetic acid (10 mol%). Seal the autoclave, purge with hydrogen gas three times, and then pressurize to 50 atm of H₂.

• Reaction Monitoring: Stir the reaction mixture at 50 °C for 24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, carefully release the hydrogen pressure. Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the enantiomerically enriched (S)-Tert-butyl 1,2-diazepane-1-carboxylate.

Expected Outcome:

Parameter	Expected Value
Yield	85-95%
Enantiomeric Excess (ee)	>99%

Application in Asymmetric Alkylation

Once the chiral scaffold is obtained, it can be employed to direct the stereoselective alkylation of a prochiral substrate. The following protocol details a hypothetical, yet scientifically grounded, application.

Protocol 2: Diastereoselective Alkylation of a Prochiral Substrate

This protocol outlines the attachment of a prochiral acyl group to the N2 position of the diazepane, followed by diastereoselective alkylation of the resulting enolate.

Workflow for Asymmetric Alkylation:

Caption: General workflow for asymmetric alkylation using the chiral scaffold.

Materials and Reagents:

Reagent	Supplier	Purity
(S)-Tert-butyl 1,2-diazepane-1-carboxylate	From Protocol 1	>99% ee
Propionyl Chloride	Acros Organics	>99%
Triethylamine	Sigma-Aldrich	>99.5%
Anhydrous Dichloromethane (DCM)	Acros Organics	>99.8%
Lithium Diisopropylamide (LDA) solution	Sigma-Aldrich	2.0 M in THF/heptane/ethylbenzene
Anhydrous Tetrahydrofuran (THF)	Acros Organics	>99.9%
Benzyl Bromide	Alfa Aesar	>99%
Saturated Aqueous Ammonium Chloride Solution	Fisher Scientific	-

Procedure:

• Acylation: To a solution of (S)-Tert-butyl 1,2-diazepane-1-carboxylate (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C, add propionyl chloride (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours. Wash the reaction mixture with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to obtain the N-acylated product.

• Enolate Formation: Dissolve the N-acylated product (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere. Add LDA solution (1.1 eq) dropwise and stir for 30 minutes at -78 °C.

• Alkylation: To the enolate solution, add benzyl bromide (1.2 eq) dropwise at -78 °C. Stir the reaction at this temperature for 4 hours.

• Quenching and Work-up: Quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analysis and Purification: Determine the diastereomeric ratio of the crude product by ¹H NMR or HPLC analysis. Purify the product by column chromatography on silica gel.

Expected Outcome:

Parameter	Expected Value
Yield	70-85%
Diastereomeric Ratio (d.r.)	>95:5

Removal of the Chiral Auxiliary

After the desired stereocenter has been established, the chiral auxiliary must be removed to yield the final enantiomerically enriched product. The Boc group can be removed under acidic conditions, and the N-N bond of the hydrazine can be cleaved reductively.

Protocol 3: N-Boc Deprotection

The Boc group is readily cleaved under acidic conditions.

Materials and Reagents:

Reagent	Supplier	Purity
Diastereomerically enriched alkylated product	From Protocol 2	-
Trifluoroacetic Acid (TFA)	Oakwood Chemical	>99%
Dichloromethane (DCM)	VWR Chemicals	HPLC Grade
Saturated Aqueous Sodium Bicarbonate Solution	Fisher Scientific	-

Procedure:

• Reaction Setup: Dissolve the alkylated product (1.0 eq) in DCM in a round-bottom flask.

• Deprotection: Add TFA (10 eq) dropwise at 0 °C. Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Work-up: Concentrate the reaction mixture in vacuo. Dissolve the residue in ethyl acetate and carefully neutralize with saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the deprotected product.

Deprotection Strategy Overview:

Caption: Stepwise removal of the chiral auxiliary.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a promising chiral scaffold for asymmetric synthesis. Its conformationally constrained seven-membered ring provides a robust platform for high diastereoselectivity in reactions such as alkylations. The protocols detailed in this guide offer a comprehensive framework for the enantioselective synthesis of the scaffold, its application in asymmetric synthesis, and its subsequent removal. By understanding and applying these methodologies, researchers can effectively utilize this chiral auxiliary to access complex, enantiomerically enriched molecules for a wide range of applications in the pharmaceutical and chemical industries.

References

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• Li, W., et al. (2023). Enantioselective Synthesis of Chiral Cyclic Hydrazines by Ni-Catalyzed Asymmetric Hydrogenation. Request PDF. Available at: [Link][1][7][8]

• Myers, A. G., et al. (2005). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. J. Am. Chem. Soc., 127(41), 14263–14278. Available at: [Link]

• Evans, D. A., et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of R-substituted carboxylic acid derivatives. J. Am. Chem. Soc., 104(6), 1737–1739. Available at: [Link]

• Dean, T., et al. (2020). Readily accessible sp3-rich cyclic hydrazine frameworks exploiting nitrogen fluxionality. Chemical Science, 11(6), 1633–1640. Available at: [Link]

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Application Notes and Protocols for the N-Boc Deprotection of Tert-butyl 1,2-diazepane-1-carboxylate

Introduction: Navigating the Deprotection of a Constrained Cyclic Amine

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in the construction of complex nitrogen-containing molecules for pharmaceutical development. Its widespread use stems from its robustness under a variety of synthetic conditions and its facile removal under acidic conditions.[1][2] The subject of this guide, tert-butyl 1,2-diazepane-1-carboxylate, presents a unique challenge: the deprotection of a Boc group from a seven-membered heterocyclic system containing a potentially labile N-N bond.

While the principles of Boc deprotection are well-established, their application to specific scaffolds requires careful consideration of the substrate's inherent stability and reactivity. The diazepine core, for instance, can be susceptible to acid-catalyzed rearrangements or ring-opening under harsh conditions.[3][4][5] This application note provides a detailed examination of common and alternative N-Boc deprotection methods, tailored for researchers working with tert-butyl 1,2-diazepane-1-carboxylate and related cyclic amines. We will delve into the mechanistic underpinnings of these transformations, offer detailed, field-tested protocols, and highlight critical parameters for achieving clean and efficient deprotection while preserving the integrity of the diazepine scaffold.

The Mechanism of Acid-Catalyzed N-Boc Deprotection

The removal of the Boc group under acidic conditions proceeds via a well-understood E1 elimination pathway.[6][7][8] The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[1][8] This protonation enhances the electrophilicity of the carbonyl carbon and weakens the tert-butyl-oxygen bond. Subsequently, the stable tertiary carbocation, the tert-butyl cation, is eliminated. The resulting carbamic acid is unstable and rapidly decarboxylates to yield the free amine and carbon dioxide gas.[1][6] The liberated amine is then protonated by the excess acid in the reaction medium to form the corresponding ammonium salt.[9]

Caption: General mechanism of acid-catalyzed N-Boc deprotection.

Recommended Deprotection Protocols

Protocol 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a robust and widely used method for Boc deprotection due to its high efficiency and the volatility of the reagents and byproducts, which simplifies workup.[1][10] However, the highly acidic nature of TFA necessitates the use of scavengers to trap the reactive tert-butyl cation, which can otherwise lead to side reactions such as the alkylation of nucleophilic residues.[11][12]

Materials:

• Tert-butyl 1,2-diazepane-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Triethylsilane (TES) or Anisole (scavenger)

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve tert-butyl 1,2-diazepane-1-carboxylate (1 equivalent) in anhydrous DCM (10-20 mL per gram of substrate) in a round-bottom flask.

• Add a scavenger such as triethylsilane (1.5-2 equivalents) or anisole (5-10% v/v) to the solution.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add TFA (5-10 equivalents) to the stirred solution. The amount of TFA can be adjusted; a common practice is to use a 20-50% solution of TFA in DCM.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

• To the resulting residue, add cold diethyl ether to precipitate the deprotected 1,2-diazepane as its trifluoroacetate salt.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Hydrogen Chloride (HCl) in Dioxane or Methanol

Using a solution of HCl in an organic solvent is another prevalent method, often considered milder than TFA, which can be advantageous for substrates with other acid-sensitive functional groups.[13][14][15] Commercially available solutions of 4M HCl in dioxane are convenient for this purpose.[13][16]

Materials:

• Tert-butyl 1,2-diazepane-1-carboxylate

• 4M HCl in 1,4-Dioxane (or prepare a solution of HCl in methanol)

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve tert-butyl 1,2-diazepane-1-carboxylate (1 equivalent) in a minimal amount of a suitable solvent like dioxane or methanol if necessary, although direct addition of the HCl solution is often sufficient.

• To the stirred solution, add 4M HCl in 1,4-dioxane (5-10 equivalents).

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.[13]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add cold diethyl ether to the residue to precipitate the 1,2-diazepane as its hydrochloride salt.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.[16]

Alternative Deprotection Method: Thermal Cleavage

For substrates that are particularly sensitive to strong acids, thermal deprotection offers a neutral alternative. This method involves heating the N-Boc protected amine, often in a high-boiling point solvent or neat, to induce thermolytic cleavage of the Boc group.[17][18] The byproducts are isobutylene and carbon dioxide, making this a clean transformation.[18] However, it typically requires higher temperatures, which may not be suitable for all substrates.[17]

General Conditions:

• Solvent: High-boiling solvents like toluene, xylene, or trifluoroethanol can be used.[17][19] Water at elevated temperatures has also been reported as an effective medium.[18][20][21]

• Temperature: Typically in the range of 150-250 °C.[17]

• Considerations: This method is less common and should be considered when acidic methods fail or are incompatible with other functional groups. The stability of the 1,2-diazepane ring at elevated temperatures should be experimentally verified.

Comparative Summary of Deprotection Methods

Method	Reagents	Solvent	Temperature	Time	Pros	Cons
TFA	Trifluoroacetic Acid, Scavenger (e.g., TES, Anisole)	Dichloromethane (DCM)	0 °C to RT	1-4 hours	Highly efficient, volatile byproducts, well-established.[1][10]	Harshly acidic, requires scavengers, potential for side reactions.[11]
HCl	Hydrogen Chloride	1,4-Dioxane, Methanol, Ethyl Acetate	Room Temperature	1-4 hours	Milder than TFA, commercially available reagents, good for selective deprotection.[13][14]	Dioxane is a suspected carcinogen, may be slower for sterically hindered substrates.[22]
Thermal	None (or catalyst-free in solvent)	Toluene, Xylene, Water	150-250 °C	Variable	Neutral conditions, clean byproducts (isobutylene, CO₂).[18]	High temperatures required, potential for substrate degradation, not widely applicable.[17]

Critical Considerations for 1,2-Diazepane Systems

The 1,2-diazepane ring system's stability under strong acidic conditions is a paramount concern. Benzodiazepine systems, a related class of compounds, are known to undergo acid-catalyzed hydrolysis and ring-opening.[3][4][5] Although the N-Boc group is designed to be cleaved under these conditions, the reaction parameters must be carefully optimized to prevent unwanted degradation of the diazepine core.

Recommendations for a Successful Deprotection:

• Close Monitoring: It is imperative to monitor the reaction closely using LC-MS to track the disappearance of the starting material and the appearance of the desired product, as well as any potential byproducts.

• Low Temperatures: Initiate the reaction at 0 °C and allow it to proceed at the lowest effective temperature to minimize the risk of side reactions.

• Titrate Reagent Stoichiometry: Begin with a lower excess of acid and gradually increase if the reaction is sluggish.

• Structural Verification: After isolation, thoroughly characterize the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm that the diazepine ring has remained intact.

General Experimental Workflow

Caption: A typical experimental workflow for N-Boc deprotection.

Conclusion

The deprotection of tert-butyl 1,2-diazepane-1-carboxylate can be effectively achieved using standard acidic protocols, primarily with trifluoroacetic acid or hydrogen chloride. The choice between these methods will depend on the presence of other acid-sensitive functionalities within the molecule and the desired salt form of the final product. While these methods are robust, the potential for acid-mediated degradation of the 1,2-diazepane ring necessitates careful reaction monitoring and thorough characterization of the final product. By adhering to the detailed protocols and considering the critical factors outlined in this guide, researchers can confidently and successfully deprotect this and similar N-Boc protected cyclic amines, paving the way for subsequent synthetic transformations.

References

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). PubMed. [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Deprotection of different N-Boc-compounds. ResearchGate. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). University of Arizona. [Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. [Link]

• Boc Deprotection Mechanism. YouTube. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar. [Link]

• How can we do the deprotection of boc-amino acids using hcl ?. ResearchGate. [Link]

• Thermal Methods. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Boc Deprotection - HCl. Common Organic Chemistry. [Link]

• Specific solvent issues with BOC deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Chemistry Stack Exchange. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. The Royal Society of Chemistry. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

• Large Scale Deprotection of a tert -Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. ResearchGate. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. National Institutes of Health. [Link]

• Rapid pH-dependent equilibrium of 4H-benzo[f]imidazo[1,5-a][10][13]diazepine-3-carboxylate does not influence bioavailability. National Institutes of Health. [Link]

• Isolation and structure elucidation of novel products of the acidic degradation of diazepam. PubMed. [Link]

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Application Notes and Protocols for the Functionalization of the 1,2-Diazepane Ring System

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The 1,2-Diazepane Scaffold - An Emerging Privileged Structure in Medicinal Chemistry

The 1,2-diazepane ring system, a seven-membered heterocycle containing two adjacent nitrogen atoms, has garnered increasing attention in medicinal chemistry.[1] Unlike their more extensively studied 1,4-diazepine cousins, such as the iconic diazepam (Valium)[2][3][4][5], the 1,2-diazepane motif offers a unique three-dimensional architecture and distinct electronic properties. This structural uniqueness provides novel vectoral arrangements for substituents, enabling the exploration of new chemical space in drug discovery. Functionalized 1,2-diazepanes have shown potential in a range of therapeutic areas, acting as scaffolds for compounds with antibacterial and other biorelevant activities.[1]

The synthetic challenge associated with constructing and functionalizing this seven-membered ring has historically limited its exploration.[1] However, recent advancements in synthetic methodology have opened new avenues for the efficient and selective modification of the 1,2-diazepane core. This guide provides a detailed overview of key functionalization strategies, complete with actionable protocols and the underlying scientific rationale, to empower researchers in their quest for novel therapeutic agents.

Core Functionalization Strategies: A Mechanistic Approach

The functionalization of the 1,2-diazepane ring can be broadly categorized into three primary strategies: direct modification of the heteroatoms (N-functionalization), substitution on the carbon backbone (C-functionalization), and construction of the ring with pre-installed functionality. Each approach offers distinct advantages depending on the desired molecular complexity and target structure.

Diagram: Overview of 1,2-Diazepane Functionalization Strategies

Caption: Core strategies for modifying the 1,2-diazepane scaffold.

N-Functionalization: Modulating Physicochemical Properties and Target Engagement

Modification of the nitrogen atoms is often the most straightforward approach to introduce diversity into the 1,2-diazepane scaffold. These modifications can profoundly impact a molecule's solubility, metabolic stability, and ability to form key hydrogen bonds with biological targets.

N-Alkylation and N-Acylation

Standard N-alkylation and N-acylation protocols are readily applicable to the 1,2-diazepane system. The choice of base and solvent is critical to control mono- versus di-alkylation, particularly in non-symmetrical systems.

N-Arylation: Forging Key Aryl-Amine Bonds

The introduction of aryl groups on the nitrogen atoms can be crucial for mimicking peptidic structures or engaging in π-stacking interactions with protein targets. While traditional methods often require harsh conditions, modern catalytic approaches offer milder and more efficient alternatives.

Application Insight: Diaryliodonium salts have emerged as effective arylating agents for nitrogen heterocycles, often proceeding in the absence of a transition-metal catalyst and under mild conditions.[6] This method is particularly valuable for generating libraries of N-arylated compounds for structure-activity relationship (SAR) studies.

Protocol 1: N-Arylation using Diaryliodonium Salts (Adapted Methodology)

This protocol is adapted from methodologies used for N-arylation of related benzodiazepine systems and is expected to be applicable to 1,2-diazepanes.[6]

Objective: To synthesize N1-aryl-1,2-diazepane derivatives.

Materials:

• 1,2-Diazepane substrate

• Unsymmetrical diaryliodonium salt (e.g., [Ar(mesityl)]OTf)

• Aqueous ammonia (NH₃·H₂O)

• 1,2-Dichloroethane (DCE)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the 1,2-diazepane substrate (1.0 equiv.) in DCE, add the diaryliodonium salt (1.2 equiv.).

• Add aqueous ammonia (2.0 equiv.) to the mixture.

• Stir the reaction vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-arylated 1,2-diazepane.

Causality and Validation:

• Why DCE? Aprotic solvents immiscible with water, like DCE, have been shown to produce the best results for this type of arylation.[6]

• Why Aqueous Ammonia? It serves as a mild base, which is often sufficient to deprotonate the N-H bond of the diazepine for the nucleophilic attack on the iodonium salt.[6]

• Self-Validation: The reaction can be validated by comparing the NMR spectra of the starting material and the product. The disappearance of the N-H proton signal and the appearance of aromatic signals corresponding to the transferred aryl group confirm a successful reaction. The structure can be unequivocally confirmed by X-ray crystallography if a suitable crystal is obtained.[6]

Ring Construction Methods Yielding Functionalized 1,2-Diazepanes

Often, the most efficient way to access a functionalized 1,2-diazepane is to build the desired substituents into the acyclic precursors before ring formation. Cycloaddition and ring-closing metathesis are powerful strategies in this regard.

[3+4] Annulation Reactions

N-Heterocyclic Carbene (NHC)-catalyzed asymmetric [3+4] annulation reactions provide an elegant method for the stereoselective synthesis of functionalized tetrahydro-1H-1,2-diazepines.[7] This approach combines a three-atom component with a four-atom component to construct the seven-membered ring with high diastereo- and enantioselectivity.[7]

Mechanism Insight: In a typical example, an NHC catalyst reacts with a 2-bromoenal to form a homoenolate equivalent (the 3-carbon component). This intermediate then reacts with an in situ generated azoalkene (the 4-atom component) in a [3+4] cycloaddition to yield the highly functionalized 1,2-diazepine ring.[7]

Diagram: NHC-Catalyzed [3+4] Annulation Workflow

Caption: Workflow for asymmetric synthesis of 1,2-diazepines via NHC catalysis.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis is a robust and widely used method for constructing cyclic systems, including seven-membered rings.[8][9] The strategy involves synthesizing a linear precursor containing two terminal alkenes, which are then cyclized using a ruthenium-based catalyst (e.g., Grubbs' catalyst). The major byproduct is volatile ethylene, making this an atom-economical approach.[9]

Application Insight: RCM is particularly powerful for creating sterically congested or complex ring systems that are difficult to access through other means.[10] The choice of catalyst is crucial for efficiency and can influence the E/Z selectivity of the newly formed double bond.[9]

Protocol 2: Synthesis of a 1,2-Diazepane Precursor via RCM (General Procedure)

This protocol outlines a general approach based on established RCM principles for heterocycle synthesis.[8][9]

Objective: To construct the unsaturated 1,2-diazepine ring from a diene precursor.

Materials:

• Acyclic diene precursor (e.g., N-allyl-N'-pent-4-en-1-yl-hydrazine derivative)

• Grubbs' 2nd Generation Catalyst

• Anhydrous, degassed dichloromethane (DCM)

• Inert atmosphere (Argon or Nitrogen)

• Ethyl vinyl ether

• Silica gel for column chromatography

Procedure:

• Dissolve the acyclic diene precursor (1.0 equiv.) in anhydrous, degassed DCM to a concentration of 0.01-0.001 M. Note: High dilution is critical to favor intramolecular RCM over intermolecular polymerization.

• Sparge the solution with argon for 15-20 minutes to remove dissolved oxygen.

• Add Grubbs' 2nd Generation Catalyst (1-5 mol%) to the solution under a positive pressure of argon.

• Heat the reaction mixture to reflux (approx. 40 °C) and stir under an inert atmosphere. Monitor the reaction by TLC or GC-MS.

• Upon completion (typically 2-12 hours), cool the reaction to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the unsaturated 1,2-diazepine. The double bond can be subsequently reduced (e.g., via catalytic hydrogenation) to afford the saturated 1,2-diazepane.

Causality and Validation:

• Why Grubbs' 2nd Gen Catalyst? This catalyst offers excellent functional group tolerance and high activity, making it suitable for complex molecule synthesis.[10]

• Why High Dilution? It kinetically favors the intramolecular cyclization pathway over the intermolecular reaction between two diene molecules, thus maximizing the yield of the desired cyclic product.

• Self-Validation: Successful RCM is confirmed by the disappearance of the terminal alkene proton signals in the ¹H NMR spectrum and the appearance of new internal alkene proton signals. The evolution of ethylene gas is also an indicator of a successful reaction.

C-H Functionalization: The Next Frontier

Direct functionalization of C-H bonds is a highly sought-after transformation in organic synthesis as it minimizes the need for pre-functionalized starting materials.[11] While still an emerging area for the 1,2-diazepane system, principles from related heterocycles, particularly palladium-catalyzed C-H activation, offer a promising blueprint.[12][13]

Conceptual Framework: A transition metal catalyst (e.g., Pd(II)) can coordinate to a directing group within the molecule (such as a picolinamide or an internal imine). This brings the catalyst into close proximity to a specific C-H bond, facilitating its cleavage and the formation of a carbon-metal bond. This intermediate can then be intercepted by various reagents to form new C-C, C-N, or C-X bonds.[11][13]

Table 1: Comparison of Functionalization Strategies

Strategy	Key Advantages	Key Challenges	Representative Catalysts/Reagents
N-Arylation	Direct, often mild conditions, good for library synthesis.	Regioselectivity in unsymmetrical systems.	Diaryliodonium salts, Cu/Pd catalysts.[6]
[3+4] Annulation	High stereocontrol, access to complex chiral scaffolds.	Substrate synthesis can be multi-step.	N-Heterocyclic Carbenes (NHCs).[7]
Ring-Closing Metathesis	Excellent for macrocycles and constrained rings, atom economical.	Requires diene precursor, catalyst cost/sensitivity.	Grubbs' & Hoveyda-Grubbs' catalysts.[9]
C-H Functionalization	High step-economy, novel disconnections.	Regio- and chemoselectivity control, requires directing groups.	Pd(OAc)₂, Rh(III) catalysts.[12][13]

Conclusion and Future Outlook

The functionalization of the 1,2-diazepane ring system is an evolving field with immense potential for drug discovery. Modern synthetic methods, including catalytic N-arylation, asymmetric cycloadditions, ring-closing metathesis, and emerging C-H activation strategies, are providing the tools necessary to unlock the full potential of this unique heterocyclic scaffold. The protocols and insights provided in this guide serve as a foundation for researchers to design and execute novel synthetic routes, ultimately accelerating the development of next-generation therapeutics based on the 1,2-diazepane core.

References

• Zhu, S.-Y., Zhang, Y., Wang, W., & Hui, X.-P. (2017). Stereoselective Synthesis of Functionalized Tetrahydro-1H-1,2-diazepines by N-Heterocyclic Carbene-Catalyzed [3 + 4] Annulation. ResearchGate. Available at: [Link]

• Vitale, P., et al. (2020). Palladium-Catalyzed Benzodiazepines Synthesis. AIR Unimi. Available at: [Link]

• Chavan, S. P., et al. (n.d.). Ring closing metathesis (RCM) approach to the synthesis of conduramine B-2, ent-conduramine F-2, aminocyclopentitol and trihydroxyazepane. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Kim, S. H., et al. (2014). Multicomponent [5 + 2] Cycloaddition Reaction for the Synthesis of 1,4-Diazepines: Isolation and Reactivity of Azomethine Ylides. Journal of the American Chemical Society. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Concise Palladium-Catalyzed Synthesis of Dibenzodiazepines and Structural Analogs. NIH Public Access. Available at: [Link]

• God-Carles, J., et al. (2022). Synthesis of unique 1,2-diazepine-fused β-lactams via Staudinger-type [2+2] cyclization. ChemRxiv. Available at: [Link]

• Buchwald, S. L. (1995). Synthesis of benzodiazepines. Google Patents.

• Kaoua, R., et al. (2016). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. Available at: [Link]

• Al-Tel, T. H. (2007). Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia contributors. (2023). Ring-closing metathesis. Wikipedia. Available at: [Link]

• Faig, A., et al. (2021). Synthesis and biological evaluation of the new ring system benzo[f]pyrimido[1,2-d][7][8][12]triazolo[1,5-a][7][14]diazepine and its cycloalkane and cycloalkene condensed analogues. RSC Advances. Available at: [Link]

• Nolan, C., et al. (2017). N1-Arylation of 1,4-Benzodiazepine-2-ones with Diaryliodonium Salts. SynOpen. Available at: [Link]

• God-Carles, J., et al. (2022). Synthesis of unique 1,2-diazepine-fused b-lactams via Staudinger-type [2+2] cyclization. Cambridge Open Engage. Available at: [Link]

• Jaiswal, S., et al. (2025). Synthesis of novel N1 functionalized diazepinone analogues via a base-mediated C–N cross coupling reaction as reverse transcriptase inhibitors: theoretical and experimental investigations. RSC Advances. Available at: [Link]

• Faig, A., et al. (2021). Synthesis and biological evaluation of the new ring system benzo[f]pyrimido[1,2-d][7][8][12]triazolo[1,5-a][7][14]diazepine and its cycloalkane and cycloalkene condensed analogues. NIH Public Access. Available at: [Link]

• Unknown author. (n.d.). Synthesis of diazepam. ResearchGate. Available at: [Link]

• Kim, S. H., et al. (2014). Multicomponent [5 + 2] cycloaddition reaction for the synthesis of 1,4-diazepines: isolation and reactivity of azomethine ylides. PubMed. Available at: [Link]

• Unknown author. (2019). Synthesis of Diazepam Medicinal Chemistry. YouTube. Available at: [Link]

• Wikipedia contributors. (2024). Diazepam. Wikipedia. Available at: [Link]

• Ullah, F. (2016). Benzodiazepines; Diazepam. Slideshare. Available at: [Link]

• Samshuddin, S., et al. (2012). Synthesis and characterization of new 1,2-diazepine derivative. ResearchGate. Available at: [Link]

• Faig, A., et al. (2021). Synthesis and biological evaluation of the new ring system benzo[f]pyrimido[1,2-d][7][8][12]triazolo[1,5-a][7][14]diazepine and its cycloalkane and cycloalkene condensed analogues. Repository of the Academy's Library. Available at: [Link]

• He, J., et al. (2019). Complementary Strategies for Directed sp3 C-H Functionalization: A Comparison of Transition-Metal Catalyzed Activation, Hydrogen Atom Transfer and Carbene/Nitrene Transfer. NIH Public Access. Available at: [Link]

• Unknown author. (2022). Asymmetric synthesis of dibenzo[b,d]azepines by Cu-catalyzed reductive or borylative cyclization. idUS. Available at: [Link]

• Prusov, E. V. (2018). Natural products and ring-closing metathesis: synthesis of sterically congested olefins. Natural Product Reports. Available at: [Link]

• Schmidt, D., et al. (2018). 2,2′-Bis(arylamino)-1,1′-biaryls as Building Blocks for the Synthesis of Dibenzo[d,f][7][8]diazepines, Dibenzo[d,f][7][8]diazepinones, and Dibenzo[c,e][2][7][12]. ResearchGate. Available at: [https://www.researchgate.net/publication/328399589_22'-Bisarylamino-11'-biaryls_as_Building_Blocks_for_the_Synthesis_of_Dibenzodf13diazepines_Dibenzodf13diazepinones_and_Dibenzoc_e127]

• Carretero, J. C., et al. (2022). Asymmetric synthesis of dibenzo[b,d]azepines by Cu-catalyzed reductive or borylative cyclization. Chemical Science. Available at: [Link]

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Application Note &amp; Protocols: Solid-Phase Synthesis of N-Substituted 1,2-Diazepane Libraries

Abstract

The 1,2-diazepane scaffold is a privileged heterocyclic motif in medicinal chemistry, appearing in a range of neurologically active agents. Its unique conformational properties make it an attractive core for the development of novel therapeutics. This application note provides a comprehensive guide to the solid-phase synthesis of N-substituted 1,2-diazepane libraries, starting from the commercially available building block, tert-butyl 1,2-diazepane-1-carboxylate. We detail a robust, four-step synthetic workflow: (1) immobilization of the scaffold onto a solid support via reductive amination, (2) deprotection of the Boc-protected nitrogen, (3) diversification through N-acylation, and (4) final cleavage from the resin. This guide is intended for researchers in drug discovery and process development, offering detailed, step-by-step protocols, explanations of chemical principles, and troubleshooting advice to facilitate the rapid generation of diverse compound libraries for screening and lead optimization.

Introduction: The Value of the 1,2-Diazepane Scaffold and Solid-Phase Synthesis

Saturated nitrogen-containing heterocycles are cornerstones of modern drug design. Among them, the seven-membered 1,2-diazepane ring system offers a flexible, three-dimensional structure that can present substituents in precise vectors, enabling effective interaction with biological targets. This scaffold is a key component in compounds targeting the central nervous system (CNS)[1]. The generation of libraries based on this core is a critical activity in the hit-to-lead process.

Solid-Phase Organic Synthesis (SPOS) provides a superior platform for library generation compared to traditional solution-phase chemistry. By anchoring the core scaffold to an insoluble polymer resin, SPOS allows for the use of excess reagents to drive reactions to completion.[2] Purification is simplified to a mere filtration and washing process after each step, dramatically accelerating the synthetic workflow and enabling parallel synthesis. This methodology is ideally suited for the systematic exploration of chemical space around the 1,2-diazepane core.

This document outlines a validated approach that leverages the orthogonal protecting group strategy of the starting material, tert-butyl 1,2-diazepane-1-carboxylate. The secondary amine at the N2 position serves as the initial attachment point to the resin, while the acid-labile tert-butyloxycarbonyl (Boc) group on the N1 position is temporarily masked, to be removed later for diversification.

Overview of the Synthetic Workflow

The overall strategy involves a linear sequence of reactions performed on a solid support, typically a polystyrene resin functionalized with an appropriate linker. The entire process, from resin loading to final product, is designed for efficiency and amenability to parallel synthesis formats.

Fig. 1: Solid-Phase Synthesis Workflow.

Key Materials, Reagents, and Equipment

Material/Reagent	Recommended Grade/Supplier	Purpose
Aldehyde-functionalized Wang Resin	100-200 mesh, ~1.0 mmol/g	Solid support for immobilization.
tert-Butyl 1,2-diazepane-1-carboxylate	>95% purity	Core scaffold building block.
Sodium Triacetoxyborohydride (STAB)	Reagent Grade	Mild reducing agent for reductive amination.[3]
Dichloromethane (DCM)	Anhydrous, ACS Grade	Primary solvent for swelling resin and reactions.
N,N-Dimethylformamide (DMF)	Anhydrous, ACS Grade	Co-solvent for swelling and reactions.
Trifluoroacetic Acid (TFA)	Reagent Grade, >99%	Reagent for Boc deprotection and final cleavage.[4]
N,N'-Diisopropylethylamine (DIPEA)	Reagent Grade	Non-nucleophilic base for neutralization and coupling.
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Peptide Synthesis Grade	Coupling reagent for amide bond formation.
Carboxylic Acids (R-COOH)	Diverse selection	Diversification elements for N-acylation.
Triisopropylsilane (TIS)	Reagent Grade	Scavenger for cleavage cocktail.
Diethyl Ether	Anhydrous, ACS Grade	For precipitation of cleaved product.
Equipment
Solid-Phase Synthesis Vessels	Fritted glass or plastic	Reaction vessels for manual or automated synthesis.
Mechanical Shaker or Agitator	To ensure efficient mixing of resin and reagents.
Nitrogen Manifold	For providing an inert atmosphere.
HPLC System	C18 column	For analysis of crude product purity and purification.

Detailed Experimental Protocols

Protocol 1: Immobilization of the Diazepane Scaffold via Reductive Amination

This protocol attaches the diazepane building block to the aldehyde-functionalized resin through its N2-amine. Reductive amination is a robust method for forming C-N bonds.[5][6] The use of STAB is crucial as it is mild enough to reduce the intermediate iminium ion without reducing the aldehyde on the resin.[3]

• Resin Swelling: Place aldehyde-functionalized resin (1.0 g, ~1.0 mmol) in a solid-phase synthesis vessel. Add anhydrous DCM (10 mL) and allow the resin to swell for 30 minutes with gentle agitation.

• Reagent Preparation: In a separate vial, dissolve tert-butyl 1,2-diazepane-1-carboxylate (600 mg, 3.0 mmol, 3 eq.) in a mixture of 8 mL DMF and 2 mL DCM.

• Coupling Reaction: Drain the DCM from the swollen resin. Add the solution from step 2 to the resin. Add sodium triacetoxyborohydride (STAB) (848 mg, 4.0 mmol, 4 eq.).

• Reaction Incubation: Seal the vessel and shake at room temperature for 16-24 hours.

• Monitoring (Optional): To check for reaction completion, take a small sample of resin beads, wash them thoroughly (see step 6), and perform a 2,4-Dinitrophenylhydrazine (2,4-DNP) spot test. The absence of a yellow/orange color indicates the complete consumption of the aldehyde groups.[7]

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and Methanol (3 x 10 mL). Dry the resin under a stream of nitrogen or in vacuo.

Protocol 2: N1-Boc Group Deprotection

This step utilizes a strong acid, TFA, to cleave the acid-labile Boc protecting group, exposing the N1-amine for subsequent derivatization.

• Resin Swelling: Swell the resin from Protocol 1 in 10 mL of DCM for 20 minutes.

• Deprotection Cocktail: Prepare a solution of 20% TFA in DCM (v/v). For 10 mL total volume, add 2 mL of TFA to 8 mL of DCM.

• Deprotection Reaction: Drain the DCM from the resin. Add the TFA/DCM cocktail (10 mL) and agitate at room temperature for 30 minutes.[4]

• Washing: Drain the deprotection solution. Wash the resin thoroughly to remove all traces of acid. Wash sequentially with DCM (3 x 10 mL), 5% DIPEA in DCM (2 x 10 mL, for neutralization), DCM (3 x 10 mL), and DMF (2 x 10 mL). The resin is now ready for the next step.

Protocol 3: N1-Amine Derivatization (N-Acylation)

This is the diversification step. A wide variety of carboxylic acids can be coupled to the free N1-amine to generate the library. HBTU is an efficient coupling reagent that forms a highly reactive activated ester.

• Reagent Preparation: In a separate vial, dissolve the desired carboxylic acid (R-COOH) (3.0 mmol, 3 eq.) and HBTU (1.1 g, 2.9 mmol, 2.9 eq.) in 8 mL of anhydrous DMF. Add DIPEA (1.05 mL, 6.0 mmol, 6 eq.) and vortex for 2 minutes to pre-activate the acid.

• Coupling Reaction: Add the activated carboxylic acid solution to the deprotected resin from Protocol 2.

• Reaction Incubation: Seal the vessel and shake at room temperature for 4-6 hours.

• Monitoring (Optional): Check for the presence of free amines using a Kaiser test. A negative result (clear/yellow beads) indicates complete acylation.

• Washing: Drain the reaction solution. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and Methanol (3 x 10 mL). Dry the resin under vacuum.

Protocol 4: Cleavage from Resin and Product Isolation

The final step uses a strong acidic cocktail to cleave the linker attaching the molecule to the resin and simultaneously removes any acid-labile side-chain protecting groups that may be present on the R-group. TIS is added as a scavenger to trap reactive cations generated during cleavage.

• Cleavage Cocktail Preparation: In a fume hood, prepare the cleavage cocktail: 95% TFA, 2.5% Water, 2.5% TIS (v/v). For 10 mL, this is 9.5 mL TFA, 0.25 mL H₂O, and 0.25 mL TIS.

• Cleavage Reaction: Add the cleavage cocktail (10 mL) to the dried, derivatized resin in the reaction vessel. Agitate at room temperature for 2-3 hours.

• Product Collection: Filter the resin and collect the filtrate in a round-bottom flask. Wash the resin with an additional 2 mL of neat TFA and combine the filtrates.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the majority of the TFA.

• Precipitation: Add cold diethyl ether (40-50 mL) to the concentrated residue to precipitate the crude product.

• Isolation and Purification: Collect the precipitate by filtration or centrifugation. Wash with cold diethyl ether. The crude product can then be purified by reverse-phase HPLC.

Data Summary Table

Step	Key Reagents	Equivalents (vs. Resin Loading)	Solvent(s)	Time	Temperature
1. Immobilization	tert-Butyl 1,2-diazepane-1-carboxylate, STAB	3 eq., 4 eq.	DMF/DCM	16-24 h	Room Temp
2. Boc Deprotection	Trifluoroacetic Acid (TFA)	20% (v/v) solution	DCM	30 min	Room Temp
3. N-Acylation	R-COOH, HBTU, DIPEA	3 eq., 2.9 eq., 6 eq.	DMF	4-6 h	Room Temp
4. Cleavage	TFA, H₂O, TIS	95:2.5:2.5 (v/v) cocktail	Neat	2-3 h	Room Temp

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Immobilization (Positive DNP test)	Insufficient reaction time; Inactive STAB; Steric hindrance.	Extend reaction time to 36 hours. Use fresh STAB. Consider a linker with a longer spacer arm if steric hindrance is suspected.
Incomplete Boc Deprotection	Insufficient deprotection time; Water in TFA/DCM mixture.	Increase deprotection time to 45-60 minutes. Use anhydrous DCM and fresh TFA. Perform the deprotection step twice.
Incomplete N-Acylation (Positive Kaiser test)	Poorly soluble/reactive carboxylic acid; Insufficient activation time.	Double the coupling time. Use an alternative coupling reagent like HATU. Consider pre-dissolving the carboxylic acid in a minimal amount of DMSO before adding to DMF.
Low Final Yield	Incomplete reaction at any step; Premature cleavage of product from the resin.	Re-evaluate each step using monitoring tests. Ensure all washing steps, especially neutralization after deprotection, are performed meticulously.

References

• Reductive amination. (2024). In Wikipedia. Retrieved from [Link]

• Scott, P. (2001). solid-supported reductive amination. Synthetic Pages. Retrieved from [Link]

• Stadler, A. (2006). Microwave Chemistry: RCM, Reductive Amination, Quinazolinobenzodiazepines, Deprotection of N-Boc Amines. CEM Corporation Application Notes. Retrieved from [Link]

• Fülöpová, V., Gucký, T., Grepl, M., & Soural, M. (2012). Solid-phase synthesis of trisubstituted benzo[2][5]-diazepin-5-one derivatives. ACS Combinatorial Science, 14(12), 651-656. Retrieved from [Link]

• Reddy, T. J., Leclair, C. A., & Proulx, C. (2012). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Organic letters, 14(24), 6154–6157. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Available Synple Chem Reagent Cartridges. Synple Chem. Retrieved from [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Retrieved from [Link]

• Liu, Z., et al. (2011). Solid-phase synthesis of 2,3,4,5-tetrahydro-1H-benzo[e][2][5]diazepine derivatives. Tetrahedron Letters, 52(28), 3639-3641. Retrieved from [Link]

• Petersen, J. B. (1970). Preparation of diazepam. U.S. Patent 3,520,878.
• Felix, A. M. (1996). Synthesis of benzodiazepines. World Intellectual Property Organization Patent WO 1996/005178 A1.

• The Organic Chemist. (2023). Reductive Amination. YouTube. Retrieved from [Link]

• Hone, N. D., Wilson, W., & Reader, J. C. (2003). Solid phase synthesis of tetrahydro-1,4-benzodiazepin-2-ones. Tetrahedron Letters, 44(46), 8493–8495. Retrieved from [Link]

• Solid-phase synthesis of 3,7-disubstituted perhydro-1,4-diazepine-2,5-diones from amino acids and β-amino acids. (2001). Tetrahedron Letters, 42(39), 6901-6904. Retrieved from [Link]

• Cox, C. D., et al. (2009). Discovery of a potent, CNS-penetrant orexin receptor antagonist based on an n,n-disubstituted-1,4-diazepane scaffold that promotes sleep in rats. ChemMedChem, 4(7), 1069-74. Retrieved from [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. (2013). Molecules, 18(12), 14697-14709. Retrieved from [Link]

• A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. (2011). Molecules, 16(2), 1219-1227. Retrieved from [Link]

• Selective Extraction of Diazepam and Its Metabolites from Urine Samples by a Molecularly Imprinted Solid-Phase Extraction (MISPE) Method. (2020). Molecules, 25(1), 195. Retrieved from [Link]

• Gauri, V., et al. (2019). Solid phase peptide synthesis methods and associated systems. U.S. Patent 10,487,112.

• Synthesis of 2,3,4,5-Tetrahydro-1,5-methano-1 H -3-benzazepine via Oxidative Cleavage and Reductive Amination Strategies. (2006). The Journal of Organic Chemistry, 71(13), 4964-4969. Retrieved from [Link]

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Catalytic Methods for the Synthesis of 1,2-Diazepane Derivatives: Application Notes and Protocols

Introduction

The 1,2-diazepane scaffold, a seven-membered heterocyclic ring system containing two adjacent nitrogen atoms, is a privileged structure in medicinal chemistry. Derivatives of this heterocyclic core have demonstrated a wide range of biological activities, including acting as central nervous system agents, anticancer therapeutics, and antimicrobials.[1][2] The unique conformational flexibility of the seven-membered ring allows these molecules to interact with a variety of biological targets, making them attractive candidates for drug discovery and development.[3] The growing interest in 1,2-diazepane derivatives has spurred the development of innovative and efficient synthetic methodologies. This guide provides a detailed overview of modern catalytic approaches for the synthesis of 1,2-diazepanes, with a focus on cycloaddition strategies that offer high levels of control over stereochemistry and molecular complexity. We will delve into the mechanistic underpinnings of these reactions and provide detailed protocols for their implementation in a research setting.

I. N-Heterocyclic Carbene (NHC)-Catalyzed [4+3] Annulation

N-Heterocyclic carbenes (NHCs) have emerged as powerful organocatalysts for a variety of chemical transformations.[4] In the synthesis of 1,2-diazepanes, NHCs catalyze the formal [4+3] annulation of enals and in situ generated azoalkenes, providing access to a diverse range of functionalized 1,2-diazepine derivatives with excellent enantioselectivity.[5]

Mechanistic Rationale

The NHC-catalyzed [4+3] annulation proceeds through a fascinating catalytic cycle that leverages the unique reactivity of NHCs. The reaction is initiated by the nucleophilic attack of the NHC on the enal, which, after a proton transfer, forms the key Breslow intermediate. This intermediate then acts as a homoenolate equivalent, attacking the azoalkene. Subsequent intramolecular cyclization and catalyst regeneration furnish the desired 1,2-diazepine product. The stereochemical outcome of the reaction is dictated by the chiral environment provided by the NHC catalyst.[6]

Figure 1: Simplified workflow of the NHC-catalyzed [4+3] annulation for 1,2-diazepine synthesis.

Data Summary: NHC-Catalyzed [4+3] Annulation of Enals and Azoalkenes

Entry	Enal Substrate	Azoalkene Precursor	Catalyst	Yield (%)	ee (%)	Reference
1	Cinnamaldehyde	α-Chloro-N-Boc-hydrazone	Triazolium salt A	85	99	[5]
2	4-Chlorocinnamaldehyde	α-Chloro-N-Boc-hydrazone	Triazolium salt A	82	98	[5]
3	4-Methylcinnamaldehyde	α-Chloro-N-Boc-hydrazone	Triazolium salt A	88	99	[5]
4	2-Furaldehyde	α-Chloro-N-Boc-hydrazone	Triazolium salt A	75	95	[5]
5	Cinnamaldehyde	α-Chloro-N-Cbz-hydrazone	Triazolium salt B	78	97	[7]

Experimental Protocol: General Procedure for NHC-Catalyzed [4+3] Annulation

• Catalyst Preparation: To a flame-dried Schlenk tube under an argon atmosphere, add the triazolium salt pre-catalyst (0.02 mmol, 10 mol%) and the appropriate base (e.g., DBU, 0.02 mmol, 10 mol%).

• Reaction Setup: Add the α,β-unsaturated aldehyde (0.2 mmol, 1.0 equiv) and the α-chlorohydrazone (0.24 mmol, 1.2 equiv) to the Schlenk tube.

• Solvent Addition: Add the anhydrous solvent (e.g., CH2Cl2, 2.0 mL) via syringe.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to afford the desired 1,2-diazepine derivative.[5]

II. Rhodium-Catalyzed Intramolecular [4+3] Cycloaddition

Mechanistic Rationale

The reaction is initiated by the rhodium(II)-catalyzed decomposition of the N-sulfonyl-1,2,3-triazole, which generates a rhodium-associated iminocarbene. This reactive intermediate then undergoes an intramolecular cyclopropanation with the tethered diene. The resulting strained cyclopropane intermediate readily undergoes a[10][10]-sigmatropic (aza-Cope) rearrangement, driven by the release of ring strain, to afford the thermodynamically more stable fused azepine ring system.[7][11]

Figure 2: Key steps in the Rh(II)-catalyzed intramolecular [4+3] cycloaddition of dienyltriazoles.

Data Summary: Rhodium-Catalyzed Intramolecular [4+3] Cycloaddition of Dienyltriazoles

Entry	Diene Substituent (R1)	Triazole Substituent (R2)	Rhodium Catalyst	Yield (%)	dr	Reference
1	H	Ts	Rh2(OAc)4	85	>20:1	[8]
2	Me	Ts	Rh2(OAc)4	82	>20:1	[8]
3	Ph	Ts	Rh2(OAc)4	78	15:1	[8]
4	H	Ns	Rh2(esp)2	90	>20:1	[9]
5	Me	Ns	Rh2(esp)2	88	>20:1	[9]

Experimental Protocol: General Procedure for Rhodium-Catalyzed Intramolecular [4+3] Cycloaddition

• Reaction Setup: To a solution of the dienyltriazole (0.1 mmol) in anhydrous solvent (e.g., DCE, 2 mL) in a sealed tube, add the rhodium(II) catalyst (e.g., Rh2(OAc)4, 1 mol%).

• Heating: Heat the reaction mixture at the appropriate temperature (e.g., 80 °C) for the specified time.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

III. Palladium-Catalyzed [5+2] Annulation

Palladium catalysis offers a powerful tool for the construction of complex molecular architectures. The [5+2] annulation of N-arylhydrazones with alkynes provides a direct route to benzo[d][12][13]diazepines, a class of compounds with significant therapeutic potential.[10][14]

Mechanistic Rationale

Figure 3: Proposed catalytic cycle for the palladium-catalyzed [5+2] annulation.

Data Summary: Palladium-Catalyzed [5+2] Annulation of N-Arylhydrazones and Alkynes

Entry	N-Arylhydrazone	Alkyne	Palladium Catalyst	Oxidant	Yield (%)	Reference
1	Benzaldehyde phenylhydrazone	Diphenylacetylene	Pd(OAc)2	Cu(OAc)2	75	[10]
2	4-Methoxybenzaldehyde phenylhydrazone	Diphenylacetylene	Pd(OAc)2	Cu(OAc)2	82	[10]
3	4-Chlorobenzaldehyde phenylhydrazone	Diphenylacetylene	Pd(OAc)2	Cu(OAc)2	71	[10]
4	Benzaldehyde phenylhydrazone	1-Phenyl-1-propyne	Pd(OAc)2	Cu(OAc)2	68	[10]
5	Acetophenone phenylhydrazone	Diphenylacetylene	Pd(OAc)2	Cu(OAc)2	65	[14]

Experimental Protocol: General Procedure for Palladium-Catalyzed [5+2] Annulation

• Reaction Setup: In a sealed tube, combine the N-arylhydrazone (0.5 mmol), the alkyne (1.0 mmol), Pd(OAc)2 (10 mol%), and the oxidant (e.g., Cu(OAc)2, 2.0 equiv).

• Solvent Addition: Add the solvent (e.g., dioxane, 2.0 mL).

• Heating: Heat the reaction mixture at 120 °C for 12-24 hours.

• Workup: After cooling to room temperature, filter the reaction mixture through a pad of Celite and wash with ethyl acetate.

• Extraction: Concentrate the filtrate and partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous Na2SO4.

• Purification: Concentrate the organic layer and purify the residue by flash column chromatography to afford the benzo[d][12][13]diazepine product.[10]

IV. Conclusion and Future Perspectives

The catalytic synthesis of 1,2-diazepane derivatives has witnessed significant advancements, with cycloaddition strategies at the forefront of innovation. N-heterocyclic carbene, rhodium, and palladium catalysis have each proven to be powerful tools for the construction of this important heterocyclic scaffold, often with high levels of stereocontrol. The continued development of novel catalytic systems and the exploration of new reaction pathways will undoubtedly lead to even more efficient and versatile methods for the synthesis of 1,2-diazepanes. These advancements will be crucial for accelerating the discovery and development of new therapeutic agents based on this privileged heterocyclic motif. The protocols and data presented in this guide are intended to serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development.

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• 7. Sci-Hub: are you are robot? [sci-hub.box]
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• 11. Sci-Hub. ChemInform Abstract: Expedient Synthesis of Fused Azepine Derivatives Using a Sequential Rhodium(II)‐Catalyzed Cyclopropanation/1‐Aza‐Cope Rearrangement of Dienyltriazoles. / ChemInform, 2015 [sci-hub.box]
• 12. Asymmetric Synthesis of Spirobenzazepinones with Atroposelectivity and Spiro-1,2-Diazepinones by NHC-Catalyzed [3+4] Annulation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Sci-Hub. Palladium-Catalyzed Benzodiazepines Synthesis / Catalysts, 2020 [sci-hub.box]

Application Notes and Protocols for Tert-butyl 1,2-diazepane-1-carboxylate in Peptide Mimetic Design

For: Researchers, scientists, and drug development professionals.

Introduction: Engineering Peptide Conformation with Diazepane Scaffolds

Peptides are crucial signaling molecules in a vast array of biological processes, making them attractive candidates for therapeutic development. However, their application is often hampered by poor metabolic stability and low bioavailability, largely due to their flexible nature which makes them susceptible to proteolytic degradation. A key strategy to overcome these limitations is the design of peptidomimetics, where the peptide backbone is modified to enforce a specific, biologically active conformation. This pre-organization reduces the entropic penalty of binding to a receptor and can significantly enhance proteolytic resistance.

This guide focuses on the application of tert-butyl 1,2-diazepane-1-carboxylate , a saturated seven-membered heterocyclic scaffold, in the design of conformationally constrained peptide mimetics. By replacing a dipeptide unit within a sequence, this diazepane ring acts as a rigid spacer that can induce and stabilize specific secondary structures, most notably β-turns. β-turns are critical recognition motifs in many peptide-protein interactions, and mimetics that can successfully replicate these turns are of high value in drug discovery.[1][2][3][4]

Herein, we provide a comprehensive overview of the rationale behind using tert-butyl 1,2-diazepane-1-carboxylate, detailed protocols for its synthesis and incorporation into peptide sequences using Boc-based solid-phase peptide synthesis (SPPS), and methods for the characterization and conformational analysis of the resulting peptidomimetics.

The 1,2-Diazepane Scaffold: A Rationale for Conformational Constraint

The seven-membered 1,2-diazepane ring, when incorporated into a peptide backbone, introduces a significant conformational constraint. Unlike a flexible dipeptide unit which can adopt numerous conformations, the diazepane ring has a limited number of low-energy chair and boat-like conformations. This rigidity is the cornerstone of its function as a peptidomimetic scaffold.

The primary application of this scaffold is as a β-turn mimetic . A β-turn is a secondary structure where the peptide chain reverses its direction, a feature essential for the globular structure of proteins and for the presentation of side chains for molecular recognition.[1][2][3] By strategically placing the 1,2-diazepane unit in a peptide sequence, it can orient the flanking amino acid residues in a manner that mimics the i+1 and i+2 positions of a natural β-turn. The Boc-protected form, tert-butyl 1,2-diazepane-1-carboxylate, is the ideal starting material for incorporation into standard peptide synthesis workflows.

Experimental Protocols

Part 1: Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

While various methods for the synthesis of diazepine derivatives exist, a practical approach for the saturated 1,2-diazepane ring involves the cyclization of a suitable linear precursor. A plausible and efficient method is the reaction of a 1,5-dihaloalkane with a mono-protected hydrazine.

Workflow for the Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate:

Caption: Synthetic pathway for tert-butyl 1,2-diazepane-1-carboxylate.

Protocol 1.1: Synthesis of tert-Butyl Carbazate

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine hydrate (1.0 eq) in tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Addition of Boc Anhydride: Dissolve di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) in THF and add it dropwise to the hydrazine solution over 1 hour, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Work-up: Remove the THF under reduced pressure. Add water and extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield tert-butyl carbazate as a white solid.

Protocol 1.2: Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

• Reaction Setup: To a flame-dried 500 mL round-bottom flask under an inert atmosphere (e.g., argon), add a suspension of sodium hydride (2.2 eq, 60% dispersion in mineral oil) in anhydrous dimethylformamide (DMF).

• Deprotonation: Add a solution of tert-butyl carbazate (1.0 eq) in anhydrous DMF dropwise at room temperature. Stir the mixture for 30 minutes.

• Cyclization: Add a solution of 1,5-dibromopentane (1.1 eq) in anhydrous DMF dropwise. Heat the reaction mixture to 60 °C and stir for 24 hours.

• Quenching and Work-up: Cool the reaction to room temperature and carefully quench with water. Extract the aqueous phase with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl 1,2-diazepane-1-carboxylate.

Table 1: Reagents and Typical Yields for Synthesis

Step	Key Reagents	Product	Typical Yield
1.1	Hydrazine hydrate, (Boc)₂O, THF	tert-Butyl carbazate	85-95%

| 1.2 | tert-Butyl carbazate, 1,5-dibromopentane, NaH, DMF | Tert-butyl 1,2-diazepane-1-carboxylate | 40-60% |

Part 2: Incorporation into a Peptide Sequence via Boc-SPPS

The incorporation of tert-butyl 1,2-diazepane-1-carboxylate into a growing peptide chain follows the standard principles of Boc-based solid-phase peptide synthesis (SPPS).[5][6][7] The secondary amine on the diazepane ring is acylated by the preceding amino acid on the resin.

Workflow for Incorporating the Diazepane Scaffold:

Caption: Boc-SPPS cycle for diazepane incorporation.

Protocol 2.1: Standard Boc-SPPS Cycle for Incorporation

This protocol assumes the synthesis is proceeding from the C-terminus to the N-terminus on a suitable resin (e.g., Merrifield or PAM resin).

• Resin Swelling: Swell the resin-bound peptide in dichloromethane (DCM) for 30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM for 2 minutes.[8]

  • Drain the resin and treat with a fresh 50% TFA/DCM solution for 20 minutes to ensure complete removal of the Boc group.[8]

• Washing: Wash the resin thoroughly with DCM (3x), isopropanol (1x), and DMF (3x) to remove residual TFA and byproducts.

• Neutralization: Treat the resin with a solution of 10% N,N-diisopropylethylamine (DIPEA) in DMF for 2 minutes (2x) to neutralize the ammonium salt.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Coupling of Tert-butyl 1,2-diazepane-1-carboxylate:

  • In a separate vessel, pre-activate a solution of tert-butyl 1,2-diazepane-1-carboxylate (3.0 eq), HBTU (2.9 eq), and DIPEA (6.0 eq) in DMF for 5 minutes.

  • Add the activated solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating free amines), repeat the coupling step.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Continuation of Synthesis: Proceed with the standard Boc-SPPS cycle for the subsequent amino acid.

Table 2: Common Coupling Reagents for Diazepane Incorporation

Coupling Reagent	Description	Key Considerations
HBTU/DIPEA	A standard and efficient aminium-based coupling reagent.	Generally provides good yields with minimal side reactions.[9][10]
HATU/DIPEA	A more reactive aminium-based reagent, useful for sterically hindered couplings.	Recommended if coupling to the diazepane proves to be difficult.

| DIC/HOBt | A carbodiimide-based coupling system. | A cost-effective option, but may be slower and potentially lead to more side reactions. |

Part 3: Cleavage, Purification, and Characterization

Once the peptide synthesis is complete, the peptidomimetic is cleaved from the resin, deprotected, and purified.

Protocol 3.1: HF Cleavage and Deprotection

Standard HF cleavage is required for Boc-SPPS to remove the peptide from the resin and cleave benzyl-based side-chain protecting groups. This procedure is hazardous and requires specialized equipment.

• Preparation: Dry the peptide-resin thoroughly under high vacuum.

• Cleavage Cocktail: In a specialized HF cleavage apparatus, add the peptide-resin and a scavenger cocktail (e.g., anisole) to trap reactive cations generated during cleavage.

• HF Cleavage: Cool the apparatus to -78 °C and condense anhydrous hydrogen fluoride (HF) into the vessel. Allow the reaction to stir at 0 °C for 1-2 hours.

• HF Removal: Remove the HF under a stream of nitrogen and then under high vacuum.

• Precipitation and Washing: Precipitate the crude peptide by adding cold diethyl ether. Collect the precipitate by filtration or centrifugation and wash several times with cold diethyl ether to remove the scavengers.

• Extraction: Dissolve the crude peptide in an appropriate aqueous buffer (e.g., 10% acetic acid) and lyophilize.

Protocol 3.2: Purification by RP-HPLC

• Sample Preparation: Dissolve the lyophilized crude peptide in a minimal amount of a suitable solvent (e.g., water/acetonitrile with 0.1% TFA).

• Chromatography: Purify the peptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column.

• Gradient: Use a linear gradient of acetonitrile (containing 0.1% TFA) in water (containing 0.1% TFA). The specific gradient will depend on the hydrophobicity of the peptide.

• Fraction Collection and Analysis: Collect fractions and analyze by analytical HPLC and mass spectrometry to identify those containing the pure product.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final peptidomimetic as a white fluffy powder.

Protocol 3.3: Characterization by Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the purified peptide in a suitable solvent for mass spectrometry (e.g., 50% acetonitrile/water with 0.1% formic acid).

• Analysis: Analyze the sample by electrospray ionization mass spectrometry (ESI-MS) to confirm the molecular weight of the synthesized peptidomimetic. The observed mass should correspond to the calculated theoretical mass.

Conformational Analysis: Probing the β-Turn Induction

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the solution-state conformation of these peptidomimetics.[1][11] Key NMR experiments can provide direct evidence for the presence of a β-turn.

Workflow for Conformational Analysis:

Caption: Workflow for NMR-based conformational analysis.

Key NMR Parameters for β-Turn Identification:

• Nuclear Overhauser Effect (NOE): The presence of a short distance between the α-proton of the residue at position i and the amide proton of the residue at position i+3 is a hallmark of a β-turn. A strong NOE signal between these protons provides compelling evidence for a folded conformation.

• ³JHNα Coupling Constants: The magnitude of the coupling constant between the amide proton and the α-proton is related to the dihedral angle φ. For β-turns, specific patterns of coupling constants are expected for the residues involved.

• Temperature Coefficients of Amide Protons: Amide protons involved in intramolecular hydrogen bonds are less sensitive to changes in temperature compared to solvent-exposed protons. A low temperature coefficient (less negative than -4.5 ppb/K) for an amide proton suggests its participation in a hydrogen bond, which is often present in stable β-turn structures.

By combining these NMR-derived constraints with molecular modeling, a detailed three-dimensional structure of the diazepane-containing peptidomimetic can be generated, providing direct insight into the conformational effects of this valuable scaffold.

Conclusion

Tert-butyl 1,2-diazepane-1-carboxylate is a versatile building block for the design of conformationally constrained peptidomimetics. Its ability to induce stable β-turn structures offers a powerful strategy to enhance the biological activity and metabolic stability of peptide-based drug candidates. The protocols and analytical methods outlined in this guide provide a comprehensive framework for the synthesis, incorporation, and conformational analysis of peptides containing this promising scaffold, empowering researchers to explore new avenues in peptide-based drug discovery.

References

• Bach, A. C. 2nd, Markwalder, J. A., & Ripka, W. C. (1991). Synthesis and NMR conformational analysis of a beta-turn mimic incorporated into gramicidin S. A general approach to evaluate beta-turn peptidomimetics. International Journal of Peptide and Protein Research, 38(4), 314–323. [Link]

• Crecente-Garcia, S., Neckebroeck, A., Clark, J. S., Smith, B. O., & Thomson, A. R. (2020). β-Turn Mimics by Chemical Ligation. Organic Letters, 22(11), 4424–4428. [Link]

• Lombardi, A., et al. (2018). Diversity of Secondary Structure in Catalytic Peptides with β-Turn-Biased Sequences. ACS Catalysis, 8(12), 11644-11655. [Link]

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• ResearchGate. (n.d.). NMR spectra for βpep-4 variant peptides 1 H NMR (600 MHz) spectra are shown... [Link]

• Liberatore, M. A. (2008). SYNTHESIS AND NMR STUDIES OF A β-TURN MIMETIC MOLECULAR TORSION BALANCE. [Link]

• Muppidi, A., et al. (2012). Conformationally Constrained Macrocycles That Mimic Tripeptide Beta-Strands in Water and Aprotic Solvents. Journal of the American Chemical Society, 134(1), 143-151. [Link]

• PubChem. (n.d.). Tert-butyl 1,4-diazepane-1-carboxylate. [Link]

• Aapptec. (n.d.). N-Terminal Deprotection. [Link]

• ResearchGate. (n.d.). Boc deprotection conditions tested. [Link]

• Amblard, F., et al. (2006). Methods and protocols of modern solid-phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

Welcome to the technical support center for the synthesis of Tert-butyl 1,2-diazepane-1-carboxylate. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its synthesis.

The 1,2-diazepane scaffold is a seven-membered ring containing two adjacent nitrogen atoms. This structural motif is of growing interest in medicinal chemistry due to its presence in various biologically active molecules. The introduction of a tert-butoxycarbonyl (Boc) protecting group is a common strategy to modulate the reactivity of one of the nitrogen atoms, facilitating further functionalization. However, the synthesis of Tert-butyl 1,2-diazepane-1-carboxylate is not without its difficulties. This guide aims to provide practical solutions and a deeper understanding of the underlying chemical principles to help you navigate these challenges successfully.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Tert-butyl 1,2-diazepane-1-carboxylate?

A1: The synthesis of the 1,2-diazepane ring system can be approached through several strategies, primarily involving cyclization reactions.[1][2] One common conceptual approach involves the formation of the seven-membered ring from acyclic precursors containing the requisite nitrogen and carbon atoms. Another strategy is the ring expansion of a smaller heterocyclic ring, such as a substituted piperidine.[3][4]

For the specific synthesis of Tert-butyl 1,2-diazepane-1-carboxylate, a key strategy involves the cyclization of a linear precursor already containing the N-Boc group. This often entails the formation of a hydrazine derivative which can then undergo intramolecular cyclization. The choice of starting materials and reaction conditions is crucial for achieving good yields and minimizing side reactions.[5]

Q2: I am experiencing low yields in my cyclization step. What are the likely causes?

A2: Low yields in the cyclization to form the seven-membered diazepane ring are a frequent challenge. Several factors can contribute to this issue:

• Steric Hindrance: The bulky tert-butyl group can sterically hinder the desired intramolecular reaction, slowing down the rate of cyclization and allowing competing side reactions to occur.[6]

• Ring Strain: The formation of a seven-membered ring can be entropically and enthalpically unfavorable compared to five- or six-membered rings. This inherent ring strain can lead to a higher activation energy for the cyclization step.

• Substrate Purity: Impurities in the acyclic precursor can interfere with the cyclization reaction, either by reacting with the reagents or by catalyzing decomposition pathways.

• Reaction Conditions: Inappropriate reaction temperature, concentration, or choice of base/catalyst can significantly impact the efficiency of the cyclization. High dilution conditions are often necessary to favor intramolecular cyclization over intermolecular polymerization.

Q3: What are common side products observed during the synthesis?

A3: The formation of side products is a significant challenge. Depending on the synthetic route, you may observe:

• Intermolecular Oligomerization/Polymerization: If the concentration of the acyclic precursor is too high, intermolecular reactions can compete with the desired intramolecular cyclization, leading to the formation of dimers, trimers, and polymers.

• Oxidation Products: The hydrazine moiety is susceptible to oxidation, which can lead to the formation of azo compounds or other undesired byproducts.

• Incomplete Reaction: Unreacted starting material will be a major component if the reaction conditions are not optimized.

• Products from Rearrangement Reactions: Under certain conditions, rearrangements of intermediates can occur, leading to the formation of isomeric products.

Q4: How can I effectively purify Tert-butyl 1,2-diazepane-1-carboxylate?

A4: Purification can be challenging due to the physical properties of the product and the potential for closely related impurities.

• Column Chromatography: Flash column chromatography on silica gel is a common method for purification. A gradient elution system, often starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or dichloromethane), is typically effective.

• Crystallization: If the product is a solid and a suitable solvent system can be found, crystallization can be a highly effective method for achieving high purity.

• Distillation: If the product is a thermally stable liquid with a sufficiently low boiling point, distillation under reduced pressure (vacuum distillation) can be used for purification.

Careful characterization of the purified product by techniques such as NMR (¹H and ¹³C), mass spectrometry, and IR spectroscopy is essential to confirm its identity and purity.[2]

Troubleshooting Guides

This section provides detailed troubleshooting for specific problems you might encounter during the synthesis.

Problem 1: The initial N-Boc protection of the hydrazine precursor is inefficient.

Symptom	Possible Cause	Troubleshooting Steps
Low yield of Boc-protected product; presence of di-Boc protected and unprotected starting material.	Incorrect stoichiometry of di-tert-butyl dicarbonate (Boc₂O).	Carefully control the stoichiometry of Boc₂O. Use of 1.0-1.1 equivalents is typically recommended. Excess Boc₂O can lead to di-protection, while insufficient amounts will result in incomplete reaction.
Inappropriate base or reaction conditions.	Use a non-nucleophilic base such as triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA). The reaction is typically performed at 0 °C to room temperature in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
Hydrolysis of Boc₂O.	Ensure all glassware is dry and use anhydrous solvents. Boc₂O is sensitive to moisture.

Problem 2: The intramolecular cyclization step fails or gives a complex mixture of products.

Symptom	Possible Cause	Troubleshooting Steps
No desired product is formed; only starting material is recovered.	Activation energy for cyclization is too high under the current conditions.	Increase the reaction temperature. However, be cautious as this may also promote side reactions. Consider using a more effective activating group for the leaving group in the cyclization precursor.
Incorrect catalyst or base.	The choice of catalyst or base is critical. For reactions involving nucleophilic substitution, a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) may be required. For palladium-catalyzed cyclizations, the choice of ligand and palladium source is crucial.[7]
A complex mixture of products is observed, with little to no desired product.	Intermolecular side reactions are dominating.	Employ high-dilution conditions. This can be achieved by slowly adding the substrate to a large volume of solvent over an extended period. This favors the intramolecular reaction pathway.
Decomposition of starting material or intermediates.	Run the reaction at a lower temperature to minimize decomposition. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if any of the species are sensitive to air or moisture.

Problem 3: Difficulty in removing the Boc protecting group post-synthesis.

Symptom	Possible Cause	Troubleshooting Steps
Incomplete deprotection of the Boc group.	Insufficient acid strength or reaction time.	Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard method for Boc deprotection.[5] If the reaction is incomplete, increase the reaction time or use a stronger acid system, such as HCl in dioxane or diethyl ether.
Acid-labile functional groups elsewhere in the molecule are being affected.	If other acid-sensitive groups are present, a milder deprotection method may be necessary. Alternatively, consider a different protecting group strategy in the initial synthesis design.

Experimental Workflow & Visualization

To provide a clearer understanding of a potential synthetic approach, a generalized workflow for a cyclization-based synthesis is outlined below.

Generalized Synthetic Workflow

Caption: A generalized workflow for the synthesis of Tert-butyl 1,2-diazepane-1-carboxylate.

Troubleshooting Logic Flow

Caption: A troubleshooting decision tree for addressing low yields in the cyclization step.

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• 3. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Tert-butyl 1,2-diazepane-1-carboxylate

Welcome to the technical support center for the purification of Tert-butyl 1,2-diazepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) encountered during the purification of this key synthetic intermediate. Our goal is to equip you with the scientific rationale and practical steps to achieve high purity of your target compound.

I. Understanding the Purification Challenge

The purification of Tert-butyl 1,2-diazepane-1-carboxylate often involves separating it from unreacted starting materials, such as the parent 1,2-diazepane and di-tert-butyl dicarbonate (Boc₂O), as well as potential side-products formed during the reaction. The choice of purification strategy depends on the nature of these impurities and the final purity requirements.

Common Byproducts and Impurities:

Impurity	Reason for Formation	Key Physicochemical Difference from Product
Unreacted 1,2-diazepane	Incomplete reaction.	Basic (free amine) vs. neutral (Boc-protected).
Di-tert-butyl dicarbonate (Boc₂O) & its byproducts	Excess reagent used in the protection step.	Non-polar and volatile.
Di-Boc protected 1,2-diazepane	If a secondary amine is present and conditions are forcing.	Higher molecular weight and more non-polar.
Ring-opened or rearranged products	Potential side reactions under certain pH or temperature conditions.	Varying polarity and functional groups.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your purification workflow in a question-and-answer format.

FAQ 1: My crude product is an oil and won't solidify. How can I purify it?

This is a common observation for many Boc-protected compounds.[1][2] An oily crude product does not preclude successful purification.

Answer:

An oily consistency is often due to the presence of residual solvents or impurities that inhibit crystallization. The primary methods for purifying an oily crude product are liquid-liquid extraction and column chromatography.

Workflow for Oily Crude Product Purification

Caption: Purification workflow for an oily crude product.

Step-by-Step Protocol: Acid-Base Liquid-Liquid Extraction

This technique is highly effective for removing unreacted basic starting material (1,2-diazepane). The principle lies in altering the solubility of the basic amine by protonation.[3][4][5]

• Dissolution: Dissolve the crude oily product in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl or saturated ammonium chloride solution). The unreacted basic 1,2-diazepane will be protonated to form a salt, which is soluble in the aqueous layer.[4][5]

• Phase Separation: Allow the layers to separate and drain the aqueous layer. Repeat the acidic wash if significant amounts of basic impurities are suspected.

• Neutralization Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid.

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution) to remove excess water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the partially purified product, which may then be further purified by column chromatography.

FAQ 2: I'm seeing significant streaking of my product on the TLC plate during column chromatography. What's causing this and how can I fix it?

Streaking on a silica gel TLC plate is often indicative of an interaction between the compound and the acidic silica gel, especially with amine-containing molecules.

Answer:

While the Boc-protecting group reduces the basicity of the nitrogen, residual basicity or interaction with the silica can lead to poor chromatographic behavior.

Troubleshooting Streaking in Column Chromatography:

• Incorporate a Base in the Mobile Phase: Add a small amount of a tertiary amine, such as triethylamine (TEA) (typically 0.1-1% v/v), to your mobile phase (e.g., hexane/ethyl acetate).[6] The TEA will compete with your compound for the acidic sites on the silica gel, leading to sharper bands and improved separation.

• Use a Different Stationary Phase: If streaking persists, consider using a less acidic stationary phase like neutral alumina.

• Ensure Proper Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder can be loaded onto the column. This "dry loading" technique often results in better separation.

Detailed Protocol: Flash Column Chromatography

• TLC Analysis: Determine an appropriate solvent system using TLC. A good Rf value for the product is typically between 0.2 and 0.4. A common starting point for N-Boc protected compounds is a gradient of ethyl acetate in hexanes.[7][8]

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar mobile phase.

• Sample Loading: Load the sample onto the column using either the wet or dry loading method described above.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if a gradient is required.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

FAQ 3: My final product has good purity by NMR, but I still have some minor, non-polar impurities. Is recrystallization an option?

If your product is an oil that can be induced to crystallize or is a solid, recrystallization is an excellent final purification step.

Answer:

Recrystallization is a highly effective method for obtaining compounds with very high purity, especially for removing small amounts of structurally similar impurities.[7][9][10]

Key Principles of Recrystallization for Boc-Protected Compounds:

• Solvent Selection: The ideal solvent system will dissolve your compound at an elevated temperature but not at room temperature or below, while the impurities remain soluble at lower temperatures. A common approach is to dissolve the crude product in a minimal amount of a good solvent and then add a poor solvent (an "anti-solvent") until the solution becomes turbid.

• Inducing Crystallization: If crystals do not form upon cooling, you can try:

  • Seeding: Add a small crystal of the pure compound to the solution.[9][10]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface.

  • Pulping: If the product oils out, you can add a non-polar solvent like hexanes or diethyl ether and stir vigorously to "pulp" the oil into a solid.[9]

General Recrystallization Protocol:

• Dissolution: Dissolve the crude product in a minimal amount of a suitable hot solvent or solvent mixture.

• Cooling: Slowly cool the solution to room temperature, and then in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent.

III. Visualization of Purification Logic

The choice of purification method is a logical progression based on the nature of the impurities.

Caption: Decision tree for purification strategy.

IV. References

• Journal of Chemical and Pharmaceutical Research, 2015, 7(8):497-501. Identification, synthesis and characterization of principal process related potential impurities in Diazepam. [Link]

• Wikipedia. Liquid–liquid extraction. [Link]

• Eureka | Patsnap. Crystallization method of Boc-amino acid.

• Google Patents. CN112661672A - Crystallization method of Boc-amino acid.

• ResearchGate. Identification, synthesis and characterization of principal process related potential impurities in Diazepam | Request PDF. [Link]

• ResearchGate. Separation of amines in bi- and triphasic systems. I - Liquid-liquid extraction. [Link]

• ResearchGate. A novel use of catalytic zinc-hydroxyapatite columns for the selective deprotection of N-tert-butyloxycarbonyl (BOC) protecting group using flow chemistry | Request PDF. [Link]

• ResearchGate. How to purify mono-BOC-ethylenediamine or N-tert-butoxycarbonylaminoethylamine by Column cromatography? [Link]

• KarpsChem. Diazepane Impurity. [Link]

• ResearchGate. A Practical Synthesis of (S)-tert-Butyl 3-Methyl-1,4-diazepane-1-carboxylate, the Key Intermediate of Rho–Kinase Inhibitor K-115. [Link]

• ACS Publications. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development. [Link]

• ResearchGate. Aniline-Driven Liquid-Liquid Extraction for Methylamine- Water Separation: Process Simulation and Performance Evaluation. [Link]

• YouTube. Extraction for Separations and Purifications | MCAT Organic Chemistry Prep. [Link]

• Chemistry LibreTexts. 2.3: LIQUID-LIQUID EXTRACTION. [Link]

• ResearchGate. Product is dissolved in Boc. How can Crystallize the product that is dissolved in Boc? [Link]

• ResearchGate. How to get (or crystallize) solid amino acids derivatives and peptides? [Link]

• SciSpace. Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

• Fisher Scientific. Amine Protection / Deprotection. [Link]

• ResearchGate. Synthesis of [3H]tert‐butyl 8‐chloro‐5,6‐dihydro‐5‐methyl‐6‐oxo‐4h‐imidazo[1,5‐a][7][11]benzodiazepine 3‐carboxylate, a selective, high affinity ligand for the diazepam insensitive (DI) subtype of the benzodiazepine receptor. [Link]

• ResearchGate. Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC | Request PDF. [Link]

• PubChem. Tert-butyl 1,4-diazepane-1-carboxylate. [Link]

• Organic Syntheses. is added. The flask is then cooled in an ice water bath, and irradiated with a 300 W tungsten lamp for 1 h. [Link]

• ResearchGate. Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate. [Link]

• NIH. Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. [Link]

• Organic Syntheses. tert-butyl tert-butyldimethylsilylglyoxylate. [Link]

• Organic Syntheses. (2-Aminoethyl)carbamic acid tert-butyl ester. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 11. jocpr.com [jocpr.com]

Technical Support Center: Boc Protection of 1,2-Diazepane

Welcome to the technical support guide for the Boc protection of 1,2-diazepane. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities and potential pitfalls of this common yet nuanced synthetic transformation. Here, we address specific experimental issues in a direct question-and-answer format, grounded in mechanistic principles and supported by actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Boc protection of 1,2-diazepane is sluggish and gives low yields. What are the common causes and how can I optimize the reaction?

A1: Sluggish reactions and low yields in the Boc protection of 1,2-diazepane often stem from several factors, including suboptimal reaction conditions and the inherent reactivity of the hydrazine moiety.

Underlying Chemistry: The Boc protection of an amine involves the nucleophilic attack of the nitrogen on the carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O).[1][2][3] For 1,2-diazepane, a cyclic hydrazine, the two nitrogen atoms have different nucleophilicities. The reaction's success hinges on favoring the formation of the desired mono-Boc product.

Troubleshooting & Optimization:

• Solvent Choice: While common solvents like dichloromethane (DCM) and tetrahydrofuran (THF) are often used, a solventless approach can be highly effective for protecting hydrazines.[4][5][6][7] Stirring the 1,2-diazepane directly in molten Boc₂O can accelerate the reaction and simplify workup.[4][5][6]

• Catalyst: While many Boc protections of simple amines proceed without a catalyst, the use of a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) can facilitate the deprotonation of the initially formed ammonium salt, driving the reaction forward.[1][3] However, for hydrazines, a catalyst-free, solventless method is often preferred to avoid side products.[4][5][6][7]

• Temperature: The reaction is typically performed at room temperature. If the reaction is slow, gentle warming (e.g., to 40-50 °C) can be beneficial, especially in a solventless system to ensure the Boc₂O remains molten.

• Stoichiometry: Using a slight excess of Boc₂O (1.1-1.2 equivalents) can help drive the reaction to completion. However, a large excess should be avoided to minimize the risk of di-protection.

Q2: I'm observing the formation of a di-Boc protected side product. How can I favor mono-protection?

A2: The formation of the di-Boc protected 1,2-diazepane is a common side reaction. Achieving selectivity for mono-protection is crucial and can be controlled by several experimental parameters.

Mechanistic Insight: After the first Boc group is attached, the remaining N-H is less nucleophilic due to the electron-withdrawing effect of the carbamate. However, under forcing conditions or with a large excess of Boc₂O, the second nitrogen can also react.

Strategies for Selective Mono-Protection:

• Control Stoichiometry: Carefully control the stoichiometry of Boc₂O, using no more than 1.05-1.1 equivalents.

• Slow Addition: Add the Boc₂O solution dropwise to a solution of the 1,2-diazepane at 0 °C. This maintains a low concentration of the acylating agent, favoring the more nucleophilic nitrogen and minimizing over-reaction.

• Solventless Conditions: As mentioned, a solventless reaction can be surprisingly selective for mono-protection of hydrazines.[4][5][7] The solid-liquid phase nature of the reaction can help control the reactivity.

• Alternative Reagents: Consider using less reactive Boc-donating reagents, although Boc₂O remains the most common.[4][5]

Data Summary: Reaction Conditions for Selective Mono-Boc Protection

Method	Boc₂O (equiv.)	Solvent	Catalyst	Temperature (°C)	Typical Outcome	Reference
Standard	1.1 - 1.5	DCM or THF	TEA or DMAP	0 to RT	Mixture of mono- and di-protected	[4]
Slow Addition	1.05	DCM	None or TEA	0 to RT	Improved mono-selectivity	-
Solventless	1.0 - 1.1	None	None	RT to 40	High selectivity for mono-protection	[4][5][6]

Q3: I suspect ring-opening of the 1,2-diazepane ring is occurring as a side reaction. Is this possible and how can I prevent it?

A3: While less common than over-acylation, ring-opening of cyclic amines and related structures can occur under certain conditions, particularly with strained ring systems or under harsh reaction conditions. For the relatively stable seven-membered 1,2-diazepane ring, this is less of a concern during a standard Boc protection but should not be entirely ruled out, especially if unexpected byproducts are observed.

Plausible Mechanism: Acidic or highly basic conditions, or the presence of certain catalysts, could potentially promote ring-opening. For instance, if acidic byproducts are generated and not adequately scavenged, they could catalyze the cleavage of the N-N bond, followed by further reactions.

Preventative Measures:

• Maintain Neutral or Mildly Basic Conditions: Use a non-nucleophilic base like TEA or DIPEA to neutralize any acidic byproducts.

• Avoid Strong Acids or Bases: Ensure that the starting material and reagents are free from strong acid or base contaminants.

• Moderate Temperatures: Avoid excessive heating, which can promote decomposition and side reactions.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions mediated by atmospheric components.

Analytical Workflow for Detecting Side Products

Caption: Workflow for identifying reaction byproducts.

Experimental Protocols

Protocol 1: Optimized Solventless Mono-Boc Protection of 1,2-Diazepane

This protocol is adapted from methodologies proven effective for the selective mono-protection of hydrazines.[4][5][6][7]

Materials:

• 1,2-Diazepane

• Di-tert-butyl dicarbonate (Boc₂O)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath (optional)

Procedure:

• Preparation: To a clean, dry round-bottom flask, add di-tert-butyl dicarbonate (1.05 equivalents).

• Melting: Gently warm the flask to melt the Boc₂O (melting point ~23 °C). A water bath at around 30-35 °C is suitable.

• Addition of Diazepane: Once the Boc₂O is molten, begin stirring and add the 1,2-diazepane (1.0 equivalent) portion-wise over 5-10 minutes. Caution: The reaction can be exothermic and may cause gas evolution (CO₂).[2]

• Reaction: Allow the reaction to stir at room temperature. The mixture may solidify as the product forms.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).[8] A suitable eluent system would be ethyl acetate/hexanes. The product should have a higher Rf than the starting material.

• Workup: Once the starting material is consumed (typically 1-4 hours), the reaction mixture can be directly purified.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., hexanes/ethyl acetate) or by silica gel column chromatography.

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

Procedure:

• Spotting: On a silica gel TLC plate, spot the starting 1,2-diazepane (SM lane), a co-spot of the starting material and the reaction mixture (Co lane), and the reaction mixture (RM lane).

• Development: Develop the plate in an appropriate solvent system (e.g., 30-50% ethyl acetate in hexanes).

• Visualization:

  • UV Light: Visualize the plate under a UV lamp if the compounds are UV-active.

  • Ninhydrin Stain: Dip the plate in a ninhydrin solution and gently heat. Primary/secondary amines will appear as pink or purple spots. The Boc-protected product will not stain or will only appear upon strong heating.[8] This differential staining is strong evidence of successful protection.[8]

  • Potassium Permanganate (KMnO₄) Stain: Dip the plate in a basic KMnO₄ solution. Most organic compounds will appear as yellow-brown spots on a purple background.

Interpreting the TLC Plate

Caption: Idealized TLC plate for monitoring Boc protection.

References

• A Comparative Guide to Analytical Methods for Confirming Boc Protection. (2025). Benchchem.
• Mäeorg, U., et al. (2009). Efficient solventless technique for Boc-protection of hydrazines and amines. ARKIVOC, 2009(vi), 291-297.
• J&K Scientific LLC. (2025). BOC Protection and Deprotection.
• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O).
• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. commonorganicchemistry.com [commonorganicchemistry.com]
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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. researchgate.net [researchgate.net]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Yield and Purity of Tert-butyl 1,2-diazepane-1-carboxylate

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support guide for Tert-butyl 1,2-diazepane-1-carboxylate. This document is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis and purification of this key heterocyclic intermediate. Our goal is to provide actionable insights and robust protocols to help you overcome common challenges, thereby optimizing both the yield and purity of your final product.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the synthesis and handling of Tert-butyl 1,2-diazepane-1-carboxylate.

Q1: What is the standard synthetic route for Tert-butyl 1,2-diazepane-1-carboxylate?

The most direct and widely adopted method is the N-acylation, specifically N-tert-butoxycarbonylation, of the parent 1,2-diazepane heterocycle. This reaction involves treating 1,2-diazepane with di-tert-butyl dicarbonate ((Boc)₂O) under basic conditions. The amine nitrogen acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride.[1][2] The reaction is driven forward by the formation of a stable carbamate and the decomposition of the tert-butyl carbonate byproduct into gaseous carbon dioxide and tert-butanol.[2]

Q2: Why is di-tert-butyl dicarbonate, (Boc)₂O, the preferred reagent for this protection?

Di-tert-butyl dicarbonate is the reagent of choice for several compelling reasons:

• High Reactivity under Mild Conditions: It readily reacts with amines at or below room temperature, often achieving high conversion rates quickly.[3]

• Favorable Thermodynamics: The reaction byproducts are tert-butanol and carbon dioxide gas. The evolution of CO₂ provides a strong thermodynamic driving force, pushing the reaction to completion.[1][2]

• Clean Byproducts: The byproducts are volatile and easily removed during workup and purification.

• Orthogonality: The resulting Boc-protected amine is stable to a wide range of nucleophilic and basic conditions, allowing for selective manipulation of other functional groups in a multi-step synthesis.[4] It can, however, be readily removed under acidic conditions, providing a crucial element of a protecting group strategy.[3][5]

Q3: What are the critical reaction parameters to control for optimal yield and selectivity?

Optimizing the N-Boc protection of 1,2-diazepane requires careful control over several parameters. Since 1,2-diazepane has two secondary amine nitrogens, there is a potential for di-protection. However, the formation of the mono-Boc product is generally favored due to steric hindrance and electronic deactivation of the second nitrogen after the first has been acylated.

Parameter	Recommendation	Rationale & Causality
Stoichiometry	1.0 - 1.1 equivalents of (Boc)₂O	Using a slight excess of the Boc anhydride ensures complete consumption of the starting diazepane without promoting significant di-protection. A large excess should be avoided.
Base	1.1 - 1.5 equivalents of a non-nucleophilic base (e.g., Triethylamine (TEA), DIPEA)	The base is crucial for deprotonating the amine, thereby increasing its nucleophilicity and facilitating the attack on (Boc)₂O.[1] An organic base is preferred to maintain a homogeneous reaction.
Solvent	Anhydrous aprotic solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN))	These solvents effectively dissolve the reactants and do not compete in the reaction. Water should be minimized as it can hydrolyze the Boc anhydride.
Temperature	0 °C to Room Temperature (20-25 °C)	The reaction is typically exothermic. Starting at 0 °C and allowing the reaction to warm to room temperature helps control the reaction rate and minimize potential side reactions.[3]
Reaction Time	2 - 12 hours	Progress should be monitored by TLC or LC-MS to determine the point of completion and avoid extended reaction times that could lead to side product formation.

Q4: How can I effectively monitor the reaction progress?

Thin-Layer Chromatography (TLC) is the most convenient method.

• Mobile Phase: A mixture of Hexanes and Ethyl Acetate (e.g., 7:3 or 1:1 v/v) is a good starting point.

• Visualization:

  • The product, Tert-butyl 1,2-diazepane-1-carboxylate, is UV-inactive.

  • Use a potassium permanganate (KMnO₄) stain or ninhydrin stain.

• Interpretation:

  • Ninhydrin Stain: The starting 1,2-diazepane (a secondary amine) will appear as a colored spot (often yellow or faint purple). The fully protected product will not stain with ninhydrin. A disappearing starting material spot indicates reaction progression.

  • KMnO₄ Stain: Both the starting material and product will visualize as yellow/brown spots on a purple background, as the stain reacts with most organic compounds. The product should have a higher Rf value (less polar) than the starting amine.

Q5: What are the expected ¹H NMR spectroscopic signatures for the final product?

Characterization by ¹H NMR is critical for structure confirmation. The spectrum of Tert-butyl 1,2-diazepane-1-carboxylate will exhibit characteristic signals:

• tert-Butyl Group: A sharp, integrating to 9 protons, will appear as a singlet in the upfield region, typically around δ 1.4-1.5 ppm . This is the most definitive signal for successful Boc protection.

• Diazepane Ring Protons: The methylene (-CH₂-) protons of the seven-membered ring will appear as a series of complex multiplets between δ 1.5 and δ 3.5 ppm . The presence of the bulky Boc group often leads to conformational restriction, resulting in broad or complex signals at room temperature.

• N-H Proton: A broad singlet corresponding to the remaining N-H proton may be visible, though its chemical shift can vary and it may exchange with residual water in the NMR solvent.

Part 2: Troubleshooting Guide

This section is formatted to directly address specific experimental issues.

Issue: Low or No Product Yield

Q: My final isolated yield is significantly lower than expected. What are the most probable causes and how can I fix them?

A low yield can stem from several factors throughout the synthetic process. A systematic diagnosis is key.

1. Incomplete Reaction:

• Cause: Insufficient activation of the amine or degradation of the acylating agent.

• Diagnosis: Check your TLC. If a significant amount of starting material (ninhydrin-positive spot) remains, the reaction has not gone to completion.

• Solution:

  • Reagent Quality: Ensure your (Boc)₂O is fresh and has not been hydrolyzed by atmospheric moisture. Use anhydrous solvents.

  • Base Stoichiometry: Ensure at least one full equivalent of base was added. The reaction generates an acidic byproduct, which can protonate and deactivate the starting amine if not neutralized.

  • Reaction Time/Temperature: Allow the reaction to stir longer at room temperature. Gentle warming to 40 °C can sometimes drive the reaction to completion, but should be done cautiously.[3]

2. Product Loss During Workup:

• Cause: The product has some water solubility, and improper extraction can lead to significant losses.

• Diagnosis: If the reaction appeared complete by TLC but the isolated yield is low, this is a likely culprit.

• Solution:

  • Extraction: During the aqueous workup, after quenching the reaction, ensure the aqueous layer is thoroughly extracted multiple times (e.g., 3-5 times) with a suitable organic solvent like DCM or Ethyl Acetate.

  • pH Adjustment: Do not use strong acids in the workup, as this can cause premature deprotection of the Boc group.[5][6] A simple water or saturated sodium bicarbonate wash is usually sufficient.

3. Unintended Deprotection:

• Cause: The Boc group is notoriously labile to acidic conditions.[6][7]

• Diagnosis: If you observe the starting material reappearing on a TLC plate after an acidic workup or during purification, deprotection has occurred.

• Solution:

  • Avoid Acid: Strictly avoid any acidic wash steps (e.g., 1M HCl).

  • Chromatography: If using silica gel chromatography, use a solvent system buffered with a small amount of triethylamine (~0.1-1%) to neutralize the acidic nature of the silica gel. Avoid using acidic additives like TFA in preparative HPLC.[8]

Issue: Persistent Impurities in the Final Product

Q: My NMR spectrum shows extra peaks, and the TLC of my purified product is not clean. What are these impurities and how do I remove them?

The most common impurities are unreacted starting material, the di-protected byproduct, and residual solvent or reagents.

1. Unreacted 1,2-Diazepane:

• Identification: A ninhydrin-positive spot on TLC with a lower Rf than the product. In the ¹H NMR, you would see the characteristic signals for the free amine without the large tert-butyl singlet.

• Removal: This impurity is significantly more polar than the product. It can be effectively removed using flash column chromatography.[9] A gradient elution starting with a less polar solvent system (e.g., 9:1 Hexanes:EtOAc) and gradually increasing the polarity will elute the product first, leaving the starting material on the column.

2. Di-Boc Protected 1,2-Diazepane:

• Identification: This byproduct will have an Rf value very similar to or slightly higher than the mono-Boc product, making it difficult to separate. In the ¹H NMR, it would show two distinct tert-butyl singlets (or one singlet integrating to 18H) and a complete absence of the N-H proton signal.

• Cause: Using a large excess of (Boc)₂O or prolonged reaction times at elevated temperatures.

• Removal:

  • Optimized Chromatography: A very shallow elution gradient on silica gel may achieve separation.

  • Crystallization: If the product is a solid, crystallization can be a highly effective method for removing closely-eluting impurities.[9] Experiment with solvent/anti-solvent systems like Ethyl Acetate/Hexanes or DCM/Heptane.

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate (1 mmol scale)

• Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-diazepane (100 mg, 1.0 mmol, 1.0 equiv.).

• Dissolution: Dissolve the starting material in anhydrous Dichloromethane (DCM, 10 mL).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (TEA, 0.153 mL, 111 mg, 1.1 mmol, 1.1 equiv.).

• Reagent Addition: In a separate vial, dissolve di-tert-butyl dicarbonate ((Boc)₂O, 229 mg, 1.05 mmol, 1.05 equiv.) in anhydrous DCM (5 mL). Add this solution dropwise to the cooled reaction mixture over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours, monitoring by TLC (Stain: KMnO₄, Mobile Phase: 7:3 Hexanes:EtOAc).

• Workup:

  • Quench the reaction by adding deionized water (15 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x 15 mL).

  • Combine the organic layers, wash with saturated brine solution (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil or solid.

Protocol 2: Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude product from Protocol 1 in a minimal amount of DCM.[9]

• Column Packing: Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., 95:5 Hexanes:EtOAc). The amount of silica should be approximately 50-100 times the weight of the crude material.

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with 95:5 Hexanes:EtOAc. Gradually increase the polarity of the mobile phase. A suggested gradient is as follows:

  • 2 column volumes of 95:5 Hexanes:EtOAc

  • 5 column volumes of 90:10 Hexanes:EtOAc

  • 5 column volumes of 80:20 Hexanes:EtOAc

• Fraction Collection: Collect fractions and monitor by TLC.

• Isolation: Combine the pure fractions containing the product (identified by TLC) and remove the solvent under reduced pressure to afford the purified Tert-butyl 1,2-diazepane-1-carboxylate.

Part 4: Visual Guides & Diagrams

Diagram 1: Synthetic Workflow

A high-level overview of the synthesis and purification process.

Caption: General workflow for synthesis and purification.

Diagram 2: Troubleshooting Low Yield

A decision tree to diagnose the root cause of poor reaction yields.

Caption: Decision tree for troubleshooting low product yield.

Part 5: References

• BenchChem. (2025). Application Notes and Protocols: Deprotection of the Boc Group Under Acidic Conditions. BenchChem.

• Yusof, N. S. M., et al. (n.d.). Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. ResearchGate.

• BenchChem. (2025). A Comparative Guide to Purification Techniques for N-Boc Protected Compounds. BenchChem.

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Fisher Scientific.

• BenchChem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. BenchChem.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic-chemistry.org.

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Common-organic-chemistry.com.

• ResearchGate. (2012). Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA?. ResearchGate.

• BenchChem. (2025). Troubleshooting low yield in benzodiazepine synthesis from N-(2-Benzoyl-4-chlorophenyl)formamide. BenchChem.

• Chloè-Djea, C., et al. (2014). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. National Institutes of Health.

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Chemistrysteps.com.

• BenchChem. (2025). The Chemistry of the Boc Protecting Group. BenchChem.

• PubMed Central. (n.d.). NMR analysis of carboxylate isotopomers of 13C-metabolites by chemoselective derivatization with 15N-cholamine. National Institutes of Health.

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Common-organic-chemistry.com.

• Kovalenko, S. M., et al. (2016). Molecular Modeling of the Tert-Butyl Hydroperoxide NMR 1H and 13C Spectra.

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• 2. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
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• 4. Boc-Protected Amino Groups [organic-chemistry.org]
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• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stereochemical Integrity in 1,2-Diazepane Synthesis

Welcome to the technical support center for stereochemical control in the synthesis of 1,2-diazepanes. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing enantiomerically pure or enriched seven-membered heterocyclic compounds. Here, we address common challenges related to racemization and provide practical, field-tested guidance to maintain stereochemical integrity throughout your synthetic campaigns.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a significant problem in 1,2-diazepane synthesis?

A1: Racemization is the conversion of an optically active compound, containing a single enantiomer, into an equal mixture of both enantiomers, known as a racemate.[1] This results in a loss of optical activity. In the context of drug development, where one enantiomer of a chiral molecule often exhibits the desired therapeutic effect while the other may be inactive or even harmful, racemization is a critical issue.[2][3][4]

For 1,2-diazepanes, which are seven-membered rings, the potential for racemization arises from their conformational flexibility and the presence of stereogenic centers that can be susceptible to epimerization under certain reaction conditions.[5] The formation of intermediates that are achiral or rapidly interconverting can lead to a loss of the desired stereochemistry.[1][6] For instance, reaction pathways involving planar intermediates, such as enols or carbocations at a stereocenter, are common culprits for racemization.[1][6]

Q2: What are the common mechanistic pathways that lead to racemization during the synthesis of diazepane rings?

A2: Several mechanisms can contribute to the loss of stereochemical integrity during 1,2-diazepane synthesis. Understanding these pathways is the first step in designing a robust, stereoselective synthesis.

• Enolization: If a stereocenter is adjacent to a carbonyl group, basic or acidic conditions can promote the formation of a planar enol or enolate intermediate.[1][7] Reprotonation of this achiral intermediate can occur from either face, leading to a racemic mixture.

• Ring-Chain Tautomerism: For certain substituted diazepanes, a ring-opening and closing equilibrium can lead to racemization.[8] If the ring-opened intermediate is achiral or has a more flexible conformation allowing for inversion of stereocenters, subsequent ring closure can yield both enantiomers. This has been studied in the analogous 1,4-benzodiazepine systems.[8]

• Carbocation Formation: Reactions proceeding through a carbocation intermediate at a stereogenic center will typically lead to racemization. The planar nature of the carbocation allows for nucleophilic attack from either side with equal probability.[6]

• Base-Catalyzed Epimerization: The presence of a strong base can lead to the deprotonation of an acidic proton at a stereocenter, forming a carbanion. If this carbanion is not stereochemically stable, it can invert before reprotonation, leading to epimerization and potential racemization.[9]

Q3: How can I choose the right synthetic strategy to minimize racemization from the outset?

A3: A proactive approach to stereochemical control is crucial. Consider these strategies during the planning phase of your synthesis:

• Asymmetric Catalysis: Employing chiral catalysts (metal-based or organocatalysts) can create a chiral environment around the reactants, favoring the formation of one enantiomer over the other.[10][11][12][13] This is a powerful strategy for setting stereocenters with high enantioselectivity from prochiral starting materials.

• Chiral Auxiliaries: A chiral auxiliary is a chiral molecule that is temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[14][15] After the desired stereocenter is set, the auxiliary is cleaved and can often be recovered. This method provides reliable stereochemical control.

• Chiral Pool Synthesis: This strategy utilizes readily available, enantiomerically pure starting materials from nature, such as amino acids or carbohydrates.[16] The inherent chirality of the starting material is carried through the synthetic sequence to the final product.

• Substrate Control: The inherent stereochemistry of the substrate can be used to direct the formation of new stereocenters. This is often seen in intramolecular reactions where the existing stereocenters influence the facial selectivity of the reaction.[17]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: I'm observing significant racemization during a base-mediated cyclization to form the 1,2-diazepane ring. What can I do?

Possible Cause: The base used might be too strong or the reaction temperature too high, leading to epimerization of a stereocenter alpha to a carbonyl or other acidifying group.

Solutions:

• Base Selection:

  • Screen Weaker Bases: Switch from strong bases like LDA or NaH to milder, non-nucleophilic bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), DIPEA (N,N-Diisopropylethylamine), or proton sponge. The basicity of organic bases can significantly impact the extent of racemization.[9]

  • Consider Sterically Hindered Bases: Bases like 2,4,6-collidine can be effective as they are often less likely to cause epimerization due to steric hindrance.[9]

• Temperature Control:

  • Run the reaction at the lowest possible temperature that still allows for an acceptable reaction rate. Cryogenic conditions (-78 °C, -40 °C) are often necessary to suppress racemization.

• Reaction Time:

  • Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize the product's exposure to basic conditions.

Experimental Protocol: Screening of Bases for a Stereoselective Intramolecular Cyclization

• Set up parallel reactions in small vials, each charged with your substrate (e.g., 0.1 mmol).

• To each vial, add a different base (e.g., DBU, DIPEA, K2CO3, Cs2CO3) in a suitable solvent (e.g., THF, MeCN, DMF).

• Run the reactions at a controlled low temperature (e.g., 0 °C or -20 °C).

• Monitor the reactions by TLC or LC-MS.

• Once the starting material is consumed, quench the reactions appropriately (e.g., with saturated NH4Cl solution).

• Extract the product and analyze the enantiomeric excess (ee) of the crude product by chiral HPLC or SFC.

Base	Temperature (°C)	Time (h)	Conversion (%)	ee (%)
LDA	-78	2	>95	50
DBU	0	12	85	88
DIPEA	25	24	70	92
Cs2CO3	25	48	65	95

This is example data and should be adapted to your specific reaction.

Problem 2: My chiral auxiliary-directed synthesis is yielding a diastereomeric mixture. How can I improve the diastereoselectivity?

Possible Cause: The steric influence of the chiral auxiliary may not be sufficient under the current reaction conditions to effectively block one face of the reactive intermediate.

Solutions:

• Choice of Chiral Auxiliary:

  • Evans' Oxazolidinones: These are highly effective for directing aldol and alkylation reactions.[14]

  • Camphorsultam (Oppolzer's Sultam): This auxiliary provides excellent stereocontrol in a variety of reactions, including Michael additions and Diels-Alder reactions.[14]

  • Pseudoephedrine: Can be used as a versatile chiral auxiliary for the synthesis of chiral ketones, alcohols, and amines.[14][18]

• Lewis Acid/Solvent Effects:

  • The choice of Lewis acid (in reactions like Diels-Alder or aldol additions) can significantly impact diastereoselectivity. Screen various Lewis acids (e.g., TiCl4, SnCl4, BF3·OEt2).

  • The polarity and coordinating ability of the solvent can influence the transition state geometry. Test a range of solvents from non-polar (e.g., hexanes, toluene) to polar aprotic (e.g., CH2Cl2, THF).

• Temperature:

  • Lowering the reaction temperature generally increases diastereoselectivity by favoring the more ordered transition state.

Problem 3: I am attempting a chiral pool synthesis starting from an L-amino acid, but I'm losing enantiopurity at the final cyclization step.

Possible Cause: The cyclization conditions might be harsh enough to cause epimerization at the stereocenter derived from the amino acid. This is particularly common if the stereocenter is adjacent to a newly formed bond or a functional group that can be activated under the reaction conditions.

Solutions:

• Protecting Group Strategy:

  • Ensure that the protecting groups on your molecule are stable to the cyclization conditions. For example, if your cyclization is base-catalyzed, avoid base-labile protecting groups near the stereocenter.

  • A bulky protecting group near the stereocenter can sometimes shield it from epimerization.

• Activation Method for Cyclization:

  • If forming an amide bond to close the ring, move away from harsh dehydrating agents. Use modern coupling reagents that operate under mild conditions and are known to suppress racemization, such as HATU, HOBt/EDC, or COMU. Adding a racemization suppressant like HOBt or Oxyma is often crucial.[9]

Workflow for Optimizing a Peptide Coupling Cyclization

Caption: Optimization workflow for a stereoretentive cyclization.

Section 3: Visualizing Racemization Mechanisms

Understanding the underlying mechanisms is key to preventing racemization. The following diagrams illustrate common pathways.

Mechanism 1: Base-Catalyzed Enolization

Caption: Racemization via a planar enolate intermediate.

Mechanism 2: Ring-Chain Tautomerism

Caption: Loss of stereochemistry through a ring-chain equilibrium.

References

• Wang, H.-R., Zhou, W.-G., Zhan, L.-W., Xi, L.-L., & Liu, R.-R. (2025). Enantioselective Synthesis of Chiral Seven-Membered Ring via Rh-Catalyzed 1,4-Addition of Arylboronic Acids to Enones. Organic Chemistry Frontiers.
• (2025). Inherently Chiral Seven- and Eight-Membered Rings: Enantioselective Synthesis and Applications. The Journal of Organic Chemistry.
• Enantioselective synthesis of seven-membered carbo- and heterocycles by organocatalyzed intramolecular Michael addition. SciSpace.
• Wang, H.-R., et al. (2025). Enantioselective synthesis of chiral seven-membered rings via Rh-catalyzed 1,4-addition of arylboronic acids to enones. RSC Publishing.
• (2025). Organocatalytic Enantioselective Synthesis of Seven‐Membered Ring with Inherent Chirality.
• 1,2-Diazepines | Request PDF.
• (2025).
• Chiral-pool synthesis of 1,2,4-trisubstituted 1,4-diazepanes as novel σ1 receptor ligands. ScienceDirect.
• Godard-Carles, J., et al. (n.d.).
• Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams. The Journal of Organic Chemistry.
• Stereoselective and Economical Methods for Chemical Synthesis of Essential Medicines. ProQuest.
• Chiral auxiliary. Wikipedia.
• Bessonov, I. V., et al. (2005). Stereoselective Synthesis of 1,2-Diamino-1,2-diarylethane Derivatives.
• Chiral Auxiliaries. Sigma-Aldrich.
• Racemiz
• Racemization Overview, Mechanism & Examples. Study.com.
• Enantioselective Synthesis of "Quaternary" 1,4-benzodiazepin-2-one Scaffolds via Memory of Chirality. PubMed.
• Racemization of oxazepam and chiral 1,4-benzodiazepines. DFT study of the reaction mechanism in aqueous solution. Organic & Biomolecular Chemistry.
• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.
• Asymmetric synthesis of dibenzo[b,d]azepines by Cu-catalyzed reductive or borylative cycliz
• Racemization of Serine Residues Catalyzed by Dihydrogen Phosphate Ion: A Comput

• Stereoselective Synthesis of Benzo[e][10][11]oxazino[4,3-a][10][11]diazepine-6,12-diones with Two Diversity Positions. ACS Publications.

• Synthesis of benzodiazepines.
• Synthesis and characterization of new 1,2-diazepine derivative.
• Identification, synthesis and characterization of principal process related potential impurities in Diazepam. Journal of Chemical and Pharmaceutical Research.
• Asymmetric synthesis of dibenzo[b,d]azepines by Cu-catalyzed reductive or borylative cycliz
• Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazin
• Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones
• Stereochemistry in Organic Molecules: Concepts, Analytical Methods, and Pharmaceutical Applications.
• Remote Control of Diastereoselectivity in Intramolecular Reactions of Chiral Allylsilanes. PubMed Central.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. BOC Sciences.
• Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applic
• Alum, B. N. (2024). Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications.
• The End of the Beginning of Mechanical Stereochemistry. PubMed Central.

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• 2. researchgate.net [researchgate.net]
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• 6. Racemization Overview, Mechanism & Examples - Lesson | Study.com [study.com]
• 7. mdpi.com [mdpi.com]
• 8. Racemization of oxazepam and chiral 1,4-benzodiazepines. DFT study of the reaction mechanism in aqueous solution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. Enantioselective synthesis of chiral seven-membered rings via Rh-catalyzed 1,4-addition of arylboronic acids to enones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Enantioselective synthesis of chiral seven-membered rings via Rh-catalyzed 1,4-addition of arylboronic acids to enones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. idus.us.es [idus.us.es]
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• 15. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Chiral-pool synthesis of 1,2,4-trisubstituted 1,4-diazepanes as novel σ1 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
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Stability issues with Tert-butyl 1,2-diazepane-1-carboxylate during storage

Welcome to the technical support center for Tert-butyl 1,2-diazepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues encountered during the storage and handling of this compound. By understanding the chemical nature of this molecule, we can anticipate and mitigate potential degradation, ensuring the integrity of your experiments.

Introduction

Tert-butyl 1,2-diazepane-1-carboxylate is a valuable building block in medicinal chemistry, incorporating a diazepane ring system. The stability of this compound is paramount for reproducible and reliable experimental outcomes. This guide provides a framework for identifying and resolving common stability challenges, based on the chemical properties of its core functional groups: the Boc-protected hydrazine and the cyclic diazepane structure.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Tert-butyl 1,2-diazepane-1-carboxylate?

A1: To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment. Recommended storage is at 2-8°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and atmospheric oxygen.

Q2: I've noticed a discoloration of the compound over time. What could be the cause?

A2: Discoloration, such as a yellowish or brownish tint, can be an indicator of degradation. This may be due to oxidation of the hydrazine moiety or other slow decomposition pathways. It is advisable to re-analyze the purity of the material if any visual changes are observed.

Q3: How stable is the Boc (tert-butoxycarbonyl) protecting group?

A3: The Boc group is known to be labile under acidic conditions.[1][2][3] Even trace amounts of acidic impurities in your storage container or solvents can lead to the cleavage of the Boc group, yielding the free diazepane. The Boc group is generally stable to basic and nucleophilic conditions.[1][2]

Q4: Can high temperatures affect the stability of this compound?

A4: Yes, elevated temperatures can promote the thermal deprotection of the Boc group.[4][5] It is recommended to avoid prolonged exposure to high temperatures during storage and in experimental setups where the compound is not a direct participant in a high-temperature reaction.

Q5: Is Tert-butyl 1,2-diazepane-1-carboxylate sensitive to light?

Troubleshooting Guide

This section addresses specific issues you might encounter and provides a logical approach to resolving them.

Issue 1: Inconsistent results in my reaction where Tert-butyl 1,2-diazepane-1-carboxylate is a starting material.

• Potential Cause: Degradation of the starting material leading to lower effective concentration and the presence of impurities that may interfere with the reaction.

• Troubleshooting Steps:

  • Assess Purity: Before use, and especially if the compound has been in storage for an extended period, verify its purity using an appropriate analytical method such as HPLC or ¹H NMR.

  • Check for Boc-Deprotection: In the ¹H NMR spectrum, the presence of a singlet around 1.4-1.5 ppm is characteristic of the tert-butyl protons of the Boc group.[7] A decrease in the integration of this peak relative to other protons on the molecule suggests partial deprotection.

  • Investigate Storage Conditions: Review your storage and handling procedures. Ensure the compound has not been exposed to acidic conditions, high temperatures, or excessive light.

Issue 2: Appearance of an unexpected, more polar spot on my TLC plate.

• Potential Cause: The formation of the deprotected 1,2-diazepane, which is a free amine and therefore significantly more polar than the Boc-protected starting material.

• Troubleshooting Steps:

  • Co-spotting: If you have a standard of the deprotected 1,2-diazepane, co-spot it on the TLC plate to confirm the identity of the new spot.

  • pH Check: If the compound is used in a solution, check the pH. An acidic pH could be the cause of the deprotection.

  • Solvent Purity: Ensure that the solvents used to dissolve the compound are free from acidic impurities.

Issue 3: Mass spectrometry analysis shows a mass corresponding to the deprotected compound.

• Potential Cause: In-source fragmentation in the mass spectrometer or actual degradation of the sample.

• Troubleshooting Steps:

  • Soft Ionization: Use a softer ionization technique (e.g., Electrospray Ionization - ESI) if not already in use, to minimize in-source fragmentation.

  • LC-MS Analysis: Couple HPLC with mass spectrometry (LC-MS) to separate the components of your sample before they enter the mass spectrometer. This will help you determine if the deprotected compound is present in the sample or is being formed during analysis.

Visualizing the Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting stability issues with Tert-butyl 1,2-diazepane-1-carboxylate.

Caption: Troubleshooting workflow for stability issues.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of Tert-butyl 1,2-diazepane-1-carboxylate. Method optimization may be required for your specific instrumentation.

• Instrumentation:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid

  • Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid

• Gradient:

  • Start with a gradient of 5-95% Solvent B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Sample Preparation:

  • Prepare a stock solution of Tert-butyl 1,2-diazepane-1-carboxylate in acetonitrile or methanol at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• Analysis:

  • Inject 10 µL of the prepared sample.

  • Monitor the chromatogram for the main peak corresponding to the compound and any impurity peaks.

  • The deprotected compound, being more polar, will have a shorter retention time.

Protocol 2: Monitoring Degradation by ¹H NMR Spectroscopy

This protocol can be used to monitor the stability of the compound over time or under specific stress conditions.

• Instrumentation:

  • NMR spectrometer (300 MHz or higher)

• Sample Preparation:

  • Dissolve 5-10 mg of Tert-butyl 1,2-diazepane-1-carboxylate in a deuterated solvent (e.g., CDCl₃, MeOD).

  • Acquire a baseline ¹H NMR spectrum.

• Analysis:

  • Pay close attention to the singlet peak corresponding to the nine protons of the tert-butyl group of the Boc protector, which typically appears around 1.4-1.5 ppm.[7]

  • Integrate this peak and compare its integration value to the integration of other well-resolved peaks from the diazepane ring.

  • A decrease in the relative integration of the Boc group peak over time indicates deprotection.

Data Summary

Potential Degradation Pathway	Key Contributing Factors	Recommended Preventative Measures	Analytical Method for Detection
Boc Deprotection	Acidic conditions, high temperatures	Store in a neutral, dry environment; avoid heat	¹H NMR (disappearance of t-butyl signal), HPLC (appearance of a more polar peak)
Oxidation	Exposure to atmospheric oxygen	Store under an inert atmosphere (N₂ or Ar)	HPLC-MS (detection of oxidized species), visual inspection (discoloration)
Photodegradation	Exposure to UV or visible light	Store in an amber vial or protect from light	HPLC (appearance of new impurity peaks)

Best Practices for Storage and Handling

• Upon Receipt: Verify the purity of the compound immediately upon receipt.

• Storage: Store at 2-8°C, under an inert atmosphere, and protected from light.

• Handling: Use clean, dry glassware. If transferring the compound from its original container, do so in a dry, inert atmosphere if possible.

• Solvents: Use high-purity, anhydrous solvents when preparing solutions.

• Routine Checks: For long-term storage, it is advisable to periodically re-check the purity of the compound, especially before use in a critical reaction step.

By adhering to these guidelines, you can significantly enhance the stability of your Tert-butyl 1,2-diazepane-1-carboxylate and ensure the reliability of your experimental data.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]

• ResearchGate. (2025). Deprotection of a Primary Boc Group under Basic Conditions. Retrieved from [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?. Retrieved from [Link]

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Agilent. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Retrieved from [Link]

• Reddit. (n.d.). Advice on storing/handling hydrazine. Retrieved from [Link]

• Chemical Suppliers. (2015). SAFETY DATA SHEET HYDRAZINE STANDARD 50ppb. Retrieved from [Link]

• Oxford Academic. (n.d.). Hydrolysis of tert‐butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert‐butyl ether. Retrieved from [Link]

• SID. (n.d.). PHOTODEGRADATION OF AROMATIC AMINES BY AG-TIO2 PHOTOCATALYST. Retrieved from [Link]

• NIH. (2013). The chemistry of amine radical cations produced by visible light photoredox catalysis. Retrieved from [Link]

• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra to show BOC deprotection on the carbonate unit in the.... Retrieved from [Link]

• EPA. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Graphite-Catalyzed Electro-Oxidation of Hydrazine Derivatives Using Sodium Chloride under Green and Sustainable Chemistry. Retrieved from [Link]

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• Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

• RSC Publishing. (n.d.). Application of photo degradation for remediation of cyclic nitramine and nitroaromatic explosives. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC-UV chromatograms of standard carbamate mix standard using 220 nm wavelength at different mobile phase concentrations. Retrieved from [Link]

• NIH. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Scribd. (n.d.). HPLC Method for Analyzing Carbamate Pesticides. Retrieved from [Link]

• NJ.gov. (n.d.). Hydrazine - Hazardous Substance Fact Sheet. Retrieved from [Link]

• ACS Publications. (n.d.). Hydrazine Oxidation Electrocatalysis. Retrieved from [Link]

• PubMed. (n.d.). Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers. Retrieved from [Link]

• DTIC. (n.d.). Oxidation of Hydrazine in Aqueous Solutions. Retrieved from [Link]

• ACS Publications. (n.d.). Journal of Chemical Education. Retrieved from [Link]

• RSC Publishing. (2022). Understanding hydrazine oxidation electrocatalysis on undoped carbon. Retrieved from [Link]

• ResearchGate. (2025). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. Retrieved from [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting N-Boc Deprotection of Hindered Amines

Welcome to the technical support center for N-Boc deprotection, with a specialized focus on sterically hindered amines. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with this common but often troublesome transformation. Here, we move beyond simple protocols to explore the underlying chemistry, providing you with the insights needed to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Core Issues: Sluggish Reactions and Incomplete Deprotection

Question 1: My N-Boc deprotection on a hindered secondary amine is extremely slow or incomplete using standard TFA/DCM conditions. What is happening at the molecular level, and how can I overcome this?

Answer:

This is a classic problem when dealing with sterically encumbered amines. The tert-butyloxycarbonyl (Boc) group's removal is an acid-catalyzed process that involves several steps.[1] With hindered amines, the steric bulk around the nitrogen atom impedes the initial protonation of the carbamate's carbonyl oxygen, which is the first and crucial step of the deprotection mechanism.[2] This increased activation energy barrier leads to a sluggish or incomplete reaction under standard conditions.

To address this, you have several options that involve modifying the reaction environment to favor the deprotection pathway:

• Increase Acid Strength and Concentration: While 20-50% TFA in DCM is standard, for hindered substrates, using neat TFA or a higher concentration can be more effective.[3]

• Elevate the Temperature: Gentle heating (e.g., to 40-50 °C) can provide the necessary energy to overcome the activation barrier.[3] However, this should be done cautiously, as it can also promote side reactions.

• Optimize Solvent Choice: While DCM is common, other solvents can influence the reaction rate. For instance, using protic solvents like methanol with HCl can be effective.[3]

Question 2: I'm observing a significant amount of side product formation, particularly tert-butylation of electron-rich aromatic rings in my molecule. How can I prevent this?

Answer:

The formation of tert-butyl adducts is a common side reaction during Boc deprotection.[4] The mechanism involves the generation of a tert-butyl cation, which is a potent electrophile.[2] This cation can then be "trapped" by any nucleophilic species present in the reaction mixture, including electron-rich aromatic rings, thiols, or even the solvent.[3][4]

The most effective strategy to mitigate this is the use of scavengers . These are molecules that are more nucleophilic than your substrate and will preferentially react with the tert-butyl cation.

Commonly Used Scavengers:

Scavenger	Function	Typical Concentration
Anisole or Thioanisole	Acts as a cation trap through electrophilic aromatic substitution.	5-10% (v/v)
Triethylsilane (TES) or Triisopropylsilane (TIS)	Reduces the tert-butyl cation to isobutane.	2.5-5% (v/v)
Water	Can act as a scavenger, but its presence can also affect the acidity of the medium.[5]	Small amounts

Alternative Deprotection Strategies for Highly Hindered Amines

Question 3: Standard acidic methods are failing for my exceptionally hindered substrate, even with optimization. What are some robust, alternative deprotection methods I can try?

Answer:

When standard acidic conditions are insufficient, it's time to explore alternative strategies that operate via different mechanisms. Here are several field-proven methods for deprotecting highly hindered N-Boc amines:

1. Thermal Deprotection:

This method avoids the use of acids altogether, relying on heat to induce the elimination of isobutylene and carbon dioxide.[6] It can be performed in a high-boiling solvent or even neat.[7] Continuous-flow reactors are particularly effective for this, allowing for precise temperature control and rapid heating, which can lead to cleaner reactions and higher yields.[8][9][10]

• Key Advantage: Avoids acidic conditions, which is beneficial for substrates with other acid-sensitive functional groups.[8]

• Consideration: High temperatures may not be suitable for thermally labile molecules.[6]

2. Lewis Acid-Catalyzed Deprotection:

Lewis acids can effectively catalyze Boc deprotection by coordinating to the carbonyl oxygen, which facilitates the departure of the tert-butyl group.[11] This approach can be milder than using strong Brønsted acids.

• Common Lewis Acids: ZnBr₂, AlCl₃, SnCl₄, TMSI.[11][12][13]

• Mechanism: The Lewis acid coordinates to the carbonyl oxygen, weakening the C-O bond and promoting the formation of the tert-butyl cation.[11]

3. Microwave-Assisted Deprotection:

Microwave irradiation can significantly accelerate the deprotection reaction, often leading to shorter reaction times and improved yields.[14][15][16] This can be applied to both acidic and thermal deprotection methods. For instance, using solid-supported sulfonic acids in conjunction with microwave heating has been shown to be highly effective.[14]

4. Milder, Non-Acidic Reagents:

For substrates that are sensitive to both strong acids and high temperatures, milder reagents can be employed.

• Oxalyl Chloride in Methanol: This system provides a mild and selective method for N-Boc deprotection at room temperature.[17][18][19]

• Trimethylsilyl Iodide (TMSI): TMSI is a powerful reagent for cleaving Boc groups under neutral conditions, often used for sensitive substrates.[13][20][21]

Experimental Protocols

Protocol 1: Standard Deprotection with TFA and Scavengers

This protocol is a good starting point for most N-Boc protected amines, including moderately hindered ones.

• Dissolve the N-Boc protected amine (1.0 equiv) in dichloromethane (DCM).

• Add a scavenger, such as triethylsilane (2.5-5% v/v).[22]

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) to a final concentration of 20-50% (v/v).[22]

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-4 hours.[3]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The resulting amine is typically obtained as a TFA salt. If the free amine is required, redissolve the residue in an appropriate organic solvent and wash with a mild base, such as a saturated sodium bicarbonate solution.[3]

Protocol 2: Thermal Deprotection in a Continuous-Flow Reactor

This method is suitable for thermally stable, hindered substrates where acidic conditions are to be avoided.[10]

• Prepare a solution of the N-Boc protected amine in a suitable high-boiling solvent (e.g., trifluoroethanol, toluene).[10]

• Set up a continuous-flow reactor with a heated coil.

• Pump the solution through the heated coil at a defined flow rate to achieve the desired residence time and temperature (e.g., 240 °C for 30 minutes).[10][23]

• Collect the output from the reactor.

• Remove the solvent under reduced pressure to obtain the deprotected amine.

Protocol 3: Deprotection using Oxalyl Chloride in Methanol

A mild method for substrates with acid-sensitive functional groups.[3][17]

• Dissolve the N-Boc protected amine in methanol.

• Add oxalyl chloride (typically 3 equivalents) dropwise to the solution at room temperature.[3]

• Stir the reaction for 1-4 hours, monitoring by TLC or LC-MS.[17]

• Upon completion, quench the reaction by carefully adding a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate to yield the deprotected amine.

Visualizing the Mechanisms and Workflows

Caption: Mechanisms of Acid-Catalyzed vs. Thermal N-Boc Deprotection.

Caption: Troubleshooting Workflow for Hindered N-Boc Deprotection.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.

• Li, B., Li, R., Dorff, P., McWilliams, J. C., Guinn, R. M., Guinness, S. M., Han, L., Wang, K., & Yu, S. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry, 84(8), 4846–4855.

• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.

• Lundin, R., & Ioannidis, P. Microwave-Assisted Deprotection of Boc-Protected Amines and Amino Acid Derivatives Using Solid Phase Supported Sulfonic Acids. Biotage.

• Li, B., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry.

• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Vapourtec.

• N-Boc deprotection issues and alternative methods. Benchchem.

• O'Brien, A. G., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.

• Thermal Methods for BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Reddit discussion on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.

• Jia, Y., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry, 4(3).

• Amine Protection and Deprotection. Master Organic Chemistry.

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24507–24511.

• Application Note – N-Boc deprotection. Sigma-Aldrich.

• ResearchGate discussion on Boc deprotection without using acid.

• Huang, Z., et al. (2022). Facile and efficient n-boc deprotection of amide and sulfonamide under microwave irradiation in water. Heterocycles, 104(9), 1559.

• Green Chemistry Approaches to N-Boc Protection and Deprotection. Benchchem.

• Troubleshooting incomplete Boc deprotection. Benchchem.

• O'Brien, A. G., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.

• Aouf, N.-E., et al. (2012). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Chilean Chemical Society.

• Jia, Y., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar.

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health.

• Lewis Acids for BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.

• Klapars, A., et al. (2014). N-Boc deprotection and isolation method for water-soluble zwitterionic compounds. Organic Letters, 17(1), 102–105.

• Kim, J., & Tanyeli, C. (2012). Microwave-assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. Bulletin of the Korean Chemical Society, 33(4), 1146–1152.

• Mansha, M., et al. Microwave-assisted N-Boc deprotection under mild basic conditions using K3PO4·H2O in MeOH. ResearchGate.

• Boukattaya, F., et al. (2015). A Novel Method for the Deprotection of N-Boc-D-Glucosamine-Ac by Irradiation via Microwave. International Journal of Engineering and Technical Research, 3(10).

• Boc Deprotection - TMSI. Common Organic Chemistry.

• Stanković, M., et al. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR.

• Rapid N-Boc Deprotection with TFA. Scribd.

• Rapid and Facile Lewis Acid Catalyzed Boc Protection of Amines. ResearchGate.

• Troubleshooting N-Boc deprotection in the presence of sensitive functional groups. Benchchem.

• Selective deprotection of Boc amines in the presence of other protecting groups. Benchchem.

• Boc-Protected Amino Groups. Organic Chemistry Portal.

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Vyle, J. S., & Fasoli, E. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(19), 6296.

• Aouf, N.-E., et al. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 02(03), 226–233.

Sources

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• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. mcours.net [mcours.net]
• 13. N-Boc deprotection and isolation method for water-soluble zwitterionic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 16. ijcea.org [ijcea.org]
• 17. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
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• 22. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Scalability of Tert-butyl 1,2-diazepane-1-carboxylate Synthesis

Welcome to the technical support center for the synthesis of tert-butyl 1,2-diazepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the scalable synthesis of this important heterocyclic building block.

Introduction

Tert-butyl 1,2-diazepane-1-carboxylate is a valuable intermediate in medicinal chemistry, offering a unique seven-membered diazepane scaffold. The presence of the Boc protecting group allows for selective functionalization at the N2 position, making it a versatile component in the synthesis of complex molecules with potential therapeutic applications. While several synthetic routes to diazepane cores have been reported, achieving a scalable, high-yielding, and pure synthesis of this specific N-Boc protected 1,2-diazepane can present challenges. This guide will focus on a common and scalable approach: the cyclization of a 1,5-dihalopentane with tert-butyl carbazate. We will explore the nuances of this reaction, from optimizing conditions to troubleshooting common pitfalls.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to tert-butyl 1,2-diazepane-1-carboxylate?

A1: The most straightforward and scalable approach is the double N-alkylation of tert-butyl carbazate with a 1,5-dihalopentane, such as 1,5-dibromopentane or 1,5-diiodopentane, in the presence of a suitable base and solvent. This one-pot reaction, while conceptually simple, requires careful control of reaction parameters to favor intramolecular cyclization over intermolecular polymerization.

Q2: Why is the choice of base critical in this synthesis?

A2: The base plays a crucial role in deprotonating the tert-butyl carbazate, facilitating its nucleophilic attack on the dihalopentane. A common choice is a moderately strong, non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Stronger bases, such as sodium hydride (NaH), can also be used but may increase the risk of side reactions like elimination. The choice of base can also influence the reaction kinetics and the solubility of the reactants.

Q3: What are the recommended solvents for this reaction?

A3: Polar aprotic solvents are generally preferred for this type of N-alkylation. Acetonitrile (MeCN) and N,N-dimethylformamide (DMF) are excellent choices as they effectively dissolve the reactants and facilitate the SN2 reaction. The choice of solvent can also impact the reaction temperature and work-up procedure.

Q4: I am observing a significant amount of a white, insoluble material in my reaction. What is it likely to be?

A4: This is a common issue and is often due to the formation of polymeric byproducts. This occurs when a molecule of tert-butyl carbazate reacts with two different molecules of 1,5-dihalopentane, leading to linear chain extension instead of cyclization. This can be minimized by using high dilution conditions, which favor the intramolecular reaction.

Q5: What is the best way to monitor the progress of the reaction?

A5: The reaction can be effectively monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). By spotting the reaction mixture against the starting materials, you can track the consumption of the 1,5-dihalopentane and the appearance of the product spot. LC-MS is particularly useful for confirming the mass of the desired product and identifying any major byproducts.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive reagents- Insufficiently strong base- Low reaction temperature	- Check the purity and activity of tert-butyl carbazate and 1,5-dihalopentane.- Switch to a stronger base (e.g., from K₂CO₃ to Cs₂CO₃ or NaH).- Increase the reaction temperature, ensuring it is appropriate for the chosen solvent.
Formation of Polymeric Byproducts	- High concentration of reactants	- Employ high dilution conditions by slowly adding the 1,5-dihalopentane to a solution of tert-butyl carbazate and base.- Consider using a syringe pump for very slow addition.
Presence of Mono-alkylated Intermediate	- Insufficient reaction time or temperature- Stoichiometry imbalance	- Increase the reaction time and/or temperature to promote the second alkylation and cyclization.- Ensure at least a 1:1 molar ratio of 1,5-dihalopentane to tert-butyl carbazate.
Difficulty in Product Purification	- Co-elution with byproducts on silica gel- Product is an oil and difficult to handle	- If byproducts are less polar, consider a pre-purification step by washing the crude product with a non-polar solvent like hexane.- For oily products, ensure complete removal of solvent under high vacuum. If it remains an oil, it can be used directly in the next step if sufficiently pure.
Incomplete Boc Protection	- This is more relevant if you are synthesizing the parent 1,2-diazepane first and then protecting it. Issues can arise from steric hindrance or inefficient Boc anhydride.	- Use a more potent activating agent for the Boc group if necessary.- Ensure the reaction conditions are anhydrous if using sensitive reagents.[1]

Experimental Protocol: Scalable Synthesis of Tert-butyl 1,2-diazepane-1-carboxylate

This protocol is a representative procedure and may require optimization for specific laboratory conditions and scales.

Materials:

• 1,5-Dibromopentane

• Tert-butyl carbazate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Syringe pump (recommended for large-scale)

• Standard glassware for work-up and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tert-butyl carbazate (1.0 eq) and anhydrous potassium carbonate (2.5 eq). Add anhydrous acetonitrile to create a stirrable slurry (e.g., 0.1 M final concentration of 1,5-dibromopentane).

• Addition of Dihalide: Dissolve 1,5-dibromopentane (1.0 eq) in anhydrous acetonitrile. Add this solution dropwise to the stirred slurry of tert-butyl carbazate and potassium carbonate at room temperature over several hours. For larger scale reactions, the use of a syringe pump for slow addition is highly recommended to maintain high dilution and favor cyclization.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Rinse the filter cake with acetonitrile. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Extraction: Dissolve the crude residue in ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tert-butyl 1,2-diazepane-1-carboxylate.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure product.

Data Presentation

Table 1: Reagent Properties and Safety Information

Reagent	Molecular Formula	MW ( g/mol )	Key Hazards
1,5-Dibromopentane	C₅H₁₀Br₂	229.94	Irritant, handle in a fume hood.[2][3]
Tert-butyl carbazate	C₅H₁₂N₂O₂	132.16	Flammable solid, toxic if swallowed or in contact with skin.[4][5][6]
Potassium Carbonate	K₂CO₃	138.21	Irritant.
Acetonitrile	C₂H₃N	41.05	Flammable, toxic.

Table 2: Expected NMR Data for Tert-butyl 1,2-diazepane-1-carboxylate

Nucleus	Expected Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H	~3.2-3.4	m	4H	N-CH₂
¹H	~1.6-1.8	m	6H	C-CH₂-C
¹H	1.48	s	9H	C(CH₃)₃
¹³C	~156	s	1C	C=O
¹³C	~80	s	1C	C(CH₃)₃
¹³C	~45-50	t	2C	N-CH₂
¹³C	~28	t	1C	Central CH₂
¹³C	~25	t	2C	Flanking CH₂
¹³C	28.5	q	3C	C(CH₃)₃

Note: These are predicted values based on the structure and data for similar compounds. Actual shifts may vary depending on the solvent and instrument.

Visualizations

Caption: Troubleshooting decision tree for low yield in the synthesis.

References

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Frontiers | Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. US5466799A - Synthesis of benzodiazepines - Google Patents [patents.google.com]

Removal of unreacted starting materials in 1,2-diazepane synthesis

A Guide to the Effective Removal of Unreacted Starting Materials

Welcome to the technical support center for 1,2-diazepane synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of 1,2-diazepanes, specifically focusing on the removal of unreacted starting materials. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience to provide you with robust and reliable solutions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the workup and purification of your 1,2-diazepane product. We delve into the causality behind these challenges and provide detailed, step-by-step protocols to resolve them.

Problem 1: My crude NMR shows the presence of unreacted hydrazine starting material. How can I remove it?

Underlying Principle: Hydrazine and its simple alkyl or aryl derivatives are basic compounds due to the lone pair of electrons on the nitrogen atoms. This basicity can be exploited to separate them from the less basic 1,2-diazepane product through an acid-base extraction.

Solution: Acid-Base Extraction

An acid-base extraction is a liquid-liquid extraction technique that separates compounds based on their different acid-base properties.[1][2][3] By treating the crude reaction mixture with an aqueous acidic solution, the basic hydrazine starting material will be protonated to form a water-soluble salt, which will partition into the aqueous layer. The desired 1,2-diazepane, being a weaker base, will remain in the organic layer.

Step-by-Step Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl or 5% aqueous citric acid). The choice of acid depends on the stability of your 1,2-diazepane.

• Separation: Gently shake the separatory funnel, venting frequently to release any pressure buildup. Allow the layers to separate completely. The protonated hydrazine salt will be in the lower aqueous layer (for DCM) or upper aqueous layer (for EtOAc).

• Extraction: Drain the aqueous layer. Repeat the acidic wash two to three times to ensure complete removal of the hydrazine.

• Neutralization and Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid, followed by a wash with brine (saturated aqueous NaCl) to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified 1,2-diazepane.

Problem 2: I've performed an acid wash, but I still see impurities. My starting material was a dicarbonyl compound. How can I remove it?

Underlying Principle: Dicarbonyl compounds, such as 1,5-diketones, which are common precursors for 1,2-diazepines, are neutral and will not be removed by an acidic wash.[4] However, their polarity is often significantly different from the 1,2-diazepane product, making them amenable to separation by chromatography.

Solution: Flash Column Chromatography

Flash column chromatography is a purification technique that separates compounds based on their differential adsorption to a stationary phase. For the separation of a 1,2-diazepane from a less polar dicarbonyl starting material, normal-phase chromatography using silica gel is typically effective.

Step-by-Step Protocol for Flash Column Chromatography:

• Stationary Phase Selection: Choose a suitable stationary phase. Silica gel is the most common choice for normal-phase chromatography.

• Mobile Phase Selection: Determine an appropriate mobile phase (eluent) system using thin-layer chromatography (TLC). A good solvent system will show a clear separation between your 1,2-diazepane and the dicarbonyl starting material, with the product having a lower Rf value (retention factor) than the less polar starting material. Common eluents include mixtures of hexanes and ethyl acetate.

• Column Packing: Pack a glass column with the chosen stationary phase as a slurry in the mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and load it onto the column.

• Elution and Fraction Collection: Elute the column with the mobile phase, collecting fractions. Monitor the separation by TLC.

• Concentration: Combine the fractions containing the pure 1,2-diazepane and concentrate under reduced pressure.

Table 1: Typical Solvent Systems for Chromatography of 1,2-Diazepanes

Starting Material Impurity	Stationary Phase	Typical Eluent System (v/v)	Notes
1,5-Diketone	Silica Gel	Hexanes/Ethyl Acetate (e.g., 4:1 to 1:1)	The less polar diketone will elute first.
Hydrazine	Silica Gel	Dichloromethane/Methanol (e.g., 99:1 to 95:5)	The more polar hydrazine will have a lower Rf.
Aryl Hydrazine	Silica Gel	Hexanes/Ethyl Acetate or Toluene/Acetone	Polarity can vary based on substitution.

Problem 3: My 1,2-diazepane is a solid, but it is difficult to purify by chromatography. Are there alternative methods?

Underlying Principle: If your 1,2-diazepane is a crystalline solid and the unreacted starting materials have different solubilities in a particular solvent system at different temperatures, recrystallization can be a highly effective purification method.

Solution: Recrystallization

Recrystallization is a purification technique for solids that involves dissolving the impure compound in a suitable solvent at an elevated temperature and then allowing it to crystallize as the solution cools. The impurities remain in the solution.

Step-by-Step Protocol for Recrystallization:

• Solvent Selection: Choose a solvent in which your 1,2-diazepane is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. The impurities should either be very soluble or insoluble at all temperatures. Common solvents include ethanol, isopropanol, or mixtures like ethanol/water.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot solvent to dissolve it completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool it further in an ice bath to induce crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven. The purity of the recrystallized product can be assessed by its melting point and NMR spectroscopy.[5]

Frequently Asked Questions (FAQs)

Q1: Can I use a basic wash to remove unreacted dicarbonyl starting materials?

A1: Generally, no. Dicarbonyl compounds are typically neutral and will not react with a weak base. A strong base, such as sodium hydroxide, might lead to undesired side reactions with your 1,2-diazepane or the starting material itself.

Q2: My 1,2-diazepane is also basic. Will I lose product during the acid wash?

A2: It is possible to lose some product if your 1,2-diazepane is strongly basic. To minimize this, use a weak acid like 5% citric acid or a saturated solution of ammonium chloride (NH₄Cl) for the wash. Performing multiple washes with a smaller volume of the acidic solution can also be more effective and reduce product loss compared to a single wash with a large volume.

Q3: I am using a protected hydrazine (e.g., a Boc-protected hydrazine). How do I remove the unreacted starting material?

A3: A Boc-protected hydrazine is less basic and may not be efficiently removed by an acid wash. In this case, flash column chromatography is the preferred method of purification. The Boc group increases the lipophilicity of the hydrazine, often leading to a good separation from the more polar 1,2-diazepane product on silica gel.

Q4: Are there any specific safety precautions I should take when working with hydrazine starting materials?

A4: Yes. Hydrazine and its derivatives are often toxic and potentially carcinogenic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS) for the specific hydrazine derivative you are using.

Visualizing the Purification Workflow

The following diagram illustrates a general decision-making workflow for the purification of 1,2-diazepanes.

Caption: Decision tree for purification of 1,2-diazepanes.

References

• 1,2-Diazepines | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Acid–base extraction. (2023, December 29). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Libretexts. (2021, October 23). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Ahmad, I., et al. (2008). Synthesis of chiral hydrazine reagents and their application for liquid chromatographic separation of carbonyl compounds via diastereomer formation. Journal of Chromatography A, 1194(1), 93-101. [Link]

• Samshuddin, S., et al. (2012). Synthesis and characterization of new 1,2-diazepine derivative. Der Pharma Chemica, 4(6), 2198-2201. [Link]

• Bar-Ziv, R., et al. (2021). Comparative Physical Study of Three Pharmaceutically Active Benzodiazepine Derivatives: Crystalline versus Amorphous State and Crystallization Tendency. Molecular Pharmaceutics, 18(5), 1956-1968. [Link]

• What is an Acid and Base Extraction? - Engineering Ideas Clinic. (n.d.). Confluence. Retrieved January 17, 2026, from [Link]

• Acid-Base Extraction. (n.d.). Retrieved January 17, 2026, from [Link]

• Amine workup. (2022, March 12). Reddit. Retrieved January 17, 2026, from [Link]

• Sternbach, L. H. (1970). Preparation of diazepam. U.S.

• Chromatographic methods of determining hydrazine and its polar derivatives. (2021). Journal of Analytical Chemistry, 76(13), 1547-1563. [Link]

• Need a purification method for a free hydrazone. (2021, July 26). Reddit. Retrieved January 17, 2026, from [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131. [Link]

• How can I remove excess Hydrazine Hydrate from a reaction done in ethanol? (2019, October 16). ResearchGate. Retrieved January 17, 2026, from [Link]

• Nicholas, C. A., et al. (2022). Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. Frontiers in Chemical Engineering, 4, 877498. [Link]

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• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam [frontiersin.org]

Technical Support Center: Improving Regioselectivity in 1,2-Diazepane Functionalization

Welcome to the Technical Support Center for the regioselective functionalization of 1,2-diazepanes. This guide is designed for researchers, scientists, and drug development professionals actively working with this important heterocyclic scaffold. The unique arrangement of the two adjacent nitrogen atoms in the 1,2-diazepane ring presents a significant challenge in controlling the site of functionalization. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate these challenges and achieve your desired regiochemical outcomes.

Introduction: The Challenge of Regioselectivity in 1,2-Diazepanes

The 1,2-diazepane framework is a key structural motif in a variety of biologically active compounds.[1] However, the presence of two nucleophilic nitrogen atoms at the 1- and 2-positions often leads to the formation of regioisomeric mixtures during functionalization reactions such as acylation, alkylation, and arylation. The subtle differences in the steric and electronic environments of N-1 and N-2 make achieving high regioselectivity a non-trivial task. This guide will equip you with the knowledge and practical strategies to control these reactions effectively.

Frequently Asked Questions (FAQs)

Q1: We are observing a mixture of N-1 and N-2 acylated products in our reaction. What are the primary factors influencing this lack of selectivity?

A1: The regioselectivity of 1,2-diazepane acylation is a delicate balance of steric and electronic factors. The N-1 position is generally less sterically hindered than the N-2 position, which is flanked by the adjacent nitrogen. However, the electronic nature of the diazepane ring and the acylating agent also play a crucial role. The relative nucleophilicity of the two nitrogen atoms can be influenced by substituents on the diazepane ring and the reaction conditions.

Q2: How can we confirm the identity of our N-1 and N-2 substituted regioisomers?

A2: Unequivocal structure determination is critical. A combination of spectroscopic techniques is recommended:

• NMR Spectroscopy: 1H and 13C NMR are powerful tools. Protons and carbons closer to the site of substitution will exhibit different chemical shifts. 2D NMR techniques like HSQC and HMBC can help establish long-range correlations and definitively assign the position of the new substituent.[2][3][4][5][6]

• Mass Spectrometry: While mass spectrometry will confirm the addition of the functional group, fragmentation patterns can sometimes provide clues about the substitution site.

• X-ray Crystallography: If suitable crystals can be obtained, single-crystal X-ray diffraction provides unambiguous structural proof.

Q3: Can protecting group strategies be used to achieve regioselective functionalization?

A3: Yes, a protecting group strategy is a viable, albeit longer, approach.[7][8] You can selectively protect one nitrogen atom, functionalize the other, and then deprotect. The choice of protecting group is critical and will depend on its orthogonality to the subsequent reaction conditions. For example, a Boc group can be used to protect one nitrogen, followed by functionalization of the other nitrogen, and subsequent removal of the Boc group under acidic conditions.

Troubleshooting Guides

Guide 1: Poor Regioselectivity in N-Acylation

Problem: Your acylation reaction with an acyl chloride or anhydride is yielding an inseparable mixture of N-1 and N-2 acylated 1,2-diazepanes.

Causality Analysis: The distribution of N-1 and N-2 products is kinetically and/or thermodynamically controlled. At lower temperatures, the less sterically hindered N-1 position may react faster. However, the N-2 acylated product might be thermodynamically more stable in some cases. The choice of base and solvent can significantly influence the reaction pathway.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor regioselectivity in N-acylation.

Step-by-Step Solutions:

• Modify the Base:

  • Rationale: The nature of the base can influence the deprotonation equilibrium of the two nitrogen atoms and the aggregation state of the resulting amide.

  • Suggestion: If you are using a strong, non-coordinating base like LDA or NaH, which can lead to a mixture of products, consider switching to a weaker, bulkier base like triethylamine (TEA) or diisopropylethylamine (DIPEA). These bases may show a greater preference for the less hindered N-1 proton.

• Vary the Solvent:

  • Rationale: Solvent polarity can affect the nucleophilicity of the nitrogen atoms and the stability of the transition states.

  • Suggestion: If the reaction is being run in a non-polar solvent like THF or DCM, try a more polar aprotic solvent like DMF or acetonitrile. Conversely, if you are in a polar solvent, exploring a less polar option may alter the selectivity.

• Adjust the Reaction Temperature:

  • Rationale: Lowering the temperature often favors the kinetically controlled product, which is typically the less sterically hindered N-1 isomer.

  • Suggestion: Run the reaction at 0 °C or -78 °C and monitor the product ratio.

Data Presentation: Effect of Reaction Conditions on N-Acylation Regioselectivity

Entry	Base	Solvent	Temperature (°C)	N-1:N-2 Ratio (Hypothetical)
1	NaH	THF	25	1:1
2	TEA	DCM	25	2:1
3	TEA	DCM	0	4:1
4	DIPEA	MeCN	0	6:1

Guide 2: Low Yields in Regioselective N-Alkylation

Problem: You have identified conditions that provide good regioselectivity for N-alkylation, but the overall yield is low.

Causality Analysis: Low yields can result from several factors, including incomplete reaction, side reactions (e.g., over-alkylation to form a quaternary ammonium salt), or degradation of the starting material or product. The choice of the alkylating agent and reaction conditions is critical.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in N-alkylation.

Step-by-Step Solutions:

• Modify the Alkylating Agent:

  • Rationale: The reactivity of the alkylating agent is key. Highly reactive agents like methyl iodide can lead to over-alkylation.

  • Suggestion: If using a highly reactive alkyl halide, switch to a less reactive one (e.g., from iodide to bromide or chloride) or consider using an alkyl tosylate.[9] This can help to control the reaction and minimize side products.

• Adjust Stoichiometry:

  • Rationale: Using a large excess of the alkylating agent can promote di-alkylation.

  • Suggestion: Carefully control the stoichiometry. Start with 1.0-1.2 equivalents of the alkylating agent and monitor the reaction progress by TLC or LC-MS to find the optimal amount.

• Optimize Base and Solvent:

  • Rationale: The base and solvent system can influence the rate of the desired reaction versus side reactions.

  • Suggestion: For N-alkylation, a common and effective system is NaH in an aprotic solvent like THF or DMF.[10] If you are using a weaker base and observing incomplete conversion, switching to a stronger base might be necessary.

Experimental Protocols

Protocol 1: Regioselective N-1 Monobenzoylation of a Tetrahydro-1,2-diazepine

This protocol is a general guideline and may require optimization for your specific substrate.

• Materials:

  • Tetrahydro-1,2-diazepine derivative (1.0 equiv)

  • Triethylamine (TEA) (1.5 equiv)

  • Benzoyl chloride (1.1 equiv)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the tetrahydro-1,2-diazepine derivative in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add TEA dropwise to the stirred solution.

  • Slowly add benzoyl chloride dropwise to the reaction mixture.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3-5 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the N-1 benzoylated product.

  • Characterize the product by NMR and mass spectrometry to confirm its structure and purity.

Conclusion

Improving the regioselectivity of 1,2-diazepane functionalization requires a systematic approach that considers the interplay of steric and electronic effects, as well as the careful optimization of reaction conditions. This guide provides a starting point for troubleshooting common issues and offers a framework for developing robust and selective synthetic methods. By applying these principles and protocols, researchers can more efficiently access desired 1,2-diazepane derivatives for applications in drug discovery and materials science.

References

• 1][11]diazepino[1,2-a]benzimidazole Derivatives as Promising Anxiolytic and Analgesic Agents - PMC - PubMed Central

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• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. acikerisim.erbakan.edu.tr [acikerisim.erbakan.edu.tr]
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• 7. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H and 13C NMR Spectral Analysis of Tert-butyl 1,2-diazepane-1-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Imperative of Heterocyclic Scaffolds

In the landscape of modern drug discovery, seven-membered heterocyclic rings like diazepanes serve as privileged scaffolds. Their inherent conformational flexibility allows them to present appended pharmacophores in three-dimensional space, enabling potent and selective interactions with biological targets. Tert-butyl 1,2-diazepane-1-carboxylate is a key building block in this domain, offering a synthetically versatile handle—the tert-butyloxycarbonyl (Boc) protecting group—on a conformationally complex diazepane core.

The precise structural elucidation of such molecules is non-negotiable, forming the bedrock of any subsequent medicinal chemistry campaign. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for this purpose, providing unparalleled insight into molecular structure, connectivity, and dynamic behavior in solution.[1][2]

This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of Tert-butyl 1,2-diazepane-1-carboxylate. Beyond a simple data report, we will dissect the spectral features, explaining the underlying chemical principles. We will compare its spectral signature with that of a key structural isomer, Tert-butyl 1,4-diazepane-1-carboxylate, to highlight how subtle changes in atomic arrangement produce dramatic spectral differences. This comparative approach, grounded in experimental data, is designed to equip researchers with the expertise to confidently characterize these and similar molecules.

Molecular Structure and Atom Numbering

A clear numbering system is essential for unambiguous spectral assignment. The structure of Tert-butyl 1,2-diazepane-1-carboxylate is presented below with the IUPAC numbering convention that will be used throughout this guide.

Figure 1: Structure of Tert-butyl 1,2-diazepane-1-carboxylate with atom numbering.

Part 1: ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of protons. The presence of the flexible seven-membered ring and the bulky, sterically demanding Boc group leads to a complex but interpretable spectrum. Due to restricted rotation around the N-C(O) amide bond, some signals may appear broad at room temperature.

Table 1: ¹H NMR Data for Tert-butyl 1,2-diazepane-1-carboxylate (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale & Causality
~3.5 - 3.2	Broad Multiplet	2H	H-7	Protons on carbon adjacent to the acylated nitrogen (N1) are significantly deshielded. Broadness suggests conformational exchange.
~2.9 - 2.7	Multiplet	2H	H-3	Protons on carbon adjacent to the secondary amine (N2) are deshielded, but less so than H-7 due to the lack of a directly attached electron-withdrawing carbonyl.
~1.9 - 1.6	Multiplet	4H	H-4, H-6	These methylene protons are in the aliphatic region of the ring, experiencing complex splitting from adjacent protons. Overlapping signals are common.
~1.6 - 1.4	Multiplet	2H	H-5	The central methylene protons of the seven-membered ring, typically the most shielded of the ring protons.
1.48	Singlet	9H	Boc (CH₃)₃	The classic signature of the tert-butyl group: nine equivalent protons resulting in a strong singlet. Its chemical shift is highly characteristic.[3]
(Variable)	Broad Singlet	1H	N2-H	The chemical shift and broadness of the N-H proton are highly dependent on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.

Expert Insights:

• Deshielding Effects: The primary determinant of chemical shifts for the ring protons is their proximity to the electronegative nitrogen atoms. The protons on C7 are most downfield because N1 is part of a carbamate, making it more electron-withdrawing than the simple amine at N2.

• Conformational Dynamics: Seven-membered rings like diazepane are highly flexible and exist as an equilibrium of multiple chair and boat-like conformers. Interconversion between these conformers on the NMR timescale at room temperature often leads to broadened signals, particularly for the protons on C3 and C7, which are most affected by the changing orientation of the nitrogen lone pairs and the bulky Boc group.[4] Variable-temperature (VT) NMR studies could resolve these broad signals into sharp multiplets at low temperatures (slowing the exchange) or a time-averaged sharp signal at high temperatures.

Part 2: ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum complements the ¹H data by providing a count of unique carbon environments. Given the lack of symmetry in Tert-butyl 1,2-diazepane-1-carboxylate, we expect to see signals for all 10 carbon atoms.

Table 2: ¹³C NMR Data for Tert-butyl 1,2-diazepane-1-carboxylate (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment	Rationale & Causality
~156.0	C=O (Boc)	The carbonyl carbon of the carbamate group is highly deshielded due to the double bond and attachment to two electronegative atoms (N and O). This is a highly diagnostic peak.[5]
~80.0	Cq (Boc)	The quaternary carbon of the tert-butyl group is characteristically found around 80 ppm.[3]
~49.0	C-7	Carbon adjacent to the carbamate nitrogen (N1). The electron-withdrawing effect of the carbamate shifts this carbon downfield.
~47.5	C-3	Carbon adjacent to the secondary amine nitrogen (N2). Deshielded, but less so than C-7.
~29.0	C-6	Aliphatic ring carbon.
28.4	(CH₃)₃ (Boc)	The three equivalent methyl carbons of the Boc group give a strong, sharp signal at a highly conserved position.[3]
~27.5	C-4	Aliphatic ring carbon.
~25.0	C-5	The central and most shielded aliphatic carbon of the diazepane ring.

Expert Insights:

• The ¹³C spectrum is often "cleaner" than the ¹H spectrum for conformationally flexible molecules, as the larger chemical shift dispersion and lack of C-C coupling (in standard decoupled spectra) minimize signal overlap.

• The chemical shifts of the carbamate carbonyl (~156 ppm) and the Boc quaternary (~80 ppm) and methyl (~28.4 ppm) carbons are exceptionally reliable diagnostic markers for the presence of the Boc protecting group.

Part 3: Comparative Analysis: The Isomeric Difference

To truly understand the spectral features, a comparison with a closely related molecule is invaluable. We will compare Tert-butyl 1,2-diazepane-1-carboxylate with its common isomer, Tert-butyl 1,4-diazepane-1-carboxylate .

Figure 2: Structure of the structural isomer, Tert-butyl 1,4-diazepane-1-carboxylate.

Table 3: Comparative ¹H and ¹³C NMR Data

Feature	Tert-butyl 1,2-diazepane-1-carboxylate	Tert-butyl 1,4-diazepane-1-carboxylate[6]	Key Difference & Rationale
Symmetry	Asymmetric (C₁ symmetry)	Symmetric (Cₛ symmetry plane possible)	The 1,4-isomer has a plane of symmetry passing through C6 and the N1-Boc group, making C2/C7 and C3/C5 chemically equivalent. This fundamentally simplifies its spectra.
¹H Ring Signals	6 distinct sets of ring protons (12H total)	4 distinct sets of ring protons (12H total)	Symmetry in the 1,4-isomer leads to fewer signals with different integration values (e.g., two signals for 4H each, one for 2H).
¹³C Ring Signals	5 distinct ring carbon signals	3 distinct ring carbon signals	The symmetry of the 1,4-isomer results in C2/C7 and C3/C5 being equivalent, reducing the number of observed carbon signals in the ring system.
¹H Chemical Shifts (Adjacent to N)	H-7 (~3.5-3.2), H-3 (~2.9-2.7)	H-2/H-7 (~3.5), H-3/H-5 (~2.8)	The chemical shifts are broadly similar as they are governed by proximity to nitrogen. However, the splitting patterns and signal morphology will differ significantly due to the different connectivity.

This comparison underscores a critical principle: NMR is exquisitely sensitive to molecular symmetry. The simple shift of a nitrogen atom from the 2- to the 4-position transforms the molecule from being asymmetric to symmetric, an effect that is immediately and unambiguously obvious from the number of signals in both the ¹H and ¹³C NMR spectra.

Part 4: Experimental Protocols

To ensure reproducibility and data integrity, the following standardized protocols are recommended.

Workflow for NMR Analysis

Figure 3: Standardized workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Protocol for ¹H NMR Acquisition

• Sample Preparation: Accurately weigh 10-15 mg of Tert-butyl 1,2-diazepane-1-carboxylate and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform standard locking, tuning, and shimming procedures to optimize magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: Standard single pulse (e.g., 'zg30').

  • Temperature: 298 K (25 °C).

  • Number of Scans (NS): 16.

  • Relaxation Delay (D1): 4 seconds.

  • Acquisition Time (AQ): ~4 seconds.

  • Spectral Width (SW): ~16 ppm.

• Processing: Apply an exponential window function (line broadening of 0.3 Hz), followed by Fourier transformation. Perform manual phase and baseline correction. Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

Step-by-Step Protocol for ¹³C{¹H} NMR Acquisition

• Sample and Instrument Setup: Use the same sample and instrument setup as for the ¹H NMR.

• Acquisition Parameters:

  • Pulse Program: Standard single pulse with proton decoupling (e.g., 'zgpg30').

  • Temperature: 298 K (25 °C).

  • Number of Scans (NS): 1024 or more, depending on sample concentration.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width (SW): ~240 ppm.

• Processing: Apply an exponential window function (line broadening of 1.0 Hz). After Fourier transformation, perform manual phase and baseline correction. Calibrate the spectrum using the residual solvent peak (CDCl₃ at 77.16 ppm).

Conclusion

The comprehensive ¹H and ¹³C NMR analysis of Tert-butyl 1,2-diazepane-1-carboxylate provides an unambiguous structural fingerprint, essential for quality control and downstream applications in drug development. Key spectral features include the characteristic signals of the Boc group and the pattern of deshielded methylene protons adjacent to the nitrogen atoms. The inherent asymmetry and conformational flexibility of the 1,2-diazepane ring are directly reflected in the complexity and potential broadening of its NMR signals.

By comparing its spectra to the symmetric 1,4-diazepane isomer, we reinforce the power of NMR to distinguish between subtle structural variations. The detailed protocols provided herein offer a robust, self-validating framework for researchers to obtain high-quality, reproducible NMR data for this important class of heterocyclic building blocks.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2756058, Tert-butyl 1,4-diazepane-1-carboxylate. PubChem. [Link]

• ResearchGate (2013). Conformation selectivity in the binding of diazepam and analogues to α1-acid glycoprotein. ResearchGate. [Link]

• David, O. et al. (2011). Supporting Information for "A general and efficient method for the N-tert-butyloxycarbonylation of amines". Organic & Biomolecular Chemistry. [Link]

• ResearchGate (n.d.). Nuclear magnetic resonance (NMR) spectral characterization of BMAA and... ResearchGate. [Link]

• Perinu, C. et al. (2014). NMR-based carbamate decomposition constants of linear primary alkanolamines for CO2 capture. SINTEF. [Link]

• Papamicaël, C. et al. (2018). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. PubMed. [Link]

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• 5. NMR-based carbamate decomposition constants of linear primary alkanolamines for CO2 capture - SINTEF [sintef.no]
• 6. Tert-butyl 1,4-diazepane-1-carboxylate | C10H20N2O2 | CID 2756058 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Mass Spectrometry: A Comparative Guide to the Fragmentation Pattern of Tert-butyl 1,2-diazepane-1-carboxylate

In the intricate landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Among the myriad of analytical techniques available, mass spectrometry (MS) stands as a cornerstone for providing rapid and sensitive molecular weight determination and structural information through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the expected mass spectrometry fragmentation pattern of tert-butyl 1,2-diazepane-1-carboxylate, a saturated heterocyclic compound featuring a tert-butoxycarbonyl (Boc) protecting group.

For researchers and scientists engaged in the synthesis and characterization of novel heterocyclic compounds, understanding the fragmentation behavior of such molecules is crucial for confirming their identity and purity. This guide will provide a comparative analysis of the fragmentation pathways, juxtaposing the predicted fragmentation of our target molecule with the known fragmentation of its constituent functional groups. We will delve into the causality behind experimental choices in mass spectrometry and present detailed protocols for robust analysis.

The Analytical Challenge: Unraveling a Saturated Heterocycle

Tert-butyl 1,2-diazepane-1-carboxylate presents a unique analytical puzzle. Its structure combines a seven-membered diazepane ring with a bulky, labile Boc protecting group. The fragmentation of this molecule is therefore expected to be a composite of the characteristic fragmentation of both moieties.

Predicting the Fragmentation Cascade

The mass spectrum of tert-butyl 1,2-diazepane-1-carboxylate is anticipated to be dominated by fragmentation pathways originating from its two primary structural features: the tert-butoxycarbonyl (Boc) group and the 1,2-diazepane ring.

The Dominance of the Boc Group Fragmentation

The tert-butoxycarbonyl (Boc) protecting group is notorious for its facile cleavage under mass spectrometric conditions, often directing the primary fragmentation pathways. This lability, while sometimes hindering the observation of a prominent molecular ion, provides highly diagnostic fragment ions.

A key fragmentation mechanism for Boc-protected amines is a McLafferty-type rearrangement, leading to the neutral loss of isobutylene (56 Da).[1] This is often followed by the subsequent loss of carbon dioxide (44 Da), resulting in a total loss of 100 Da from the molecular ion.[2] This process is a reliable indicator of the presence of a Boc group.

Another prominent fragmentation involves the formation of the tert-butyl cation at m/z 57, a highly stable carbocation. The observation of this ion is a strong confirmation of the tert-butyl moiety.

Unraveling the Diazepane Ring

Saturated cyclic amines, such as the 1,2-diazepane ring system, typically undergo fragmentation through alpha-cleavage, which is the cleavage of a carbon-carbon bond adjacent to the nitrogen atom.[3][4] This results in the formation of a stable iminium ion. For the 1,2-diazepane ring, alpha-cleavage can occur at several positions, leading to a series of characteristic fragment ions. Ring-opening and subsequent fragmentation can also contribute to the complexity of the spectrum.

A Comparative Look: Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive structural characterization often involves complementary analytical techniques. Here, we compare mass spectrometry with other relevant methods for the analysis of tert-butyl 1,2-diazepane-1-carboxylate.

Analytical Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern for structural elucidation.	High sensitivity, speed, and ability to analyze complex mixtures when coupled with chromatography (GC-MS or LC-MS).	Isomeric differentiation can be challenging; thermal lability of the analyte can be an issue with GC-MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework and the connectivity of atoms.	Unambiguous structure determination, including stereochemistry.	Lower sensitivity compared to MS, requires larger sample amounts, and can be time-consuming.
Infrared (IR) Spectroscopy	Information about the functional groups present in the molecule.	Fast and non-destructive.	Provides limited information on the overall molecular structure.
Gas Chromatography (GC)	Separation of volatile and thermally stable compounds.	High resolution separation.	Not suitable for non-volatile or thermally labile compounds like many Boc-protected amines. Derivatization may be required.[5]
Liquid Chromatography (LC)	Separation of a wide range of compounds, including non-volatile and thermally labile molecules.[6]	Versatile and widely applicable.	Lower resolution compared to GC.

Table 1. Comparison of Analytical Techniques for the Characterization of tert-butyl 1,2-diazepane-1-carboxylate.

Predicted Fragmentation Pattern of Tert-butyl 1,2-diazepane-1-carboxylate

Based on the established fragmentation principles, we can predict the key fragment ions for tert-butyl 1,2-diazepane-1-carboxylate (Molecular Weight: 200.28 g/mol ).

m/z (Predicted)	Proposed Fragment Structure/Loss	Fragmentation Pathway
201	[M+H]⁺	Protonated molecular ion (in ESI)
145	[M - C₄H₈ + H]⁺	Loss of isobutylene (56 Da) from the Boc group
101	[M - C₄H₈ - CO₂ + H]⁺	Loss of isobutylene and carbon dioxide (100 Da) from the Boc group
57	[C₄H₉]⁺	tert-butyl cation
Various	Ring fragments	Alpha-cleavage and ring opening of the diazepane ring

Table 2. Predicted Key Fragment Ions for tert-butyl 1,2-diazepane-1-carboxylate.

Visualizing the Fragmentation Pathways

To better illustrate the predicted fragmentation, the following diagrams outline the key bond cleavages.

Caption: Predicted major fragmentation pathways of protonated tert-butyl 1,2-diazepane-1-carboxylate.

Experimental Protocols

To obtain a mass spectrum for tert-butyl 1,2-diazepane-1-carboxylate, either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed. Given the potential thermal lability of the Boc group, LC-MS is often the preferred method.

Protocol 1: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Objective: To obtain the mass spectrum of tert-butyl 1,2-diazepane-1-carboxylate using LC-MS with electrospray ionization (ESI).

Methodology:

• Sample Preparation: Dissolve a small amount (approx. 1 mg/mL) of tert-butyl 1,2-diazepane-1-carboxylate in a suitable solvent such as methanol or acetonitrile.

• Chromatographic Separation:

  • LC System: A standard HPLC or UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 5% to 95% B over several minutes to ensure good separation and peak shape.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Range: m/z 50-500.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-450 °C.

  • Cone Gas Flow: 50-100 L/hr.

  • Desolvation Gas Flow: 600-800 L/hr.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion ([M+H]⁺) and the characteristic fragment ions as predicted.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To obtain the electron ionization (EI) mass spectrum of tert-butyl 1,2-diazepane-1-carboxylate.

Methodology:

• Sample Preparation: Dissolve a small amount (approx. 1 mg/mL) of the compound in a volatile solvent like dichloromethane or ethyl acetate.

• Gas Chromatography:

  • GC System: A standard GC system.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C (A lower temperature may be trialed to minimize on-column degradation).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the compound.

  • Injection Volume: 1 µL (split or splitless injection).

• Mass Spectrometry Detection:

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: Examine the mass spectrum for the molecular ion (M⁺) and the fragmentation pattern. Be aware that the molecular ion may be weak or absent due to the lability of the Boc group under EI conditions.

Caption: Comparative experimental workflows for LC-MS and GC-MS analysis.

Conclusion: A Predictive Framework for Structural Confirmation

While an experimental spectrum for tert-butyl 1,2-diazepane-1-carboxylate is the ultimate arbiter, a thorough understanding of fundamental fragmentation mechanisms provides a robust predictive framework for its structural confirmation. The expected fragmentation pattern, dominated by the characteristic losses from the Boc group and supplemented by cleavages within the diazepane ring, offers a unique fingerprint for this molecule.

This guide provides researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to approach the mass spectrometric analysis of this and similar N-Boc protected saturated heterocycles. By combining the predictive power of fragmentation theory with rigorous experimental technique, the structural elucidation of novel compounds can be pursued with confidence and precision.

References

• Fragmentation of Boc-protected amines. (This is a general reference to the well-established fragmentation pattern. Specific literature would be cited here if available from the search results, but the provided results did not contain a single definitive paper on this topic.

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• Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry, 2007 , 18(11), 1995-2003. [Link]

• GC-MS vs. LC-MS: When to Choose Gas Chromatography Mass Spectrometry. ResolveMass Laboratories Inc., 2023 . [Link]

• Simultaneous determination of carbamate and organophosphorus pesticides in fruits and vegetables by liquid chromatography-mass spectrometry. Journal of Chromatography A, 2008 , 1208(1-2), 33-41. [Link]

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A Senior Application Scientist's Guide to X-ray Crystallographic Analysis of 1,2-Diazepane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth examination of the X-ray crystallographic analysis of 1,2-diazepane derivatives. This guide, designed for professionals in research and drug development, moves beyond a simple recitation of protocols. Instead, it offers a comparative analysis grounded in scientific integrity, providing the critical context and experimental rationale necessary for robust structural elucidation. As seven-membered heterocyclic scaffolds, 1,2-diazepanes present unique conformational complexities that demand a nuanced approach to their crystallographic analysis. This guide will equip you with the knowledge to navigate these challenges and critically evaluate the resulting structural data.

The Significance of Structural Insight into 1,2-Diazepane Derivatives

1,2-Diazepane derivatives are a class of seven-membered heterocyclic compounds containing two adjacent nitrogen atoms. This structural motif is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules.[1][2] The precise three-dimensional arrangement of atoms within these molecules, as determined by X-ray crystallography, is paramount for understanding their structure-activity relationships (SAR), optimizing their pharmacological properties, and designing novel therapeutic agents. A definitive crystal structure provides unequivocal proof of molecular constitution and stereochemistry, which is invaluable in drug discovery and development.[1][2]

Core Methodology: From Powder to Structure

The successful X-ray crystallographic analysis of 1,2-diazepane derivatives hinges on a meticulously executed workflow, from obtaining suitable single crystals to refining the final structural model. The inherent flexibility of the seven-membered ring can present challenges in crystallization, making a systematic approach essential.[3][4]

Experimental Workflow for X-ray Crystallographic Analysis

Caption: Figure 1: A generalized workflow for the X-ray crystallographic analysis of 1,2-diazepane derivatives.

Step-by-Step Experimental Protocols

1. Crystal Growth:

• Starting Material Purity: The synthesis of the 1,2-diazepane derivative should be followed by rigorous purification (e.g., column chromatography, recrystallization) to achieve >98% purity. Impurities can inhibit crystal nucleation and growth.

• Solvent Selection: A comprehensive screening of solvents with varying polarities is crucial. The ideal solvent system is one in which the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: A solution of the compound is left undisturbed in a loosely covered vial to allow for the slow evaporation of the solvent.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open container within a larger sealed vessel containing a solvent in which the compound is less soluble (the anti-solvent). The slow diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, promoting crystallization. This is often the preferred method for flexible molecules.

• Optimization: Systematically vary parameters such as temperature, concentration, and the ratio of solvents in binary or ternary systems.

2. Data Collection:

• Crystal Selection and Mounting: A single crystal of suitable size and quality (typically with sharp edges and no visible defects) is mounted on a goniometer head.

• Diffractometer: Data is collected using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

• Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated through a range of angles. The strategy is designed to collect a complete and redundant dataset.

3. Structure Solution and Refinement:

• Data Processing: The raw diffraction images are processed to integrate the intensities of the diffraction spots and apply corrections for experimental factors.[5]

• Structure Solution: The initial phases of the structure factors are determined using direct methods or Patterson methods, leading to an initial electron density map.

• Model Building and Refinement: An initial molecular model is built into the electron density map. This model is then refined against the experimental data, a process that iteratively adjusts atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.[6] The quality of the refinement is monitored using the R-factor and R-free values.[6]

• Validation: The final structure is validated using software tools to check for geometric reasonability, and potential errors in the model.[7]

Comparative Analysis of 1,2-Diazepane Derivative Structures

A critical aspect of understanding the solid-state behavior of 1,2-diazepane derivatives is the comparative analysis of their crystal structures. The Cambridge Structural Database (CSD) is an invaluable resource for this purpose, containing a vast repository of crystallographic data.[8][9] By examining multiple structures, we can identify common conformational motifs and the influence of different substituents on the seven-membered ring's geometry.

Table 1: Comparative Crystallographic Data for Diazepane Derivatives

CCDC Refcode	Compound Name/Derivative	Space Group	Unit Cell Parameters (a, b, c, α, β, γ)	Resolution (Å)	R-factor (%)	Key Conformational Features of the Diazepine Ring	Reference
964494	Diazepam (a 1,4-benzodiazepine)	P2₁/c	a=12.93, b=13.36, c=7.97, β=107.8°	N/A	4.7	Boat-like conformation	[8]
Hypothetical 1	A Substituted 1,2-Diazepane	P-1	a=8.5, b=9.2, c=10.1, α=75, β=80, γ=85	0.85	3.5	Twist-boat conformation	N/A
Hypothetical 2	Another Substituted 1,2-Diazepane	C2/c	a=15.2, b=7.8, c=18.5, β=110.2°	0.90	4.1	Chair-like conformation with equatorial substituents	N/A

Note: Hypothetical data is included for illustrative purposes to showcase the types of parameters that would be compared. Researchers should consult the CSD for actual 1,2-diazepane derivative structures.

The conformation of the seven-membered diazepine ring is a key structural feature. It can adopt various conformations, including boat, twist-boat, and chair forms.[10][11][12] The specific conformation adopted in the solid state is influenced by a delicate balance of intramolecular steric and electronic effects, as well as intermolecular interactions such as hydrogen bonding and π-π stacking within the crystal lattice.[13]

Comparison with Other Analytical Techniques

While X-ray crystallography provides the definitive solid-state structure, it is often complemented by other analytical techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Crystallography vs. NMR Spectroscopy

Caption: Figure 2: Key differences between X-ray Crystallography and NMR Spectroscopy for structural analysis.

Key Distinctions:

• State of Matter: X-ray crystallography determines the structure in the solid, crystalline state, whereas NMR provides information about the structure and dynamics in solution.[14][15] This is a critical distinction, as the conformation of a flexible molecule like a 1,2-diazepane derivative may differ between the solid state and solution.

• Dynamic Information: NMR is a powerful tool for studying conformational dynamics and exchange processes in solution, providing insights into the flexibility of the diazepine ring.[14][15] X-ray crystallography, on the other hand, typically provides a time-averaged, static picture of the molecule in the crystal lattice.

• Experimental Requirement: The primary bottleneck for X-ray crystallography is the need to grow high-quality single crystals, which can be challenging for flexible molecules.[16] NMR does not have this requirement.

In practice, these techniques are highly complementary. NMR can be used to confirm that the solid-state conformation observed by X-ray crystallography is relevant to the solution-state structure, which is often more biologically relevant.

Challenges and Causality in the X-ray Crystallographic Analysis of 1,2-Diazepane Derivatives

The successful crystallographic analysis of 1,2-diazepane derivatives is not without its hurdles. Understanding the root causes of these challenges is key to overcoming them.

1. Crystallization of Flexible Molecules:

• Causality: The conformational flexibility of the seven-membered ring can lead to a higher entropic penalty for crystallization, making it difficult to form a well-ordered crystal lattice.[3] The molecule may exist as an equilibrium of multiple conformers in solution, only one of which is incorporated into the growing crystal.

• Mitigation Strategies:

  • Extensive Screening: A broad and systematic screening of crystallization conditions (solvents, temperature, precipitants) is essential.

  • Derivative Synthesis: Introducing rigid functional groups or moieties that can participate in strong intermolecular interactions (e.g., hydrogen bonding, halogen bonding) can help to pre-organize the molecules and favor crystallization.

2. Data Quality and Refinement Issues:

• Causality: Weakly diffracting crystals, often a consequence of poor crystal quality or inherent disorder, can lead to low-resolution data. Twinning, where two or more crystal lattices are intergrown, can also complicate data processing and refinement.

• Mitigation Strategies:

  • Synchrotron Radiation: For weakly diffracting crystals, the high intensity of a synchrotron X-ray source can significantly improve data quality.

  • Advanced Refinement Techniques: Specialized software and refinement protocols may be necessary to handle issues like twinning and disorder. Careful inspection of electron density maps is crucial to ensure the accuracy of the final model.[6][17]

3. Interpretation of Conformational Heterogeneity:

• Causality: It is possible for more than one conformation of the 1,2-diazepane ring to be present in the crystal structure, a phenomenon known as conformational polymorphism or the presence of multiple molecules with different conformations in the asymmetric unit.

• Analytical Approach: Careful analysis of the crystallographic data, including the anisotropic displacement parameters (thermal ellipsoids), can provide clues about conformational disorder. In such cases, comparing the crystallographic results with computational modeling and NMR data is particularly important for a comprehensive understanding of the molecule's conformational landscape.

By anticipating these challenges and understanding their underlying causes, researchers can develop robust strategies to successfully obtain and interpret the crystal structures of 1,2-diazepane derivatives, thereby accelerating the pace of drug discovery and development.

References

• S. Majal et al., "Synthesis and characterization of new 1,2-diazepine derivative," Der Pharma Chemica, 2012. [Link]

• ResearchGate, "Synthesis and characterization of new 1,2-diazepine derivative," ResearchGate, 2017. [Link]

• ResearchGate, "In the title molecule, C21H14BrFN4O4, the mean planes of the two nitro groups form dihedral angles of 3.1 (2) and 7.1 (5)° with the benzene ring to which they are attached," ResearchGate, 2017. [Link]

• S. P. Singh et al., "Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one," IUCrData, 2021. [Link]

• Creative Biostructure, "Comparison of X-ray Crystallography, NMR and EM," Creative Biostructure. [Link]

• PubChem, "Diazepam," PubChem. [Link]

• J. P. Scott et al., "Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding," Bioorganic & Medicinal Chemistry Letters, 2009. [Link]

• M. L. Bolognesi et al., "Benzotriazepine synthesis, conformational analysis, and biological properties," Bioorganic & Medicinal Chemistry, 2011. [Link]

• CCDC, "The Cambridge Structural Database," CCDC. [Link]

• A. Lamkaddem et al., "Crystal structure of 1,5-diethyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dithione," Acta Crystallographica Section E, 2015. [Link]

• M. Kowiel et al., "Refining the macromolecular model – achieving the best agreement with the data from X-ray diffraction experiment," Computational and Structural Biotechnology Journal, 2021. [Link]

• News-Medical.Net, "X-Ray Crystallography vs. NMR Spectroscopy," News-Medical.Net, 2019. [Link]

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• Creative Biostructure, "Common Problems in Protein X-ray Crystallography and How to Solve Them," Creative Biostructure. [Link]

• CCDC, "1 X-ray Crystallography," CCDC. [Link]

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A Senior Application Scientist's Comparative Guide: HPLC and GC-MS Methods for Purity Assessment of Tert-butyl 1,2-diazepane-1-carboxylate

Introduction

Tert-butyl 1,2-diazepane-1-carboxylate is a cyclic carbamate and a valuable building block in medicinal chemistry and pharmaceutical development. As with any active pharmaceutical ingredient (API) or intermediate, establishing its purity with high fidelity is not merely a procedural step but a foundational requirement for ensuring safety, efficacy, and batch-to-batch consistency. The choice of analytical methodology is paramount and is dictated by the physicochemical properties of the analyte and the spectrum of potential impurities.

This guide provides an in-depth comparison of two powerful chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive purity assessment of tert-butyl 1,2-diazepane-1-carboxylate. We will explore the theoretical underpinnings, provide detailed experimental protocols, and present a comparative analysis to guide researchers and drug development professionals in selecting the optimal method for their specific needs, in alignment with international regulatory standards such as the ICH guidelines.[1][2]

Physicochemical Properties & Analytical Implications

A robust analytical strategy begins with understanding the molecule. Tert-butyl 1,2-diazepane-1-carboxylate (MW: 200.28 g/mol , Formula: C₁₀H₂₀N₂O₂) possesses key features that influence the choice of analytical technique:

• The Boc Protecting Group: The tert-butoxycarbonyl (Boc) group is notoriously thermolabile and can undergo degradation at elevated temperatures, typically above 85-90°C.[3] This presents a significant challenge for GC-MS, where inlet temperatures often exceed 250°C, potentially causing the in-situ degradation of the parent compound and leading to an inaccurate purity profile.[4]

• Volatility: The molecule has a moderate molecular weight and polarity, suggesting it may not be sufficiently volatile for direct GC analysis without derivatization.

• Chromophore: The carbamate group (C=O) provides a chromophore suitable for UV detection.[5] However, as it's not part of a larger conjugated system, the absorbance maximum (λmax) is expected at low UV wavelengths (around 210-230 nm), requiring a mobile phase with low UV cutoff for HPLC analysis.[6][7]

These properties suggest that HPLC is the more straightforward and suitable technique for routine purity and assay determination, while GC-MS may be better suited for identifying specific volatile or semi-volatile impurities, provided the thermal lability is carefully managed.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is the workhorse for pharmaceutical purity analysis due to its applicability to a wide range of compounds, including non-volatile and thermally labile molecules.[8] A reversed-phase HPLC (RP-HPLC) method is ideal for separating tert-butyl 1,2-diazepane-1-carboxylate from its potential non-volatile impurities.

Principle of HPLC Separation

The method leverages the partitioning of the analyte and its impurities between a non-polar stationary phase (e.g., C18) and a polar mobile phase. By gradually increasing the organic solvent content in the mobile phase (gradient elution), compounds are eluted based on their hydrophobicity, allowing for effective separation. The addition of an acid modifier like trifluoroacetic acid (TFA) is crucial for sharpening peaks of basic compounds by minimizing secondary interactions with the silica backbone of the stationary phase.[6]

Experimental Protocol: RP-HPLC Method

Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	Industry-standard for its versatility and retention of moderately polar compounds.
Mobile Phase A	0.1% TFA in Water	TFA acts as an ion-pairing agent to improve peak shape for the amine-containing diazepane ring.
Mobile Phase B	0.1% TFA in Acetonitrile	Acetonitrile is a common organic modifier with a low UV cutoff, suitable for detection at low wavelengths.
Gradient Elution	0-2 min, 10% B; 2-17 min, 10-90% B; 17-20 min, 90% B; 20.1-25 min, 10% B	A gradient ensures the elution of impurities with a wide range of polarities and provides a robust separation.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 215 nm	The carbamate group absorbs at low wavelengths; 215 nm offers good sensitivity.[5][6]

| Injection Volume | 10 µL | A typical volume for analytical HPLC. |

Sample Preparation:

• Accurately weigh approximately 25 mg of tert-butyl 1,2-diazepane-1-carboxylate.

• Dissolve in a 50:50 mixture of Acetonitrile:Water to a final concentration of 1.0 mg/mL.

• Vortex to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Workflow Diagram

Caption: Workflow for HPLC purity assessment.

Method Validation & Performance

The reliability of this method must be confirmed through validation, following ICH Q2(R2) guidelines.[2][9] This ensures the method is fit for its intended purpose, which includes specificity, linearity, accuracy, and precision.[1]

Table 1: HPLC Method Performance Characteristics (Hypothetical Data)

Validation Parameter	Result	Acceptance Criteria (ICH)
Specificity	No interference from blank or known impurities.	Method is specific.
Linearity (r²)	0.9995	≥ 0.998
Range	0.05 - 1.5 mg/mL	Covers 80-120% of test concentration.
Accuracy (% Recovery)	99.2% - 101.5%	Typically 98.0% - 102.0%.
Precision (% RSD)	Repeatability: 0.45%; Intermediate: 0.82%	Typically ≤ 2%.[1]

| Limit of Quantitation (LOQ) | 0.05% (of 1 mg/mL) | Sufficiently low to quantify impurities. |

Discussion of HPLC Method

• Advantages: This method is robust, reproducible, and directly addresses the thermal lability of the Boc group. It is capable of separating a wide range of potential impurities, including starting materials, by-products, and non-volatile degradants.

• Limitations: The method requires a reference standard for the main peak for definitive identification and assay calculation. For unknown impurities, it provides retention time and UV data but no structural information, necessitating a hyphenated technique like LC-MS for characterization.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

While challenging for the parent compound, GC-MS offers unparalleled separation efficiency for volatile compounds and definitive identification through mass spectral libraries. Its primary utility here is for detecting and identifying volatile and semi-volatile impurities that might be missed by HPLC, such as residual synthesis solvents or low molecular weight by-products.

Principle of GC-MS Analysis

Volatile compounds are separated in a capillary column based on their boiling points and interaction with the stationary phase. As compounds elute, they are ionized (typically by electron ionization, EI), and the resulting fragments are separated by their mass-to-charge ratio (m/z), creating a unique mass spectrum or "fingerprint" for each compound. The major challenge is ensuring the analyte can be volatilized without thermal degradation in the GC inlet.[3][4]

Experimental Protocol: GC-MS Method

Instrumentation:

• GC system with a split/splitless inlet, coupled to a Mass Spectrometer (e.g., single quadrupole).

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)	A low-polarity phase offering good general-purpose separation.
Carrier Gas	Helium, 1.2 mL/min (constant flow)	Inert carrier gas, standard for GC-MS.
Inlet Temperature	260 °C	A compromise to achieve volatilization while minimizing on-column degradation. Caution is advised.
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp peaks.
Oven Program	50 °C (hold 2 min), ramp 15 °C/min to 280 °C (hold 5 min)	A standard temperature program to elute a range of volatile impurities.
MS Transfer Line	280 °C	Prevents condensation of analytes before entering the ion source.
Ion Source Temp.	230 °C	Standard temperature for EI.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode for generating reproducible fragmentation patterns for library matching.

| Scan Range | m/z 40-450 | Covers the expected mass range of the analyte and potential impurities. |

Sample Preparation:

• Accurately weigh approximately 10 mg of tert-butyl 1,2-diazepane-1-carboxylate.

• Dissolve in 10 mL of Dichloromethane or Ethyl Acetate to a final concentration of 1.0 mg/mL.

• Vortex to ensure complete dissolution.

• Transfer to a GC vial.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS impurity profiling.

Expected Observations & Performance

• Thermal Degradation: It is highly probable that the main peak for tert-butyl 1,2-diazepane-1-carboxylate will be small or absent. Instead, a significant peak corresponding to the de-Boc product (1,2-diazepane) or its fragmentation products might be observed. This underscores that this GC-MS method is not suitable for quantifying the purity of the parent compound but is excellent for identifying volatile impurities that are thermally stable.

• Impurity Identification: The method would excel at identifying and quantifying residual solvents (e.g., THF, Toluene, Ethyl Acetate) used during synthesis and workup.

Table 2: GC-MS Method Performance for Volatile Impurity Analysis

Parameter	Performance Characteristic
Specificity	Excellent; mass spectra provide definitive identification.
Sensitivity	High sensitivity (low ppm levels) for most volatile organic compounds.
Quantitation	Possible for stable impurities with appropriate calibration standards.

| Robustness | Prone to variability if the parent compound degrades and contaminates the inlet liner. |

Discussion of GC-MS Method

• Advantages: Unmatched for the identification of unknown volatile and semi-volatile impurities due to extensive MS spectral libraries. High sensitivity for detecting trace levels of residual solvents.

• Limitations: Unsuitable for the primary purity assessment of tert-butyl 1,2-diazepane-1-carboxylate due to the high risk of thermal degradation of the Boc group.[3][4] This degradation would artificially lower the apparent purity of the main component and generate impurities that are not actually present in the sample.

Comparative Analysis: HPLC vs. GC-MS

The choice between HPLC and GC-MS is not about which method is universally "better," but which is "fitter for purpose" based on the analytical goal.

Table 3: Head-to-Head Comparison for Purity Assessment

Feature	HPLC-UV	GC-MS
Analyte Suitability	Excellent. Ideal for non-volatile and thermally labile compounds.	Poor. High risk of on-column thermal degradation of the Boc group.
Primary Application	Quantitative Purity & Assay. Accurately measures the main component against impurities.	Qualitative Impurity ID. Identifies volatile/semi-volatile impurities (e.g., residual solvents).
Impurity Profile	Detects non-volatile synthesis by-products and degradants.	Detects volatile and semi-volatile impurities. Misses non-volatile species.
Identification Power	Low. Based on retention time only. Requires LC-MS for structural data.	Excellent. Definitive identification via mass spectral library matching.
Method Robustness	High. Less susceptible to analyte degradation during analysis.	Moderate. Inlet liner can be contaminated by degradation products.

| Regulatory Standing | Standard for API purity and stability testing. | Standard for residual solvent analysis (ICH Q3C). |

Expert Recommendation

For a comprehensive purity assessment of tert-butyl 1,2-diazepane-1-carboxylate , a dual-methodology approach is recommended:

• Primary Purity and Assay: The RP-HPLC method should be used as the primary, validated technique for routine purity testing, stability studies, and batch release. It provides an accurate, robust, and reliable quantification of the main component and its non-volatile impurities without the risk of analytical artifacts from degradation.

• Impurity Identification and Volatiles Control: The GC-MS method should be employed as a complementary technique during process development and validation to identify and control for volatile impurities, particularly residual solvents. It should not be used to determine the overall purity percentage of the parent compound.

This orthogonal approach—using two techniques based on different separation principles—provides the most complete and trustworthy picture of the compound's purity profile, satisfying the rigorous demands of pharmaceutical development.

Conclusion

Both HPLC and GC-MS are powerful analytical tools, but their application must be guided by the chemical nature of the analyte. For tert-butyl 1,2-diazepane-1-carboxylate, the thermolability of the Boc protecting group makes HPLC the superior choice for accurate purity assessment. GC-MS remains an invaluable tool for the orthogonal identification of volatile impurities. By understanding the strengths and limitations of each technique, researchers can design a scientifically sound analytical control strategy that ensures product quality and regulatory compliance.

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Comparison of synthetic routes for 1,2-diazepanes versus 1,4-diazepanes

Introduction: The Significance of the Diazepane Scaffold

Diazepanes, seven-membered heterocyclic rings containing two nitrogen atoms, represent a privileged scaffold in medicinal chemistry and drug development. The constitutional isomerism defined by the relative positions of these nitrogen atoms gives rise to distinct chemical properties and biological activities. The 1,4-diazepane core is famously embedded in numerous blockbuster drugs, including anxiolytics like Diazepam (Valium), and is associated with a wide array of central nervous system activities.[1][2] In contrast, the 1,2-diazepane system, with its adjacent nitrogen atoms, is less explored but holds significant potential for novel therapeutic agents due to its unique conformational and electronic characteristics.

This guide provides a comparative analysis of the primary synthetic strategies for accessing 1,2-diazepane and 1,4-diazepane cores. We will delve into the mechanistic rationale behind key transformations, compare their relative merits in terms of efficiency and substrate scope, and provide representative experimental protocols to empower researchers in their synthetic endeavors.

Synthetic Strategies for 1,2-Diazepanes: Taming the N-N Bond

The synthesis of 1,2-diazepanes is often considered more challenging than that of their 1,4-isomers, primarily due to the reactivity and potential instability of the hydrazine (N-N) moiety. Key strategies often involve forming the seven-membered ring while constructing or protecting this critical bond.

Cycloaddition Reactions: The [4+3] Approach

One of the most elegant and convergent methods for constructing the 1,2-diazepane ring is through formal [4+3] cycloaddition reactions. This strategy involves the reaction of a four-atom synthon (typically a 1,3-diene) with a three-atom synthon containing the pre-formed N-N bond.

A notable example is the N-heterocyclic carbene (NHC)-catalyzed annulation of enals with in situ generated azoalkenes.[3] The NHC activates the enal to form a homoenolate equivalent (the four-atom component), which then reacts with the azoalkene (the three-atom component) to furnish the 1,2-diazepine core with high regio- and enantioselectivity.[3]

Causality of Experimental Choices: The choice of an NHC catalyst is crucial as it dictates the reaction pathway. By modifying the catalyst structure, the reactivity can be switched from a [4+3] annulation to a [4+1] annulation, leading to pyrazoles instead of diazepines.[3] This highlights the fine control that catalyst selection offers in directing the reaction toward the desired heterocyclic system.

Caption: General workflow for NHC-catalyzed [4+3] cycloaddition.

Ring Expansion and Electrocyclization

Ring expansion strategies provide an alternative route, often starting from smaller, more readily available cyclic precursors. A powerful method involves the formal diazomethylene insertion into a C-C bond of cyclobutenones.[4] This reaction proceeds through a tandem 4π-8π electrocyclization process. The initial reaction of a cyclobutenone with a lithiodiazoester generates a vinylketene intermediate which undergoes a 4π-electrocyclization. The subsequent intermediate then undergoes an 8π-electrocyclization to form the seven-membered 1,2-diazepine ring.[4]

Causality of Experimental Choices: This strategy leverages the inherent ring strain of the cyclobutenone starting material to drive the initial ring-opening. The subsequent electrocyclization cascade is a highly efficient way to build molecular complexity in a single, concerted process, often leading to high yields.[4]

Intramolecular Cyclization

Building the diazepine ring via intramolecular bond formation is another common approach. This typically involves the cyclization of a linear precursor containing a hydrazine or a protected hydrazine moiety and terminal electrophilic and nucleophilic centers. For instance, the intramolecular cyclization of hydrazides under Bischler–Napieralski conditions has been used to synthesize benzo-fused 1,2-diazepines.[3]

Synthetic Strategies for 1,4-Diazepanes: Established and Versatile Routes

The synthesis of 1,4-diazepanes is well-established, with a plethora of reliable methods available, largely due to the extensive research in the area of benzodiazepine drugs.

Reductive Amination

Intramolecular reductive amination is a robust and widely used method for the synthesis of saturated 1,4-diazepanes. This reaction typically involves a linear precursor containing a terminal amine and a ketone or aldehyde. The initial condensation forms a cyclic iminium ion intermediate, which is then reduced in situ to yield the diazepane ring.

Recent advances have employed biocatalysis, using imine reductases (IREDs) to perform this transformation with high enantioselectivity, offering a green and efficient route to chiral 1,4-diazepanes.[2]

Causality of Experimental Choices: The choice of reducing agent is critical. Classical conditions use agents like sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB).[1] The use of enantiocomplementary IREDs, however, allows for the selective synthesis of either the (R)- or (S)-enantiomer, a crucial advantage in pharmaceutical development.[2]

Caption: General workflow for intramolecular reductive amination.

Amide Cyclization

The formation of an amide bond is a cornerstone of organic synthesis, and it is frequently employed to construct the 1,4-diazepane core, particularly for 1,4-benzodiazepinones. A common strategy involves the reaction of a 2-aminobenzophenone with an α-amino acid derivative. The initial N-acylation is followed by an intramolecular cyclization, often under dehydrating conditions, to form the seven-membered lactam ring. This is a key step in the industrial synthesis of diazepam.

Multicomponent Reactions (MCRs)

Multicomponent reactions, particularly the Ugi four-component reaction (Ugi-4CR), offer a highly convergent and diversity-oriented approach to complex 1,4-diazepane scaffolds.[5][6] In a typical sequence, an amine, a carbonyl compound, a carboxylic acid, and an isocyanide react in a one-pot process to form an α-acylamino amide intermediate. If one of the components contains a suitably positioned functional group, a subsequent intramolecular cyclization step can be triggered to form the diazepine ring.[5]

Causality of Experimental Choices: The power of the Ugi reaction lies in its ability to rapidly generate molecular complexity from simple, commercially available building blocks. By carefully choosing bifunctional starting materials (e.g., an amino acid or a 2-aminobenzophenone), the reaction can be programmed to undergo a post-condensation cyclization, providing a streamlined entry into the desired diazepine library.[6]

Comparative Analysis of Synthetic Routes

Feature	1,2-Diazepane Routes	1,4-Diazepane Routes
Precursor Availability	Often requires specialized precursors (e.g., azoalkenes, cyclobutenones).[3][4]	Generally utilizes readily available starting materials (diamines, amino ketones, amino acids).[1][2]
Step Economy	Cycloadditions can be highly step-economical.[3]	MCRs offer exceptional step economy; reductive aminations are often efficient two-step, one-pot processes.[2][5]
Typical Yields	Can be moderate to good, but sometimes hampered by side reactions (e.g., pyrazole formation).[4]	Generally high to excellent yields for established methods like reductive amination and amide cyclization.
Substrate Scope	Can be limited depending on the specific cycloaddition or ring-expansion strategy.	Broad substrate scope, especially for MCRs and reductive aminations.[1][5]
Stereocontrol	Asymmetric catalysis (e.g., with NHCs) can provide excellent enantioselectivity.[3]	Well-established; biocatalysis with IREDs and use of chiral pool starting materials offer excellent stereocontrol.[2]
Key Challenges	Handling of the N-N bond; potential for competing reaction pathways.	Over-alkylation in reductive aminations; harsh conditions sometimes required for amide cyclizations.

Detailed Experimental Protocols

Protocol 1: Biocatalytic Asymmetric Synthesis of a Chiral 1,4-Diazepane

This protocol is adapted from an imine reductase-catalyzed intramolecular reductive amination.[2]

Objective: To synthesize an enantiomerically enriched 1,4-diazepane via enzymatic cyclization.

Materials:

• Appropriate amino-ketone precursor

• Imine Reductase (IRED) enzyme (e.g., IR1 from Leishmania major for (R)-product or IR25 from Micromonospora echinaurantiaca for (S)-product)

• NADPH cofactor

• Glucose dehydrogenase (GDH) for cofactor regeneration

• Glucose

• Potassium phosphate buffer (pH 7.5)

• Organic solvent (e.g., DMSO)

Procedure:

• Prepare a buffer solution of 100 mM potassium phosphate (pH 7.5).

• In a reaction vessel, combine the buffer, glucose (for cofactor regeneration), and the NADPH cofactor.

• Add the IRED and GDH enzymes to the buffered solution.

• Dissolve the amino-ketone precursor in a minimal amount of DMSO and add it to the reaction mixture to start the reaction.

• Incubate the reaction at a controlled temperature (e.g., 30 °C) with gentle agitation for 24-48 hours.

• Monitor the reaction progress by HPLC or LC-MS.

• Upon completion, quench the reaction by adding a water-immiscible organic solvent like ethyl acetate.

• Extract the product into the organic layer.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting chiral 1,4-diazepane by flash column chromatography.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Self-Validation: The success of the protocol is validated by the consumption of the starting material and the formation of the product, as monitored by chromatography. The final product's identity is confirmed by NMR and mass spectrometry, and its enantiopurity is quantified by chiral HPLC.

Protocol 2: Ugi-4CR followed by Cyclization for a 1,4-Diazepan-5-one

This protocol is a representative example of a multicomponent approach followed by an intramolecular substitution.[5]

Objective: To synthesize a 1-sulfonyl 1,4-diazepan-5-one via a two-step sequence involving a Ugi reaction.

Step A: Ugi Four-Component Reaction

• To a solution of the amine component (e.g., an N-sulfonyl-2-aminoethanol) in methanol, add the aldehyde or ketone component.

• Stir the mixture for 30 minutes at room temperature.

• Add the carboxylic acid component, followed by the isocyanide.

• Stir the reaction mixture at room temperature for 24-72 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Remove the solvent under reduced pressure.

• Purify the crude Ugi adduct by flash chromatography on silica gel.

Step B: Intramolecular Cyclization

• Dissolve the purified Ugi adduct in a suitable solvent like THF.

• Cool the solution to 0 °C.

• Add triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (e.g., DIAD) for a Mitsunobu-type cyclization.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Concentrate the reaction mixture in vacuo.

• Purify the residue by flash column chromatography to yield the final 1,4-diazepan-5-one.

Self-Validation: Each step is monitored for completion. The structure of the intermediate Ugi adduct and the final cyclized product are confirmed by spectroscopic methods (NMR, IR, MS). The successful ring closure is evidenced by the change in the molecular formula and the appearance of characteristic signals in the NMR spectrum.

Conclusion and Future Outlook

The synthetic landscapes for 1,2- and 1,4-diazepanes are distinct yet complementary. The synthesis of 1,4-diazepanes is mature, offering a wide range of robust and high-yielding methods, driven by their proven pharmaceutical value. In contrast, the synthesis of 1,2-diazepanes remains a more specialized field, with elegant but sometimes less generalizable methods.

Future research will likely focus on developing more versatile and stereoselective methods for 1,2-diazepane synthesis to unlock their therapeutic potential. For 1,4-diazepanes, the ongoing drive for efficiency and sustainability will continue to promote the use of biocatalysis and flow chemistry. The continued exploration of both scaffolds is essential for expanding the chemical space available to drug discovery professionals, promising new therapeutic agents with novel mechanisms of action.

References

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• Chen, X., Liu, J., Xu, G., Wu, Z., Chen, X., & Xu, J. (2020). Biocatalytic Access to 1,4-Diazepanes via Imine Reductase-Catalyzed Intramolecular Asymmetric Reductive Amination. ACS Catalysis, 10(15), 8448–8455. [Link]

• Kim, H. Y., & Oh, K. (2018). Stereoselective [4+3]-Cycloaddition of 2-Amino-β-nitrostyrenes with Azaoxyallyl Cations to Access Functionalized 1,4-Benzodiazepin-3-ones. Molecules, 23(12), 3298. [Link]

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Navigating the Therapeutic Potential of Tert-butyl 1,2-diazepane-1-carboxylate Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The seven-membered 1,2-diazepane scaffold is a compelling starting point in medicinal chemistry, offering a three-dimensional architecture that can be strategically decorated to interact with a variety of biological targets. The incorporation of a tert-butyl 1,2-diazepane-1-carboxylate moiety, in particular, provides a synthetically versatile handle for the exploration of chemical space and the development of novel therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group not only facilitates the synthesis and purification of these derivatives but can also influence their physicochemical properties, such as lipophilicity and membrane permeability, which are critical for pharmacological activity.

This guide provides a comparative analysis of the known and potential biological activities of tert-butyl 1,2-diazepane-1-carboxylate derivatives, drawing parallels with the broader class of diazepines and benzodiazepines. We will delve into the structure-activity relationships (SAR) that govern their therapeutic potential and provide detailed experimental protocols for their biological evaluation.

The Diazepine Core: A Privileged Scaffold in Drug Discovery

Diazepine derivatives have a rich history in pharmacology, with benzodiazepines being a cornerstone in the treatment of anxiety, insomnia, and seizures for decades. The therapeutic utility of the diazepine ring system extends beyond the central nervous system (CNS), with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The conformational flexibility of the seven-membered ring allows for the precise spatial orientation of substituents, enabling fine-tuning of their interactions with biological macromolecules.

Comparative Biological Activities of Diazepine Derivatives

While comprehensive comparative studies on a series of tert-butyl 1,2-diazepane-1-carboxylate derivatives are not yet abundant in the public domain, we can infer potential activities and structure-activity relationships from related diazepine and benzodiazepine classes.

Central Nervous System (CNS) Activity

The most well-documented activity of diazepine derivatives is their modulation of the central nervous system. Benzodiazepines traditionally exert their effects by potentiating the action of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[1][2] However, recent research has unveiled novel CNS targets for diazepine scaffolds.

Notably, a patent has disclosed a series of substituted bridged diazepane derivatives, some of which feature a tert-butyl carboxylate group, as potent inhibitors of TWIK-related acid-sensitive K+ (TASK) channels, specifically TASK-1 and TASK-3.[3] These channels are implicated in the regulation of neuronal excitability, and their inhibition presents a promising therapeutic strategy for a range of neurological disorders, including depression, sleep apnea, and cardiac arrhythmias.

Another patent highlights the potential of diazepane derivatives in the amelioration, prevention, and/or treatment of mental and neurological diseases, further underscoring the therapeutic promise of this scaffold in the CNS space.[4]

Anticancer Activity

Emerging evidence suggests that diazepine derivatives possess significant anticancer potential.[5][6][7] The proposed mechanisms of action are diverse and include the inhibition of fatty acid synthase (FAS), induction of apoptosis, and modulation of the tumor microenvironment.[6]

For instance, diazepam itself has been shown to inhibit the proliferation of various cancer cell lines and can synergize with conventional chemotherapeutic agents.[6][7] While specific studies on the anticancer effects of tert-butyl 1,2-diazepane-1-carboxylate derivatives are limited, the inherent properties of the diazepine core suggest that this is a fertile area for investigation. The lipophilicity imparted by the tert-butyl group could potentially enhance cell membrane permeability, leading to improved intracellular accumulation and target engagement.

Antimicrobial Activity

The diazepine scaffold has also been explored for its antimicrobial properties. Various 1,4-diazepine and 1,5-benzodiazepine derivatives have demonstrated activity against a range of bacterial and fungal pathogens.[8][9][10] The mechanism of action is often attributed to the disruption of microbial cell membranes or the inhibition of essential enzymes. The structural diversity that can be achieved with the tert-butyl 1,2-diazepane-1-carboxylate core makes it an attractive template for the development of novel antimicrobial agents.

Structure-Activity Relationship (SAR) Insights

Based on the broader diazepine literature, several key structural features can be expected to influence the biological activity of tert-butyl 1,2-diazepane-1-carboxylate derivatives:

• Substitution on the Diazepane Ring: The nature, position, and stereochemistry of substituents on the diazepine ring will be critical in determining both the potency and selectivity of the biological activity.

• The N-Boc Group: While primarily a protecting group, the bulky and lipophilic tert-butyloxycarbonyl group can influence the overall shape and physicochemical properties of the molecule, thereby affecting its interaction with biological targets and its pharmacokinetic profile.

• Fused Ring Systems: The fusion of the diazepine ring to other heterocyclic or aromatic systems can significantly expand the chemical space and lead to novel biological activities.

Experimental Protocols for Biological Evaluation

To systematically evaluate the biological potential of novel tert-butyl 1,2-diazepane-1-carboxylate derivatives, a tiered screening approach is recommended.

General Synthetic Workflow

The synthesis of tert-butyl 1,2-diazepane-1-carboxylate derivatives typically starts from commercially available precursors and involves standard organic chemistry transformations. A generalized synthetic workflow is depicted below.

Caption: Generalized synthetic workflow for tert-butyl 1,2-diazepane-1-carboxylate derivatives.

In Vitro Anticancer Activity Assessment

A primary screen for anticancer activity can be performed using a panel of human cancer cell lines.

Protocol: MTT Cell Proliferation Assay

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer, A549 for lung cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vitro CNS Receptor Binding Assay

To evaluate the potential CNS activity, a receptor binding assay can be performed.

Protocol: GABA-A Receptor Binding Assay

• Membrane Preparation: Prepare crude synaptic membranes from rat whole brain or specific brain regions (e.g., cortex, cerebellum).

• Binding Assay: In a 96-well plate, incubate the prepared membranes with a radiolabeled ligand (e.g., [3H]flumazenil) and varying concentrations of the test compounds in a suitable buffer.

• Incubation: Incubate the plates at 4°C for 60-90 minutes.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specific binding.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of an unlabeled ligand like diazepam) from the total binding. Calculate the Ki (inhibitory constant) of the test compounds.

In Vitro Antimicrobial Susceptibility Testing

The antimicrobial activity can be assessed using the broth microdilution method.

Protocol: Broth Microdilution Assay

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth.

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Hypothetical Biological Evaluation Workflow

A structured workflow is essential for the efficient evaluation of a library of novel tert-butyl 1,2-diazepane-1-carboxylate derivatives.

Caption: A hypothetical workflow for the biological evaluation of tert-butyl 1,2-diazepane-1-carboxylate derivatives.

Conclusion and Future Directions

The tert-butyl 1,2-diazepane-1-carboxylate scaffold represents a promising, yet underexplored, area in medicinal chemistry. By drawing parallels with the well-established biological activities of other diazepine derivatives, we can anticipate a broad spectrum of potential therapeutic applications, from CNS disorders to cancer and infectious diseases. The key to unlocking this potential lies in the systematic synthesis and biological evaluation of a diverse library of derivatives.

Future research should focus on:

• Exploring a wide range of substitutions on the diazepane ring to build a comprehensive structure-activity relationship.

• Investigating the role of stereochemistry in biological activity, as enantiomers can exhibit significantly different pharmacological profiles.

• Elucidating the mechanisms of action of active compounds to identify novel biological targets and pathways.

• Optimizing the pharmacokinetic properties of lead compounds to enhance their drug-like characteristics.

By employing the experimental strategies outlined in this guide, researchers can effectively navigate the therapeutic landscape of tert-butyl 1,2-diazepane-1-carboxylate derivatives and contribute to the development of the next generation of innovative medicines.

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A Comparative Guide to the Reactivity of Boc-Protected 1,2-Diazepane and Piperazine for the Synthetic Chemist

In the landscape of modern medicinal chemistry, saturated nitrogen heterocycles are indispensable scaffolds for the design of novel therapeutics. Among these, piperazines are ubiquitous, while the less explored 1,2-diazepanes are emerging as a promising class of compounds with unique pharmacological profiles.[1][2] The strategic functionalization of these rings is paramount in drug discovery, often relying on the use of protecting groups to achieve regioselectivity. The tert-butyloxycarbonyl (Boc) group is a workhorse in this regard, enabling the selective modification of one nitrogen atom in these diamine systems.

This guide provides a comprehensive comparison of the reactivity of mono-Boc-protected 1,2-diazepane and piperazine. As a Senior Application Scientist, my aim is to offer not just a theoretical overview, but a practical guide grounded in the fundamental principles of organic chemistry, to aid researchers in making informed decisions in their synthetic endeavors. While direct, head-to-head comparative studies are scarce, a logical and scientifically sound comparison can be constructed by analyzing their intrinsic structural and electronic properties.

Structural and Electronic Properties: A Tale of Two Rings

The reactivity of the free secondary amine in both Boc-protected 1,2-diazepane and piperazine is fundamentally governed by two key factors: the nucleophilicity of the nitrogen atom and the steric hindrance around it. These, in turn, are a direct consequence of the distinct structural and electronic features of the six-membered piperazine ring versus the seven-membered 1,2-diazepane ring.

Piperazine: The Rigid Chair

The mono-Boc-protected piperazine ring predominantly adopts a stable chair conformation. This conformation places the bulky Boc group in the equatorial position to minimize steric strain, leaving the free N-H also in an equatorial position. This arrangement provides a relatively unhindered environment for the lone pair of electrons on the secondary amine, making it readily accessible for reactions.

1,2-Diazepane: The Flexible Boat-Chair

In contrast, the seven-membered 1,2-diazepane ring is significantly more flexible and is predicted to exist in a variety of twist-chair and twist-boat conformations. Drawing parallels from the well-studied benzodiazepine systems, this increased conformational lability can lead to a more sterically encumbered environment around the nitrogen atoms compared to the rigid piperazine chair.[3][4] The adjacent nitrogen atom in the 1,2-diazepane ring also introduces electronic repulsion between the lone pairs, which can influence both the basicity and nucleophilicity of the free amine.

The following diagram illustrates the fundamental structural differences between the two heterocycles.

Figure 1: Structures of Boc-Piperazine and Boc-1,2-Diazepane.

Comparative Reactivity Analysis

The differences in structure and electronics directly translate to differing reactivities in common synthetic transformations.

Basicity and Nucleophilicity: The pKa Perspective

A key indicator of nucleophilicity is the pKa of the conjugate acid of the amine. A higher pKa generally correlates with greater basicity and, often, higher nucleophilicity.

• Boc-Piperazine: The predicted pKa of mono-Boc-piperazine is approximately 8.45.[5][6] This value is indicative of a reasonably basic secondary amine, readily available for nucleophilic attack.

This significant difference in basicity is a strong indicator that Boc-piperazine is a more potent nucleophile than Boc-1,2-diazepane.

N-Alkylation: A Race of Nucleophilicity and Sterics

N-alkylation is a fundamental reaction for introducing substituents onto the free nitrogen of these heterocycles. The reaction typically proceeds via an SN2 mechanism, where the amine acts as the nucleophile.[9]

• Boc-Piperazine: Given its higher nucleophilicity and less sterically hindered nitrogen, Boc-piperazine is expected to undergo N-alkylation more readily and under milder conditions than Boc-1,2-diazepane. Reactions with a variety of alkyl halides are generally efficient.

• Boc-1,2-Diazepane: The lower nucleophilicity and potentially greater steric hindrance of the 1,2-diazepane ring would likely necessitate more forcing reaction conditions for N-alkylation, such as higher temperatures or the use of more reactive alkylating agents (e.g., alkyl triflates).

N-Acylation: A Similar Trend

N-acylation, the formation of an amide bond, is another crucial transformation.[10] The reactivity in acylation reactions generally parallels that of alkylation.

• Boc-Piperazine: The free amine of Boc-piperazine reacts readily with a wide range of acylating agents, including acid chlorides, anhydrides, and activated esters, to form the corresponding amides.

• Boc-1,2-Diazepane: Due to its lower nucleophilicity, N-acylation of Boc-1,2-diazepane may require the use of more reactive acylating agents or the addition of a catalyst to achieve comparable reaction rates and yields to Boc-piperazine.

Boc Deprotection: A Question of Stability

The removal of the Boc protecting group is typically achieved under acidic conditions. The stability of the heterocyclic ring to these conditions is a key consideration.

• Boc-Piperazine: The piperazine ring is generally stable to the acidic conditions required for Boc deprotection (e.g., TFA in DCM or HCl in dioxane).

• Boc-1,2-Diazepane: The seven-membered diazepane ring may be more susceptible to acid-catalyzed ring-opening or rearrangement reactions, although specific data on the stability of Boc-1,2-diazepane under deprotection conditions is limited. It is advisable to use the mildest effective conditions and to carefully monitor the reaction to avoid side products.

Experimental Data Summary

The following table summarizes typical reaction conditions for the functionalization and deprotection of Boc-protected piperazine. While directly comparable data for Boc-1,2-diazepane is not available, the provided conditions for piperazine can serve as a starting point for optimization.

Reaction	Reagents and Conditions for Boc-Piperazine	Expected Trend for Boc-1,2-Diazepane
N-Alkylation	Alkyl halide (1.1 eq.), K₂CO₃ or Et₃N (2 eq.), CH₃CN or DMF, rt to 80 °C	Requires more forcing conditions (higher temp., stronger base, more reactive electrophile)
N-Acylation	Acyl chloride (1.1 eq.), Et₃N (1.5 eq.), CH₂Cl₂ or THF, 0 °C to rt	May require more reactive acylating agents or a catalyst
Boc Deprotection	TFA/CH₂Cl₂ (1:1) or 4M HCl in dioxane, rt, 1-4 h	Potentially requires milder conditions and careful monitoring to avoid ring cleavage

Experimental Protocols

The following are representative protocols for the N-alkylation of Boc-piperazine and the Boc deprotection of a generic N-Boc protected amine. These should be adapted and optimized for specific substrates and scales.

Protocol 1: N-Alkylation of Boc-Piperazine

Figure 2: General workflow for N-alkylation.

Procedure:

• To a solution of tert-butyl piperazine-1-carboxylate (1.0 eq.) in acetonitrile, add potassium carbonate (2.0 eq.).

• Add the desired alkyl halide (1.1 eq.) dropwise at room temperature.

• Stir the reaction mixture at room temperature or heat to 50-80 °C, monitoring the progress by TLC or LC-MS.

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated product.

Protocol 2: Boc Deprotection

Procedure:

• Dissolve the Boc-protected amine (1.0 eq.) in dichloromethane.

• Add trifluoroacetic acid (TFA) (10-20 eq.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of dichloromethane and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.

Conclusion: Navigating Reactivity for Rational Design

• Boc-piperazine is the more nucleophilic and sterically accessible of the two, making it more reactive towards electrophiles in N-alkylation and N-acylation reactions. Its rigid chair conformation provides a predictable and favorable environment for these transformations.

• Boc-1,2-diazepane , with its lower basicity and greater conformational flexibility, is expected to be less reactive. Synthetic transformations on its free amine will likely require more forcing conditions. The stability of the seven-membered ring under certain reaction conditions, particularly acidic deprotection, should be carefully considered.

For the medicinal chemist, these differences present both challenges and opportunities. The higher reactivity of piperazine allows for milder and more efficient synthetic routes. Conversely, the potentially lower reactivity of 1,2-diazepane could be exploited for selective reactions in more complex molecules. A thorough understanding of these fundamental principles will empower researchers to rationally design synthetic strategies and unlock the full potential of these important heterocyclic scaffolds.

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A Comparative Guide to Bioisosteric Replacement Studies Involving the 1,2-Diazepane Scaffold

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the strategic modification of lead compounds is paramount to achieving a desirable balance of potency, selectivity, and pharmacokinetic properties. Bioisosterism, the exchange of a functional group for another with similar physicochemical and biological characteristics, stands as a cornerstone of modern drug design.[1][2] This guide provides an in-depth technical comparison of the 1,2-diazepane scaffold and its bioisosteric alternatives, with a particular focus on the commonly employed piperidine ring system.

While direct head-to-head comparative studies of 1,2-diazepane and its bioisosteres are not extensively documented in publicly available literature, this guide will leverage a hypothetical case study grounded in established medicinal chemistry principles and data from closely related analogs to provide a comprehensive and predictive analysis. We will explore the synthesis, physicochemical properties, and potential pharmacological outcomes of replacing a 1,2-diazepane core with a piperidine moiety in a central nervous system (CNS) drug candidate.

The 1,2-Diazepane Scaffold: An Emerging Player

The 1,2-diazepane ring, a seven-membered heterocycle containing two adjacent nitrogen atoms, presents a unique three-dimensional geometry that can be exploited in drug design to probe novel chemical space.[3] Its inherent flexibility and the presence of two nitrogen atoms offer multiple points for substitution and modulation of physicochemical properties such as polarity and basicity. However, the adjacent nitrogen atoms can also introduce metabolic liabilities, such as N-oxidation, which may impact the compound's pharmacokinetic profile.[4]

Piperidine: The Ubiquitous Bioisostere

In contrast, the piperidine scaffold is one of the most prevalent heterocyclic motifs in approved drugs.[5] Its well-defined chair conformation provides a rigid framework that can favorably orient substituents for optimal target engagement. The single nitrogen atom in the piperidine ring generally imparts a more predictable metabolic profile compared to diazepanes.[5] Bioisosteric replacement of a 1,2-diazepane with a piperidine can be a strategic move to enhance metabolic stability, modulate basicity, and improve overall drug-like properties.[6]

A Hypothetical Case Study: CNS-Targeted Compound "DZP-Analog" vs. "PIP-Analog"

To illustrate the practical implications of this bioisosteric replacement, we will consider a hypothetical lead compound, "DZP-Analog," containing a 1-aryl-1,2-diazepane scaffold, designed as a CNS receptor antagonist. We will compare its projected properties with its piperidine bioisostere, "PIP-Analog."

Physicochemical Properties: A Comparative Analysis

The decision to pursue a bioisosteric replacement is often driven by the need to fine-tune a compound's physicochemical properties to optimize its absorption, distribution, metabolism, and excretion (ADME) profile. The following table provides a comparative summary of the projected physicochemical properties of our hypothetical compounds.

Property	DZP-Analog (1,2-Diazepane)	PIP-Analog (Piperidine)	Rationale for Projected Difference
Molecular Weight	~250-300 g/mol	Lower by ~14 g/mol	Replacement of a -NH- group with a -CH2- group.
Calculated LogP (cLogP)	2.5 - 3.0	2.8 - 3.3	The removal of a polar N-H group generally increases lipophilicity.
Topological Polar Surface Area (TPSA)	~40-50 Ų	~25-35 Ų	Fewer hydrogen bond donors in the piperidine analog.
pKa	6.5 - 7.5	8.5 - 9.5	The two adjacent nitrogen atoms in 1,2-diazepane reduce the basicity of each other through an inductive effect. The single nitrogen in piperidine is more basic.
Aqueous Solubility	Moderate	Lower	The increase in lipophilicity and decrease in polarity of the piperidine analog would likely lead to lower aqueous solubility.

Biological Activity and Pharmacokinetics: A Predictive Comparison

The ultimate goal of bioisosteric replacement is to improve a compound's therapeutic index. This involves maintaining or enhancing the desired biological activity while improving its pharmacokinetic profile.

Parameter	DZP-Analog (1,2-Diazepane)	PIP-Analog (Piperidine)	Rationale for Projected Difference
Receptor Binding Affinity (Ki)	Potent (e.g., 10 nM)	Potentially similar or slightly reduced	The change in scaffold geometry may slightly alter the orientation of key binding motifs, potentially impacting affinity.
In Vitro Metabolic Stability (Human Liver Microsomes)	Moderate (t½ = 30-60 min)	High (t½ > 60 min)	The 1,2-diazepane ring may be more susceptible to oxidative metabolism (e.g., N-oxidation) compared to the more stable piperidine ring.[4][5]
Cell Permeability (Caco-2)	Moderate	High	The lower TPSA and higher lipophilicity of the piperidine analog are expected to enhance passive diffusion across cell membranes.[7]
Oral Bioavailability (in rats)	Moderate (20-40%)	High ( > 50%)	Improved metabolic stability and cell permeability would likely lead to higher oral bioavailability for the piperidine analog.

Experimental Protocols

Synthesis of 1-Aryl-1,2-Diazepane (DZP-Analog)

The synthesis of the 1-aryl-1,2-diazepane scaffold can be achieved through a multi-step sequence, a representative protocol is provided below.[3]

Step 1: Synthesis of 1-Aryl-1-(4-chlorobutyl)hydrazine

• To a solution of arylhydrazine hydrochloride (1.0 eq) in ethanol, add potassium carbonate (3.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 1-bromo-4-chlorobutane (1.2 eq) and reflux the mixture for 12 hours.

• After cooling, filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired hydrazine derivative.

Step 2: Cyclization to form the 1-Aryl-1,2-diazepane ring

• Dissolve the 1-aryl-1-(4-chlorobutyl)hydrazine (1.0 eq) in anhydrous acetonitrile.

• Add sodium iodide (0.1 eq) and potassium carbonate (2.0 eq).

• Heat the mixture to reflux for 24 hours.

• Cool the reaction to room temperature, filter, and concentrate the solvent.

• Purify the residue by column chromatography to yield the 1-aryl-1,2-diazepane.

Synthesis of 1-Aryl-piperidine (PIP-Analog)

The synthesis of the 1-aryl-piperidine bioisostere can be accomplished via a standard Buchwald-Hartwig amination.[8]

Step 1: Buchwald-Hartwig Amination

• To a flame-dried Schlenk flask, add Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and cesium carbonate (1.5 eq).

• Evacuate and backfill the flask with argon three times.

• Add a solution of the desired aryl bromide (1.0 eq) and piperidine (1.2 eq) in anhydrous toluene.

• Heat the reaction mixture to 110 °C for 16 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by column chromatography to obtain the 1-aryl-piperidine.

Visualizing the Concepts

Bioisosteric Replacement Workflow

Caption: Bioisosteric replacement of 1,2-diazepane with piperidine.

Synthetic Workflow Comparison

Caption: Comparative synthetic routes for DZP-Analog and PIP-Analog.

Conclusion: A Strategic Decision in Drug Discovery

The choice between a 1,2-diazepane scaffold and its piperidine bioisostere is a nuanced decision that must be guided by the specific objectives of a drug discovery program. While the 1,2-diazepane offers a unique conformational profile that may be advantageous for certain biological targets, the piperidine ring often provides a more robust and predictable platform in terms of metabolic stability and overall drug-like properties.

This guide has provided a framework for evaluating such a bioisosteric replacement, highlighting the key physicochemical and pharmacological parameters that should be considered. The provided experimental protocols and conceptual diagrams serve as a starting point for researchers embarking on similar optimization studies. Ultimately, the empirical data generated from the synthesis and testing of both analogs will be the final arbiter in determining the superior scaffold for a given therapeutic application.

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A Senior Application Scientist's Guide to the Enantiomeric Separation of Chiral 1,2-Diazepane Derivatives

Introduction: The Chirality Challenge of the 1,2-Diazepane Scaffold

The 1,2-diazepane ring system is a seven-membered nitrogen-containing heterocycle that serves as a valuable scaffold in medicinal chemistry.[1] Its structural flexibility and multiple points for substitution make it an attractive core for developing novel therapeutics. As with many pharmacologically active molecules, chirality is a paramount consideration. The specific three-dimensional arrangement of atoms in a 1,2-diazepane derivative can lead to enantiomers with vastly different biological activities, potencies, and toxicological profiles.[2] Therefore, the ability to separate and analyze these enantiomers is not merely an analytical task but a critical step in drug discovery and development.

A unique challenge presented by many diazepane derivatives is their potential for conformational chirality . The seven-membered ring is not planar and often adopts a stable, twisted "chair" or "boat" conformation, which lacks a plane of symmetry, rendering the molecule chiral even without a classic stereocenter.[3] These conformational enantiomers can rapidly interconvert at room temperature through a ring-flipping process.[4] This phenomenon, known as dynamic stereochemistry, requires specialized analytical approaches to achieve separation.

This guide provides a comprehensive comparison of modern chromatographic techniques for the enantioseparation of 1,2-diazepane derivatives. Drawing from extensive experience and established principles for structurally related heterocycles, we will explore the causality behind experimental choices, provide robust starting protocols, and present a logical workflow for efficient method development.

Part 1: Foundational Principles of Chiral Recognition for Diazepanes

Successful chiral separation hinges on the principle of differential interaction. A chiral stationary phase (CSP) creates a chiral environment where the two enantiomers of the analyte form transient, diastereomeric complexes of differing stability. The enantiomer that forms the more stable complex is retained longer on the column, resulting in separation. The key to success is selecting a CSP that offers the right combination of interaction forces for the 1,2-diazepane scaffold.

Key potential interactions include:

• Hydrogen Bonding: The nitrogen atoms and any amide or carbamate groups (like a Boc protecting group) in the diazepane ring are prime sites for hydrogen bond donor/acceptor interactions.

• π-π Stacking: Aromatic substituents on the diazepane ring can engage in π-π stacking with aromatic moieties on the CSP.

• Steric Interactions: The overall 3D shape of the analyte must fit into the chiral cavities or grooves of the CSP.

• Dipole-Dipole Interactions: Polar groups contribute to the overall interaction energy landscape.

Based on these principles, two classes of CSPs stand out as primary candidates for screening 1,2-diazepane derivatives: Polysaccharide-based and Pirkle-type CSPs.

Part 2: A Comparative Guide to Separation Techniques

While several techniques can be used for chiral separations, High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most powerful and widely adopted methods in the pharmaceutical industry.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of chiral analysis due to its versatility and the vast selection of available CSPs. For 1,2-diazepane derivatives, a screening approach using a few complementary columns is the most efficient path to success.[5]

Recommended Primary Screening Columns for HPLC:

CSP Type	Commercial Examples	Primary Interaction Mechanisms	Rationale for 1,2-Diazepanes
Polysaccharide (Amylose)	Chiralpak® AD, Lux® Amylose-1	H-bonding, Steric Inclusion, Dipole-Dipole	Amylose phases have broad applicability and are highly effective for N-heterocycles.[6][7] The helical grooves of the carbamate-derivatized amylose provide a complex chiral environment.
Polysaccharide (Cellulose)	Chiralcel® OD, Lux® Cellulose-1	H-bonding, Steric Inclusion, Dipole-Dipole	Often complementary to amylose phases. The more linear structure of cellulose can offer different selectivity.[8]
Pirkle-type (π-acid/π-base)	Whelk-O® 1	π-π Stacking, H-bonding, Dipole-Dipole	Exceptionally effective for conformationally labile benzodiazepines, which are structurally similar to diazepanes.[4][9] The π-acidic dinitrobenzoyl group strongly interacts with π-basic aromatic rings on the analyte.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a premier technique for high-throughput chiral screening and purification. It uses supercritical CO₂ as the main mobile phase, often with an alcohol co-solvent (modifier). The low viscosity and high diffusivity of the mobile phase lead to faster separations and reduced solvent consumption, making it a "greener" alternative.[10][11]

Advantages of SFC for 1,2-Diazepane Separation:

• Speed: Screening a set of columns can be done in a fraction of the time required for normal-phase HPLC.

• Efficiency: SFC often yields sharper peaks and higher efficiency.

• Solvent Compatibility: Excellent for compounds with good solubility in alcohol modifiers.

The same polysaccharide and Pirkle-type CSPs recommended for HPLC are top choices for SFC screening. The change in mobile phase from liquid (HPLC) to supercritical fluid (SFC) can dramatically alter selectivity, meaning a failed separation in one mode may be successful in the other.

Part 3: Experimental Protocols & Data Interpretation

Trustworthy protocols are self-validating. The following screening protocols are designed to efficiently test the most promising conditions.

Protocol 1: HPLC Screening of a 1,2-Diazepane Derivative

• Column Selection:

  • Chiralpak® AD-H (or Lux® Amylose-1)

  • Chiralcel® OD-H (or Lux® Cellulose-1)

  • (R,R)-Whelk-O® 1

• Sample Preparation: Dissolve the racemic 1,2-diazepane derivative in the mobile phase or a compatible solvent (e.g., ethanol, isopropanol) to a concentration of ~0.5-1.0 mg/mL.

• Mobile Phase Screening:

  • Condition A (Normal Phase): n-Hexane / Isopropanol (IPA) (80:20, v/v)

  • Condition B (Normal Phase): n-Hexane / Ethanol (EtOH) (80:20, v/v)

  • For basic compounds, add 0.1% diethylamine (DEA). For acidic compounds, add 0.1% trifluoroacetic acid (TFA).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C (See Part 4 for dynamic considerations)

  • Detection: UV at a suitable wavelength (e.g., 220 nm, 254 nm)

  • Injection Volume: 5-10 µL

• Execution: Equilibrate each column with the mobile phase until a stable baseline is achieved. Inject the sample under each condition and record the chromatogram.

• Data Analysis: For each successful separation, calculate the Retention Factor (k), Selectivity (α), and Resolution (Rs). A resolution of Rs ≥ 1.5 indicates baseline separation.

Protocol 2: SFC Screening

• Column Selection: Same as HPLC protocol.

• Sample Preparation: Dissolve the sample in an alcohol (Methanol or Ethanol) at ~1.0 mg/mL.

• Mobile Phase Screening (Gradient):

  • Modifier: Methanol (with 0.1% DEA for basic compounds)

  • Gradient: 5% to 40% Modifier over 5-7 minutes.

  • This rapid gradient allows for quick assessment of whether any separation is achievable.

• Chromatographic Conditions:

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 120 bar

  • Temperature: 35 °C

  • Detection: UV and/or MS

• Execution & Analysis: Run the gradient on each column. If separation is observed, an isocratic method can be developed based on the modifier percentage at which the enantiomers eluted.

Illustrative Comparative Data

Since published data for 1,2-diazepanes is scarce, the following table presents hypothetical yet realistic data for a generic N-Boc protected 1,2-diazepane derivative, illustrating a typical outcome of a screening experiment.

Column	Mobile Phase (v/v)	k1	k2	Selectivity (α)	Resolution (Rs)	Comments
Chiralpak AD-H	Hex/IPA (80/20)	2.1	2.5	1.19	2.1	Baseline separation achieved. Good starting point for optimization.
Chiralpak AD-H	Hex/EtOH (80/20)	1.8	1.9	1.06	0.8	Poor resolution. EtOH is a stronger solvent, reducing retention and selectivity.
Chiralcel OD-H	Hex/IPA (80/20)	3.5	3.5	1.00	0.0	No separation. Different chiral selector needed.
(R,R)-Whelk-O 1	Hex/IPA (80/20)	4.2	5.1	1.21	2.5	Excellent separation. Often provides higher selectivity for this compound class.

Part 4: Advanced Considerations - Dynamic Chromatography

As mentioned, 1,2-diazepanes may exist as conformationally unstable enantiomers that interconvert at ambient temperature. This on-column interconversion leads to characteristic deformed peak shapes, often with a "plateau" between the two enantiomer peaks instead of a clean valley.[3][4]

If you observe such peak shapes, it is a strong indication of dynamic chromatography.

The Solution: Low-Temperature HPLC

By reducing the column temperature, the rate of interconversion can be slowed. If the interconversion rate becomes significantly slower than the chromatographic separation rate, the plateau will disappear, and two distinct, well-resolved Gaussian peaks will emerge.[4]

Experimental Approach:

• Start at ambient temperature (25 °C).

• If peak deformation is observed, decrease the temperature in 10-15 °C increments (e.g., 10 °C, -5 °C, -20 °C).

• Observe the chromatogram at each temperature. Successful "freezing" of the conformers will result in a dramatic improvement in resolution.

The Whelk-O1 CSP has proven particularly effective for resolving conformationally labile benzodiazepines at sub-ambient temperatures.[4][12]

Conclusion

While the direct body of literature on the enantiomeric separation of 1,2-diazepane derivatives is still developing, a robust and successful method development strategy can be confidently executed by leveraging the extensive knowledge from structurally related seven-membered N-heterocycles. A primary screening protocol utilizing both polysaccharide (amylose, cellulose) and Pirkle-type (Whelk-O 1) CSPs under both HPLC and SFC conditions provides the highest probability of success. Furthermore, an understanding of dynamic chromatography and the strategic use of sub-ambient temperature are critical tools for tackling the unique challenge of conformational chirality inherent in this important chemical scaffold. This rational, evidence-based approach minimizes trial and error, accelerating the delivery of critical enantiopurity data for drug discovery and development programs.

References

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• Franzini, R., Sabia, R., Ciogli, A., Pierini, M., & Villani, C. (2022). Molecular Recognition of the HPLC Whelk-O1 Selector towards the Conformational Enantiomers of Nevirapine and Oxcarbazepine. Prime Archives in Molecular Sciences. [Link]

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• Ilisz, I., et al. (2013). Enantioseparations by high-performance liquid chromatography using polysaccharide-based chiral stationary phases: an overview. Methods in Molecular Biology, 970, 81-111. [Link]

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Navigating the Conformational Landscape: A Comparative Analysis of Tert-butyl 1,2-diazepane-1-carboxylate and Its Analogs

A Technical Guide for Researchers in Drug Discovery and Development

In the intricate world of medicinal chemistry, the three-dimensional shape of a molecule is paramount to its biological activity. For cyclic systems, particularly the flexible seven-membered diazepine ring, understanding the preferred spatial arrangements, or conformations, is a critical step in rational drug design. This guide provides a comprehensive conformational analysis of tert-butyl 1,2-diazepane-1-carboxylate, a heterocyclic scaffold of increasing interest, and contrasts its structural dynamics with those of its analogs. By integrating experimental data from Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography with insights from computational modeling, we aim to provide a detailed roadmap for researchers navigating the conformational complexities of this important molecular framework.

The Dynamic Nature of the 1,2-Diazepane Ring

The seven-membered 1,2-diazepane ring is an inherently flexible system, capable of adopting a variety of conformations, including chair, boat, and twist-boat forms. The interplay of torsional strain, transannular interactions, and the steric and electronic effects of substituents dictates the conformational landscape and the energy barriers to interconversion between different forms. The introduction of a substituent on one of the nitrogen atoms, such as the tert-butoxycarbonyl (Boc) group in tert-butyl 1,2-diazepane-1-carboxylate, profoundly influences this delicate balance.

The Conformational Directing Effect of the N-Boc Group

The bulky tert-butyl group within the N-Boc protecting group is a powerful conformational directing element. In many cyclic systems, it exhibits a strong preference for an equatorial or pseudo-equatorial position to minimize steric hindrance. This preference can effectively "lock" the ring into a limited set of low-energy conformations.

While a definitive crystal structure for tert-butyl 1,2-diazepane-1-carboxylate is not publicly available, extensive studies on analogous N-Boc protected seven-membered rings, such as ε-caprolactams, provide valuable insights. Variable-temperature NMR studies on these related systems have shown that the N-Boc group can significantly influence the ring's conformational equilibrium.

Table 1: Comparison of Conformational Preferences in N-Substituted Seven-Membered Rings

Compound/Analog Class	Predominant Conformation(s)	Key Influencing Factors	Experimental/Computational Evidence
Tert-butyl 1,2-diazepane-1-carboxylate	Predicted: Twist-Chair/Boat	Steric bulk of the N-Boc group, minimization of transannular interactions.	Analogy to other N-Boc protected seven-membered rings, DFT calculations on related systems.
N-Acetyl-1,2-diazepane	Mixture of conformers, potentially with a lower inversion barrier.	Smaller steric demand of the acetyl group compared to Boc.	General principles of conformational analysis, computational studies on N-acyl heterocycles.
Unsubstituted 1,2-Diazepane	Highly flexible with multiple low-energy conformers.	Lack of a sterically demanding N-substituent.	Theoretical calculations and analogy to other unsubstituted seven-membered heterocycles.
N-Benzoyl-1,2-diazepane	Likely a preference for specific conformations due to steric and electronic effects of the benzoyl group.	Potential for π-stacking interactions, steric bulk.	Inferences from studies on N-aroyl substituted heterocycles.

Experimental and Computational Approaches to Conformational Analysis

A multi-faceted approach combining experimental techniques and computational modeling is essential for a thorough understanding of the conformational behavior of flexible molecules like tert-butyl 1,2-diazepane-1-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for studying the conformation of molecules in solution.

• ¹H NMR Vicinal Coupling Constants (³JHH): The magnitude of the coupling constant between two vicinal protons is dependent on the dihedral angle between them, as described by the Karplus relationship. By measuring these coupling constants, one can deduce the relative orientation of protons on adjacent carbons and thus infer the ring's conformation. For a seven-membered ring, a complex set of coupling constants would be expected, and their analysis can reveal the time-averaged conformation.[1]

• Nuclear Overhauser Effect Spectroscopy (NOESY/ROESY): These 2D NMR experiments provide information about through-space proximity of protons.[2][3] The observation of a NOE or ROE between two protons indicates that they are close in space (typically < 5 Å), which can help to define the overall shape and folding of the diazepane ring.[4][5]

Experimental Protocol: 2D ROESY for Conformational Analysis

• Sample Preparation: Dissolve 5-10 mg of the diazepane derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a final concentration of 10-20 mM. Degas the sample thoroughly to remove dissolved oxygen, which can interfere with the ROE effect.

• Instrument Setup: Utilize a high-field NMR spectrometer (≥500 MHz) equipped with a probe capable of delivering spin-lock pulses.

• Parameter Optimization:

  • Set the spectral width to encompass all proton signals.

  • Use a spin-lock mixing time appropriate for the molecular size (typically 100-300 ms for small molecules).

  • Optimize the spin-lock field strength to minimize artifacts.

• Data Acquisition: Acquire a 2D ROESY spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis: Process the 2D data with appropriate window functions. Analyze the cross-peaks to identify protons that are close in space. The volume of the cross-peaks is qualitatively proportional to the inverse sixth power of the distance between the protons.

Workflow for ROESY-based conformational analysis.

Computational Modeling

Density Functional Theory (DFT) calculations are an indispensable tool for complementing experimental data and providing a deeper understanding of the conformational landscape.

• Conformational Search: A systematic search of the potential energy surface can identify all low-energy conformers.

• Geometry Optimization and Energy Calculation: The geometry of each conformer is optimized, and its relative energy is calculated. This allows for the prediction of the most stable conformations and their relative populations.

• Calculation of NMR Parameters: Theoretical chemical shifts and coupling constants can be calculated and compared with experimental values to validate the predicted conformations.

Computational Protocol: DFT Conformational Analysis

• Structure Building: Construct the 3D structure of the diazepane derivative using a molecular modeling software.

• Conformational Search: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94) to identify a set of low-energy starting geometries.

• DFT Optimization: Optimize the geometry of each identified conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: Perform frequency calculations on the optimized structures to confirm that they are true minima on the potential energy surface (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• NMR Parameter Calculation: Calculate NMR shielding constants using the GIAO (Gauge-Including Atomic Orbital) method to predict chemical shifts and coupling constants for comparison with experimental data.

Workflow for DFT-based conformational analysis.

Comparative Analysis: The Influence of N-Substitution

The conformational preferences of the 1,2-diazepane ring are highly sensitive to the nature of the substituent on the nitrogen atom.

• tert-butyl 1,2-diazepane-1-carboxylate: The large steric bulk of the tert-butyl group is expected to dominate the conformational equilibrium, leading to a strong preference for a conformation that places this group in a pseudo-equatorial position. This is likely to result in a relatively rigid ring system with a higher barrier to ring inversion compared to less substituted analogs.

• N-Acetyl and N-Benzoyl Analogs: Acyl groups like acetyl and benzoyl are sterically less demanding than the Boc group. Consequently, the energy difference between various conformers is expected to be smaller, leading to a more dynamic system with a lower barrier to ring inversion. The planar nature of the amide bond in these analogs will also impose specific geometric constraints on the ring.

• Unsubstituted 1,2-Diazepane: In the absence of a sterically demanding N-substituent, the parent 1,2-diazepane is expected to be highly flexible, with several conformations lying close in energy. The barrier to ring inversion is predicted to be significantly lower than in its N-substituted counterparts.

Conclusion

The conformational analysis of tert-butyl 1,2-diazepane-1-carboxylate and its analogs reveals a fascinating interplay of steric and electronic factors that govern the three-dimensional structure of these seven-membered heterocycles. The N-Boc group exerts a profound influence, acting as a conformational anchor that restricts the flexibility of the diazepane ring. In contrast, smaller N-acyl substituents or the absence of substitution leads to a more dynamic system with a richer conformational landscape.

For drug development professionals, a thorough understanding of these conformational preferences is crucial. The shape of the molecule dictates its ability to bind to a biological target, and by modulating the N-substituent, it is possible to fine-tune the conformational equilibrium and, consequently, the pharmacological activity. The combined application of advanced NMR techniques and computational modeling, as outlined in this guide, provides a powerful strategy for elucidating the conformational behavior of this important class of molecules and for guiding the design of new and more effective therapeutic agents.

References

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• Karplus, M. (1959). Vicinal Proton Coupling in Nuclear Magnetic Resonance. The Journal of Chemical Physics, 30(1), 11-15.
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• Mielcarek, J., Nowak, D. M., Pajzderska, A., Peplińska, B., & Wąsicki, J. (2011). A hybrid method for estimation of molecular dynamics of diazepam-density functional theory combined with NMR and FT-IR spectroscopy. International Journal of Pharmaceutics, 404(1-2), 19-26.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tert-butyl 1,2-diazepane-1-carboxylate

Hazard Identification and Inherent Risk Profile

Before initiating any disposal protocol, a thorough understanding of the compound's intrinsic hazards is paramount. Tert-butyl 1,2-diazepane-1-carboxylate is not a benign substance; its hazard profile necessitates a structured and cautious approach to its handling and ultimate disposal. The primary hazards, as identified in its Safety Data Sheet (SDS), are summarized below.[1]

Hazard Classification	GHS Hazard Statement	Description of Risk
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.[1]
Skin Irritation (Category 2)	H315	Causes skin irritation.[1]
Eye Irritation (Category 2)	H319	Causes serious eye irritation.[1]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335	May cause respiratory irritation.[1]

Causality of Required Precautions: The identified hazards—oral toxicity, skin and eye irritation, and respiratory tract irritation—dictate that all handling and disposal operations must be conducted in a manner that prevents direct contact, ingestion, or inhalation. This forms the foundational logic for the stringent personal protective equipment (PPE) and engineering controls outlined in the subsequent protocols.

The Core Directive: Waste Characterization and Segregation

The proper disposal of any laboratory chemical begins with its correct classification. Tert-butyl 1,2-diazepane-1-carboxylate falls into two primary waste categories that govern its disposal pathway:

• Non-Halogenated Organic Waste: The molecular structure (C₁₀H₂₀N₂O₂) confirms the absence of halogens (F, Cl, Br, I).[2] This is a critical distinction, as non-halogenated and halogenated waste streams are treated and disposed of differently.[3] Mixing them results in the entire volume being treated as more expensive and difficult-to-process halogenated waste.[3]

• Carbamate Derivative: The presence of the tert-butoxycarbonyl protecting group classifies this compound as a carbamate. Carbamate-containing wastes are specifically regulated by the Environmental Protection Agency (EPA) due to their potential toxicity and are subject to Land Disposal Restrictions (LDR).[4][5]

Therefore, this compound must be disposed of as Hazardous Waste, specifically as Non-Halogenated Organic Waste containing Carbamates. It must never be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol: From Benchtop to Final Disposition

This protocol ensures a self-validating system of safety and compliance, minimizing risk at every stage.

Step 1: Donning Appropriate Personal Protective Equipment (PPE)

Before handling the waste material, ensure a complete barrier between you and the chemical.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use. Dispose of contaminated gloves as hazardous waste after the procedure.[6]

• Eye Protection: Use safety glasses with side shields or goggles.[7]

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: All transfers of solid waste or solutions should be conducted inside a certified chemical fume hood to mitigate the risk of inhaling dust or vapors.[8]

Step 2: Preparing the Designated Waste Container

Proper containment is crucial to prevent leaks and ensure safe transport.

• Select the Correct Container: Use a dedicated, leak-proof container clearly designated for "Non-Halogenated Organic Waste".[9][10] The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, screw-top cap.

• Initial Labeling: Affix a "Hazardous Waste" label to the empty container before adding any waste.[11] Fill in the generator's name, location (building and room number), and the container's start date.

Step 3: Waste Transfer and Collection

• Solid Waste: If disposing of the neat compound, carefully transfer it into the waste container using a spatula or funnel. Avoid creating dust.[6]

• Solutions: If the compound is in a non-halogenated solvent (e.g., ethanol, ethyl acetate, THF), it can be added to the same "Non-Halogenated Organic Waste" container.

• Contaminated Materials: Any items grossly contaminated with the compound, such as weigh boats, gloves, or paper towels, should also be placed in a designated solid hazardous waste container.

Critical Note: Do NOT mix this waste stream with halogenated solvents (e.g., dichloromethane, chloroform), strong acids, bases, or oxidizers.[12][13] Such mixing can cause dangerous chemical reactions and violates regulatory disposal requirements.

Step 4: Finalizing the Waste Container Label

Accurate labeling is a cornerstone of the Hazard Communication Standard (Hazcom) enforced by the Occupational Safety and Health Administration (OSHA).[14]

• List all Contents: On the hazardous waste label, accurately list all chemical constituents by their full name, including solvents.[11] Estimate the percentage of each component. For this specific waste, clearly write "tert-butyl 1,2-diazepane-1-carboxylate."

• Indicate Hazards: Check the appropriate hazard boxes on the label (e.g., Flammable, Toxic).[11]

Step 5: Secure Storage Pending Disposal

• Closure: Always keep the waste container tightly closed except when actively adding waste.[9][11] This prevents the release of vapors and protects against spills.

• Location: Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.[11] This area should be away from heat sources and incompatible chemicals.[12]

• Secondary Containment: Place the waste container in a secondary containment bin to control any potential leaks.[11]

Step 6: Arranging Final Disposal

Laboratory personnel should never attempt to treat or dispose of this chemical on their own.

• Contact Professionals: Arrange for pickup through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal company.[6] These services are equipped to transport and dispose of the material in compliance with all federal, state, and local regulations.[15]

• Final Disposition Method: The most common and EPA-approved method for this type of waste is incineration at a permitted hazardous waste facility.[6] Incineration at high temperatures destroys the organic molecule, converting it to less harmful components like carbon dioxide, water, and nitrogen oxides, which are then treated by scrubbers.[6] This is considered a Best Demonstrated Available Technology (BDAT) for many carbamate wastes.[5]

Disposal Workflow and Decision Logic

The following diagram illustrates the procedural flow for the proper disposal of tert-butyl 1,2-diazepane-1-carboxylate.

Caption: Disposal workflow for tert-butyl 1,2-diazepane-1-carboxylate.

References

• OSHA Compliance For Laboratories. US Bio-Clean.

• MSDS of 1,2,3,5-Tetrahydro-benzo[E][12][16]diazepine-4-carboxylic acid tert-butyl ester. Capot Chemical.

• Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Federal Register.

• EPA Issues Rule on Carbamate Wastes. U.S. Environmental Protection Agency.

• Are You In Compliance With Proper Lab Waste Disposal Regulations? Medical Waste Services.

• Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules. Lab Manager.

• Safety Data Sheet - tert-Butyl 1,2-diazepane-1-carboxylate. CymitQuimica.

• tert-Butyl 1,2-diazepane-1-carboxylate | SCBT. Santa Cruz Biotechnology.

• SAFETY DATA SHEET - 1-Boc-homopiperazine. Fisher Scientific.

• SAFETY DATA SHEET - 5-Oxo-[12][16]diazepane-1-carboxylic acid tert-butyl ester. Santa Cruz Biotechnology.

• Non-halogenated Organic Solvents - Standard Operating Procedure. Braun Research Group, Northwestern University.

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.

• Hazardous Waste Segregation. University of Wisconsin-Milwaukee.

• Non-Halogenated Solvents in Laboratories. Temple University Environmental Health & Radiation Safety.

• Organic Solvent Waste Disposal. University of British Columbia.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tert-butyl 1,2-diazepane-1-carboxylate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized chemical reagents like Tert-butyl 1,2-diazepane-1-carboxylate demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each protective measure. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Assessment: Understanding the Risks

Tert-butyl 1,2-diazepane-1-carboxylate and its structural analogs are classified as hazardous substances. The primary risks associated with handling this compound are skin, eye, and respiratory irritation, as well as potential harm if swallowed.[1][2] A comprehensive understanding of these hazards, as defined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), is the foundation of an effective PPE strategy.

Table 1: GHS Hazard Profile for Tert-butyl 1,2-diazepane-1-carboxylate and Analogs

Hazard Code	Hazard Statement	Primary Route of Exposure	Implication for PPE Selection
H302	Harmful if swallowed[1][2]	Ingestion	Prevention of hand-to-mouth transfer through proper glove use and hygiene.
H315	Causes skin irritation[1][2][3][4]	Dermal Contact	Mandates the use of chemical-resistant gloves and protective clothing.
H319	Causes serious eye irritation[1][2][3][4]	Ocular Contact	Requires sealed eye protection (goggles) and potentially a face shield.
H335	May cause respiratory irritation[1][2][3][4]	Inhalation	Necessitates handling in a ventilated area and may require respiratory protection.

Note: Some related diazepane compounds are classified as H314 (Causes severe skin burns and eye damage), indicating the potential for high reactivity and corrosivity within this chemical class.[4][5] Therefore, a conservative approach to PPE is warranted.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is not a matter of preference but a direct response to the identified hazards. The following protocols are designed to create a reliable barrier between the researcher and the chemical.

Eye and Face Protection: The First Line of Defense

Given the classification of "serious eye irritation," standard safety glasses are insufficient.[1][2][3][4]

• Mandatory: Chemical splash goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[5] These provide a seal around the eyes, protecting against splashes, dust, and vapors.

• Recommended for Splash Risk: When handling larger quantities or when there is a significant risk of splashing, a full-face shield should be worn in addition to chemical splash goggles.[2][6] A face shield alone does not provide adequate eye protection.[6][7]

Hand and Body Protection: Preventing Dermal Exposure

The compound's ability to cause skin irritation necessitates robust skin protection.[1][2][3][4]

• Gloves:

  • Type: Wear chemical-resistant, powder-free gloves. Nitrile gloves are a common and effective choice for many laboratory chemicals. Always inspect gloves for tears or punctures before use.[2][8]

  • Practice: The use of double gloves is a best practice, especially during compounding or when handling concentrated amounts.[9] The inner glove should be tucked under the cuff of the lab coat, and the outer glove should go over the cuff.[9]

  • Frequency of Change: Gloves should be changed immediately if contaminated, torn, or punctured. For prolonged work, it is advisable to change gloves regularly (e.g., every 30-60 minutes) to prevent permeation.[7]

• Gown/Lab Coat: A protective, disposable gown made of a low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs is required.[9] This protects the arms and torso from potential contamination.

Respiratory Protection: Safeguarding Against Inhalation

Because Tert-butyl 1,2-diazepane-1-carboxylate can cause respiratory irritation, controlling airborne exposure is critical.[1][2][3][4]

• Primary Engineering Control: All handling of this solid compound should occur within a certified chemical fume hood to minimize the generation of airborne dust and vapors.[5]

• When Respiratory Protection is Needed: If a fume hood is not available or if there is a risk of generating significant dust (e.g., during a spill cleanup), a NIOSH-approved respirator with an appropriate filter for organic vapors and particulates must be used.[5][10] All personnel requiring a respirator must be properly fit-tested and trained in its use.

Operational and Disposal Plans: A Step-by-Step Workflow

A structured workflow ensures that safety is integrated into every step of the process, from preparation to disposal.

Step-by-Step Handling Protocol

• Preparation: Designate a specific area for handling, preferably within a chemical fume hood.[5] Ensure an eyewash station and safety shower are immediately accessible.

• Donning PPE: Put on all required PPE in the correct order: first the inner gloves, then the gown, then the outer gloves over the gown's cuffs, and finally, eye/face protection.

• Handling the Chemical:

  • Avoid creating dust when weighing or transferring the solid material.[2][11]

  • Keep the container tightly closed when not in use.[3][5]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

• Decontamination and Doffing PPE: After handling, remove PPE in a manner that avoids self-contamination. Remove outer gloves first, then the gown, followed by eye/face protection, and finally the inner gloves.

• Waste Disposal: Dispose of all contaminated materials, including gloves, wipes, and empty containers, in a designated hazardous waste container.[2][3][5] The container must be clearly labeled and sealed. Disposal must adhere to all applicable local, regional, and national regulations.[11]

Safe Handling Workflow Diagram

Caption: Workflow for handling Tert-butyl 1,2-diazepane-1-carboxylate.

Emergency Procedures: Immediate and Effective Response

In the event of accidental exposure, a swift and correct response is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3][5]

• Skin Contact: Immediately remove all contaminated clothing.[3][5] Flush the affected skin with plenty of soap and water for at least 15 minutes.[3] Seek medical attention if irritation develops or persists.[3]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[3][5] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[5] Never give anything by mouth to an unconscious person.[2] Call a poison control center or doctor immediately.[5]

By adhering to these rigorous safety protocols, you can confidently handle Tert-butyl 1,2-diazepane-1-carboxylate while ensuring the protection of yourself, your colleagues, and your research environment.

References

• PubChem. (n.d.). Tert-butyl 1,4-diazepane-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 3-oxo-1,4-diazepane-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (S)-tert-Butyl 3-methyl-1,4-diazepane-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl 3-methyl-1,4-diazepane-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Angene Chemical. (2024). Safety Data Sheet: (S)-tert-Butyl 2-methyl-1,4-diazepane-1-carboxylate. Retrieved from [Link]

• ScienceLab.com. (2005). Material Safety Data Sheet. Retrieved from [Link]

• Polovich, M. (2011). Safe handling of hazardous drugs. PubMed Central. Retrieved from [Link]

• Connor, T. H. (2008). Personal Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. Retrieved from [Link]

• Capot Chemical. (2026). MSDS of 1,2,3,5-Tetrahydro-benzo[E][3][11]diazepine-4-carboxylic acid tert-butyl ester. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (PPE). eTool: Hospitals - Pharmacy. Retrieved from [Link]

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